CYD19

Core Science & Biosynthesis

The Core Mechanism of CYD19 in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of CYD19, a novel small-molecule inhibitor, in cancer cells. It details the molecular interactions, signaling pathways, and cellular consequences of CYD19 activity, supported by quantitative data and detailed experimental protocols.

Executive Summary

CYD19 is a potent and specific inhibitor of the interaction between the transcription factor Snail and the histone acetyltransferases CBP/p300.[1][2] By binding to a conserved arginine-174 pocket of Snail, CYD19 disrupts a critical protein-protein interaction that is essential for Snail's stability and oncogenic function.[2] This disruption triggers a cascade of events, including the degradation of Snail, restoration of wild-type p53 tumor suppressor activity, and reversal of the epithelial-mesenchymal transition (EMT), ultimately leading to the suppression of tumor growth and metastasis.[1] This guide will elucidate the core mechanisms through which CYD19 exerts its anti-cancer effects.

Core Mechanism of Action: Targeting the Snail-CBP/p300 Axis

The primary mechanism of action of CYD19 involves the direct binding to Snail, a key transcriptional repressor, and the subsequent inhibition of its interaction with CBP/p300.[1][2] This targeted disruption has two major downstream consequences:

• Promotion of Snail Degradation: The interaction with CBP/p300 leads to the acetylation of Snail, a post-translational modification that stabilizes the Snail protein. By preventing this interaction, CYD19 impairs Snail acetylation, making it susceptible to degradation through the ubiquitin-proteasome pathway.[1]

• Restoration of Wild-Type p53 Function: Snail is a known repressor of the tumor suppressor protein p53. By promoting Snail degradation, CYD19 effectively removes this repressive signal, leading to the stabilization and increased activity of wild-type p53.[1] This, in turn, activates downstream p53 target genes involved in cell cycle arrest and apoptosis.[3]

Caption: CYD19 mechanism of action signaling pathway.

Reversal of Epithelial-Mesenchymal Transition (EMT)

CYD19 effectively reverses Snail-mediated EMT, a key process in tumor invasion and metastasis.[1] Treatment with CYD19 in various cancer cell lines, including those stimulated with TGF-β1, a known inducer of EMT, leads to:

• Increased expression of epithelial markers: such as E-cadherin.[1]

• Decreased expression of mesenchymal markers: such as vimentin, N-cadherin, and fibronectin.[1][4]

This reversal of the EMT phenotype is a direct consequence of Snail degradation and contributes significantly to the anti-metastatic effects of CYD19.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of CYD19.

Table 1: In Vitro Efficacy of CYD19

Assay	Cell Line(s)	Treatment Conditions	Key Findings	Reference
Cell Proliferation (CCK-8)	MMTV-PyMT, HCT116 (wild-type p53) vs. MDA-MB-231, SW620, DLD1 (mutant p53)	Vehicle or CYD19 for 48 hours	Cells with wild-type p53 are significantly more sensitive to CYD19 treatment.	[3]
Apoptosis Assay	MMTV-PyMT, HCT116	Vehicle or CYD19 for 48 hours	CYD19 induces apoptosis in a dose-dependent manner in wild-type p53-expressing cells.	[3]
Transwell Migration Assay	HCT116, SUM159	Pre-treated with vehicle or CYD19	CYD19 dose-dependently reduces cancer cell migration.	[1]
ALDH+ Subpopulation Analysis	MMTV-PyMT	Control vs. Snail-deleted cells	CYD19 treatment reduces the population of cancer stem cells (ALDH+).	[1]

Table 2: CYD19 Binding Affinity and In Vivo Pharmacokinetics

Parameter	Value	Method/Model	Reference
Binding Affinity (Kd) to Snail	0.6 µM	Bio-layer Interferometry (BLI)	[5]
Half-life (t1/2) in human liver microsomes	66.3 min	In vitro metabolic stability assay	[5]
Half-life (t1/2) in dog liver microsomes	52.1 min	In vitro metabolic stability assay	[5]
Intravenous (1.0 mg/kg) t1/2	18.2 min	Pharmacokinetic study	[5]
Intravenous (1.0 mg/kg) Cmax	144 ng/mL	Pharmacokinetic study	[5]
Intravenous (1.0 mg/kg) AUC0-∞	714 h•ng/mL	Pharmacokinetic study	[5]

Table 3: In Vivo Anti-Tumor Efficacy of CYD19

Animal Model	Treatment	Outcome	Reference
MMTV-PyMT mouse model	30 mg/kg CYD19 (intraperitoneal injection)	80% Tumor Growth Inhibition (TGI); suppressed pulmonary metastasis and cancer stem cell expansion.	[5]
HCT-116 xenografted mice	30 mg/kg CYD19 (intraperitoneal injection)	60.3% Tumor Growth Inhibition (TGI); reduced tumor metastasis and nodule formation in the liver.	[5]

Detailed Experimental Protocols

Cell Culture and Treatments

• Cell Lines: MMTV-PyMT, 4T1, HCT116, SUM159, MDA-MB-231, SW620, and DLD1 cells were used.

• Culture Conditions: Cells were maintained in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO2.

• TGF-β1 Treatment: To induce EMT, cells were pretreated with 2 ng/ml of TGF-β1 for 24 hours, followed by co-treatment with TGF-β1 and various concentrations of CYD19 for an additional 48 hours.[1]

• TNF-α Treatment: To assess the effect on stimulated Snail expression, cells were treated with CYD19 for 48 hours, and 10 ng/ml of TNF-α was added 8 hours before harvesting.[1]

Caption: Workflow for cell treatment protocols.

Immunoblot Analysis

• Lysate Preparation: Cells were lysed in RIPA buffer containing protease and phosphatase inhibitors. Protein concentrations were determined using a BCA protein assay kit.

• Electrophoresis and Transfer: Equal amounts of protein were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Antibody Incubation: Membranes were blocked and then incubated with primary antibodies against Snail, E-cadherin, vimentin, p53, and other proteins of interest, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Proteins were visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Proliferation (CCK-8) Assay

• Cell Seeding: Cells were seeded in 96-well plates.

• Treatment: After 24 hours, cells were treated with various concentrations of CYD19 for 48 hours.

• Assay: CCK-8 solution was added to each well, and the plates were incubated for 1-4 hours. The absorbance at 450 nm was measured using a microplate reader.

Transwell Migration Assay

• Cell Preparation: Cells were pre-treated with vehicle or CYD19 and then resuspended in serum-free medium.

• Assay Setup: Equal numbers of cells were seeded into the upper chambers of transwell inserts. The lower chambers were filled with medium containing 10% serum.

• Incubation and Staining: After incubation, non-migrated cells were removed, and migrated cells on the lower surface of the membrane were fixed and stained.

• Quantification: The number of migrated cells was counted under a microscope.[1]

In Vivo Tumor Xenograft Studies

• Animal Model: Athymic nude mice were used for HCT-116 xenografts, and the MMTV-PyMT transgenic mouse model was also employed.

• Tumor Implantation: Cancer cells were subcutaneously injected into the mice.

• Treatment: Once tumors reached a palpable size, mice were treated with CYD19 (e.g., 30 mg/kg via intraperitoneal injection) or vehicle.

• Monitoring: Tumor volume and body weight were measured regularly.

• Endpoint Analysis: At the end of the study, tumors and organs were harvested for further analysis, such as immunoblotting and histological examination.

Conclusion

CYD19 represents a promising therapeutic agent that targets the core oncogenic functions of the Snail transcription factor. Its mechanism of action, centered on the disruption of the Snail-CBP/p300 interaction, leads to Snail degradation, restoration of p53 activity, and reversal of EMT. The preclinical data robustly support its potential to inhibit tumor growth and metastasis, particularly in cancers harboring wild-type p53. The detailed protocols and quantitative data presented in this guide provide a solid foundation for further research and development of CYD19 and other Snail-targeting therapies.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

The Dual Inhibition of Snail and HDAC by CYD19: A Technical Overview for Drug Development Professionals

Introduction: The transcription factor Snail is a pivotal driver of epithelial-mesenchymal transition (EMT), a cellular process strongly implicated in cancer progression, metastasis, and drug resistance. The aberrant activation of Snail in numerous cancers has made it an attractive, yet challenging, therapeutic target. Concurrently, histone deacetylases (HDACs) play a crucial role in regulating gene expression, and their dysregulation is a hallmark of many malignancies. The small molecule CYD19 has emerged as a novel therapeutic agent that demonstrates a unique dual inhibitory mechanism targeting both Snail and HDAC activity, offering a promising strategy for anticancer therapy. This technical guide provides an in-depth analysis of the mechanism of action of CYD19, supported by quantitative data, detailed experimental methodologies, and visual representations of the underlying signaling pathways and experimental workflows.

Core Mechanism of Action: Disrupting the Snail-CBP/p300 Axis and Indirectly Modulating HDAC Activity

CYD19 functions primarily as a potent inhibitor of the protein-protein interaction between Snail and the histone acetyltransferases (HATs) CREB-binding protein (CBP) and p300.[1][2][3] This interaction is critical for the acetylation and subsequent stabilization of the Snail protein. By binding to a conserved arginine-174 pocket on Snail, CYD19 effectively disrupts the Snail-CBP/p300 complex.[1][2][3] This disruption prevents Snail acetylation, leading to its ubiquitination and subsequent degradation via the proteasome pathway.[1][2][3]

The connection to HDAC inhibition is a downstream consequence of Snail's primary mode of action. Snail is known to recruit a corepressor complex that includes HDAC1 and HDAC2 to the promoter regions of target genes, most notably the E-cadherin gene (CDH1).[4] This recruitment leads to histone deacetylation, chromatin condensation, and transcriptional repression of E-cadherin, a key event in EMT. By promoting the degradation of Snail, CYD19 prevents the recruitment of the HDAC1/2-containing corepressor complex to the E-cadherin promoter. This leads to an increase in histone acetylation at this locus and the restoration of E-cadherin expression, effectively reversing the EMT phenotype.[1] Furthermore, CYD19 has been shown to diminish the Snail-mediated binding of HDAC1 to wild-type p53, leading to increased p53 acetylation and stabilization.[1] While CYD19 exhibits direct inhibitory activity against HDAC1 in enzymatic assays, its primary cellular mechanism regarding HDACs appears to be the disruption of Snail-mediated recruitment.

Quantitative Data on CYD19 Activity

The efficacy of CYD19 has been quantified through various in vitro and in vivo studies. The following tables summarize the key quantitative data available.

Table 1: In Vitro Inhibitory Activity of CYD19

Target	Parameter	Value	Cell Line/System	Reference
Snail	Kd	0.18 µM	Recombinant Protein	[5]
HDAC1	IC50	0.405 µM	Enzymatic Assay	[5]

Table 2: In Vivo Efficacy of CYD19

Cancer Model	Treatment	Outcome	Value	Reference
MMTV-PyMT Mouse Model	30 mg/kg CYD19 (i.p.)	Tumor Growth Inhibition (TGI)	80%	[6]
HCT116 Xenograft Model	30 mg/kg CYD19 (i.p.)	Tumor Growth Inhibition (TGI)	60.3%	[6]

Table 3: Pharmacokinetic Properties of CYD19

Parameter	Species	Value	Reference
t1/2 (Human liver microsomes)	Human	66.3 min	[6]
t1/2 (Dog liver microsomes)	Dog	52.1 min	[6]
t1/2 (Intravenous injection)	Mouse	18.2 min	[6]
Cmax (Intravenous injection)	Mouse	144 ng/mL	[6]
AUC0-∞ (Intravenous injection)	Mouse	714 h·ng/mL	[6]

Key Experimental Protocols

This section outlines the detailed methodologies for the key experiments cited in the investigation of CYD19's dual inhibition of Snail and HDAC.

HDAC Activity Assay (In Vitro)

Objective: To determine the direct inhibitory effect of CYD19 on HDAC1 enzymatic activity.

Methodology: A fluorogenic HDAC assay is typically employed.

• Reagents: Recombinant human HDAC1 enzyme, a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC), assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2), CYD19 at various concentrations, and a developer solution containing a protease like trypsin.

• Procedure:

  • The HDAC1 enzyme is incubated with varying concentrations of CYD19 in the assay buffer in a 96-well plate.

  • The fluorogenic substrate is added to initiate the reaction. In its acetylated form, the substrate is not fluorescent.

  • HDAC1 deacetylates the lysine (B10760008) residue in the substrate.

  • The reaction is incubated for a defined period (e.g., 60 minutes) at 37°C.

  • The developer solution is added, which proteolytically cleaves the deacetylated substrate, releasing the fluorescent aminomethylcoumarin (AMC) group.

  • Fluorescence is measured using a microplate reader (Excitation: ~360 nm, Emission: ~460 nm).

• Data Analysis: The fluorescence intensity is inversely proportional to the HDAC1 activity. The IC50 value, the concentration of CYD19 that inhibits 50% of the HDAC1 activity, is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Snail-CYD19 Binding Affinity Assay (Biolayer Interferometry - BLI)

Objective: To determine the binding affinity (Kd) of CYD19 to the Snail protein.

Methodology: Biolayer interferometry provides real-time, label-free analysis of biomolecular interactions.

• Reagents and Equipment: Recombinant His-tagged Snail protein, CYD19 at various concentrations, streptavidin-coated biosensors, and a BLI instrument (e.g., Octet system).

• Procedure:

  • Immobilization: Biotinylated anti-His antibody is loaded onto the streptavidin biosensors. The biosensors are then dipped into a solution containing the His-tagged Snail protein to immobilize it on the sensor surface.

  • Baseline: The sensors with immobilized Snail are dipped into assay buffer to establish a stable baseline.

  • Association: The sensors are moved into wells containing different concentrations of CYD19. The binding of CYD19 to Snail causes a change in the interference pattern, which is recorded in real-time.

  • Dissociation: The sensors are moved back into the assay buffer, and the dissociation of CYD19 from Snail is monitored.

• Data Analysis: The association and dissociation rates are globally fitted to a 1:1 binding model to calculate the association constant (kon), dissociation constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Co-Immunoprecipitation (Co-IP) of Snail and CBP/p300

Objective: To demonstrate that CYD19 disrupts the interaction between Snail and CBP/p300 in a cellular context.

Methodology:

• Cell Culture and Treatment: Cancer cells (e.g., HCT116) are cultured and treated with either vehicle (DMSO) or CYD19 for a specified time (e.g., 24-48 hours).

• Cell Lysis: Cells are harvested and lysed in a non-denaturing lysis buffer (e.g., containing 1% NP-40 and protease/phosphatase inhibitors).

• Immunoprecipitation:

  • The cell lysates are pre-cleared with protein A/G agarose (B213101) beads.

  • An antibody targeting Snail is added to the lysate and incubated to form an antibody-antigen complex.

  • Protein A/G agarose beads are added to capture the antibody-Snail complex.

• Washing and Elution: The beads are washed multiple times with lysis buffer to remove non-specific binding proteins. The bound proteins are then eluted from the beads using a low pH buffer or by boiling in SDS-PAGE sample buffer.

• Immunoblotting: The eluted proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with antibodies against CBP/p300 and Snail to detect the co-immunoprecipitated proteins. A decrease in the amount of CBP/p300 pulled down with Snail in the CYD19-treated samples compared to the vehicle-treated samples indicates disruption of the interaction.

Transwell Cell Migration Assay

Objective: To assess the effect of CYD19 on cancer cell migration.

Methodology:

• Cell Preparation: Cancer cells are serum-starved for several hours before the assay.

• Assay Setup:

  • Transwell inserts with a porous membrane (e.g., 8 µm pore size) are placed in a 24-well plate.

  • The lower chamber is filled with complete medium (containing serum as a chemoattractant).

  • The serum-starved cells are resuspended in serum-free medium with either vehicle or different concentrations of CYD19 and seeded into the upper chamber of the Transwell inserts.

• Incubation: The plate is incubated for a period that allows for cell migration (e.g., 24-48 hours) at 37°C.

• Analysis:

  • Non-migrated cells on the upper surface of the membrane are removed with a cotton swab.

  • Cells that have migrated to the lower surface of the membrane are fixed with methanol (B129727) and stained with a solution such as crystal violet.

  • The stained cells are visualized and counted under a microscope.

• Data Interpretation: A decrease in the number of migrated cells in the CYD19-treated wells compared to the control wells indicates an inhibitory effect on cell migration.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways affected by CYD19 and the general workflow of the experimental protocols described above.

Caption: Mechanism of CYD19 action on the Snail-HDAC axis.

Caption: Experimental workflow for Co-Immunoprecipitation.

Caption: Experimental workflow for Transwell Migration Assay.

Conclusion

CYD19 represents a promising therapeutic candidate that operates through a dual mechanism of inhibiting Snail and indirectly modulating HDAC activity. Its ability to disrupt the Snail-CBP/p300 interaction leads to Snail degradation, which in turn prevents the Snail-mediated recruitment of HDAC1/2 to key gene promoters. This results in the reversal of EMT, restoration of tumor suppressor function, and sensitization of cancer cells to chemotherapy. The quantitative data and experimental methodologies outlined in this guide provide a solid foundation for further preclinical and clinical development of CYD19 and similar dual-targeting agents in the fight against cancer.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reversal of Epithelial–Mesenchymal Transition by Natural Anti-Inflammatory and Pro-Resolving Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Snail Mediates E-Cadherin Repression by the Recruitment of the Sin3A/Histone Deacetylase 1 (HDAC1)/HDAC2 Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

CYD19: A Small-Molecule Inhibitor of Snail-Mediated Epithelial-Mesenchymal Transition

Audience: Researchers, scientists, and drug development professionals.

Abstract: The epithelial-mesenchymal transition (EMT) is a critical cellular program implicated in cancer progression, metastasis, and therapeutic resistance. The zinc finger transcription factor Snail is a master regulator of EMT and its aberrant activation is associated with poor prognosis in numerous cancers. Historically considered an "undruggable" target, recent advancements have led to the identification of small-molecule inhibitors. This technical guide details the mechanism and effects of CYD19, a potent inhibitor of the Snail-CBP/p300 interaction, on reversing EMT. We provide a comprehensive overview of its mechanism of action, quantitative effects on EMT markers, and detailed experimental protocols for researchers investigating anti-EMT therapeutics.

Core Mechanism of Action of CYD19

CYD19 is a small-molecule compound identified to specifically target the transcription factor Snail.[1][2] Its primary mechanism involves the disruption of a critical protein-protein interaction essential for Snail's function and stability.

• Binding and Interaction Disruption: CYD19 binds with high affinity to a conserved arginine-174 pocket within the Snail protein.[1][2] This binding directly interferes with the interaction between Snail and the histone acetyltransferases CREB-binding protein (CBP) and p300.[1][2]

• Impaired Acetylation and Enhanced Degradation: The interaction with CBP/p300 is crucial for the acetylation of Snail, a post-translational modification that stabilizes the protein. By preventing this interaction, CYD19 impairs Snail acetylation.[1][2] This leads to increased phosphorylation and ubiquitination of Snail, ultimately promoting its degradation via the ubiquitin-proteasome pathway.[1]

• Reversal of EMT: Snail is a primary driver of EMT. By promoting Snail's degradation, CYD19 effectively reverses the Snail-mediated EMT program.[1][2] This is characterized by the upregulation of epithelial markers and the downregulation of mesenchymal markers.[1][3]

• Restoration of p53 Function: In cancer cells with wild-type p53, Snail can repress its activity. CYD19 has been shown to restore this Snail-dependent repression of p53, thereby impairing tumor cell growth and survival.[1][2]

Signaling Pathway of CYD19 Action

Caption: Mechanism of CYD19 in disrupting Snail-driven EMT.

Quantitative Data on CYD19's Effect on EMT

The efficacy of CYD19 in reversing EMT has been quantified across various cancer cell lines. The primary method involves inducing EMT with growth factors like Transforming Growth Factor beta 1 (TGF-β1) and then treating the cells with CYD19.

Table 1: Effect of CYD19 on EMT Marker Expression in TGF-β1-induced Cells

Cell Line	Treatment	E-cadherin Expression	Vimentin Expression	N-cadherin & Fibronectin
Human BrCa Primary Cells	TGF-β1 (2 ng/ml)	Decreased	Increased	Increased
TGF-β1 + CYD19	Increased	Decreased	Decreased
MMTV-PyMT	TGF-β1 (2 ng/ml)	Decreased	Increased	Increased
TGF-β1 + CYD19	Increased	Decreased	Decreased
4T1	TGF-β1 (2 ng/ml)	Decreased	Increased	Increased
TGF-β1 + CYD19	Increased	Decreased	Decreased
HCT116	TGF-β1 (2 ng/ml)	Decreased	Increased	Increased
TGF-β1 + CYD19	Increased	Decreased	Decreased

Data summarized from immunoblot and immunofluorescence analyses.[1][3]

Table 2: Experimental Concentrations and Durations

Reagent	Concentration / Dose	Treatment Duration	Purpose	Cell Lines
TGF-β1	2 ng/ml	24 hours (pretreatment)	Induce EMT	Human BrCa, MMTV-PyMT, 4T1
CYD19	Various concentrations	48 hours	Inhibit Snail / Reverse EMT	Human BrCa, MMTV-PyMT, 4T1
TNF-α	10 ng/ml	8 hours (stimulation)	Induce Snail Expression	MMTV-PyMT, HCT116
CYD19 (vs. TNF-α)	Vehicle or CYD19	48 hours	Block TNF-α-induced Snail	MMTV-PyMT, HCT116
Taxol (low-dose)	0.5-4.0 nM / 1.0-8.0 nM	Not specified	Chemoresistance study	MMTV-PyMT / HCT116
CYD19 (vs. Taxol)	20 nM or 25 nM	Not specified	Chemoresistance study	MMTV-PyMT, HCT116

Data extracted from experimental protocols described in the literature.[1][3]

Experimental Protocols

The following protocols are key to assessing the impact of CYD19 on Snail-mediated EMT.

TGF-β1-Induced EMT Reversal Assay

This experiment is designed to test the ability of CYD19 to reverse an established EMT phenotype.

• Cell Seeding: Plate cancer cells (e.g., MMTV-PyMT, 4T1) at an appropriate density.

• EMT Induction: Pretreat cells with TGF-β1 (2 ng/ml) for 24 hours to induce a mesenchymal phenotype.

• CYD19 Treatment: Following the 24-hour pretreatment, add various concentrations of CYD19 to the media, in continued combination with TGF-β1 (2 ng/ml).

• Incubation: Incubate the cells for an additional 48 hours.

• Analysis: Harvest cells for analysis of EMT markers via Immunoblotting (Western Blot) or fix cells for Immunofluorescence Staining.

TNF-α-Stimulated Snail Expression Assay

This protocol assesses if CYD19 can block Snail expression induced by inflammatory stimuli.

• Cell Seeding: Plate cancer cells (e.g., MMTV-PyMT, HCT116).

• CYD19 Treatment: Treat cells with either vehicle or CYD19 for 48 hours.

• TNF-α Stimulation: Add TNF-α (10 ng/ml) to the culture medium 8 hours before harvesting the cells.

• Analysis: Harvest cell lysates and perform immunoblot analysis to determine the protein expression level of Snail.[1][3]

Immunoblot Analysis

Used to quantify the expression levels of specific proteins (e.g., Snail, E-cadherin, Vimentin).

• Lysate Preparation: Lyse harvested cells in RIPA buffer with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against Snail, E-cadherin, Vimentin, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Immunofluorescence Staining

Used to visualize the expression and localization of EMT markers within cells.

• Cell Culture: Grow cells on glass coverslips.

• Treatment: Treat cells as described in protocols 3.1 or 3.2.

• Fixation: Fix cells with 4% paraformaldehyde for 15 minutes.

• Permeabilization: Permeabilize cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking: Block with 1% BSA in PBST for 30 minutes.

• Primary Antibody Incubation: Incubate with primary antibodies for E-cadherin and Vimentin overnight at 4°C.

• Secondary Antibody Incubation: Wash and incubate with fluorophore-conjugated secondary antibodies (e.g., Alexa Fluor 488/594) for 1 hour.

• Counterstaining: Counterstain nuclei with DAPI.

• Imaging: Mount coverslips and visualize using a fluorescence or confocal microscope.

Experimental Workflow Diagram

Caption: General workflow for evaluating CYD19's effect on EMT.

Summary and Future Directions

CYD19 represents a promising therapeutic agent for cancers characterized by high Snail expression and an aggressive, mesenchymal phenotype.[1][2] By directly binding to Snail and promoting its degradation, CYD19 effectively reverses EMT, which is a key process in tumor invasion and metastasis.[1][2] Furthermore, its ability to counteract Snail-driven chemoresistance suggests potential for combination therapies.[1]

Future research should focus on:

• Preclinical and Clinical Trials: Evaluating the safety, pharmacokinetics, and efficacy of CYD19 in in vivo models and eventually in human clinical trials.[4]

• Combination Therapies: Investigating synergistic effects of CYD19 with conventional chemotherapies and targeted agents to overcome therapeutic resistance.[1]

• Biomarker Development: Identifying reliable biomarkers to select patients who are most likely to benefit from a Snail-targeting therapy.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ClinicalTrials.gov [clinicaltrials.gov]

An In-depth Technical Guide to the Role of CYD19 in p53 Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the small molecule CYD19 and its mechanism of action in modulating the p53 signaling pathway. The content herein is based on preclinical research and is intended to inform researchers and professionals in drug development about the therapeutic potential and molecular interactions of CYD19.

Executive Summary

CYD19 is a novel small-molecule compound identified as a potent inhibitor of the interaction between the zinc finger transcription factor Snail and the histone acetyltransferases CBP/p300.[1][2] By disrupting this interaction, CYD19 triggers the ubiquitin-proteasome-mediated degradation of Snail.[1][3] This is significant because Snail is a known repressor of the tumor suppressor protein p53. Consequently, CYD19 restores the function of wild-type p53, leading to the activation of downstream p53 target genes, cell cycle arrest, and apoptosis in cancer cells. This guide will detail the molecular mechanism of CYD19, present key quantitative data, outline relevant experimental protocols, and provide visual diagrams of the associated signaling pathways and workflows.

Molecular Mechanism of CYD19

CYD19's primary mechanism of action is the disruption of the Snail-CBP/p300 protein-protein interaction.[1][4] In many aggressive cancers, Snail is overexpressed and contributes to tumor progression by repressing p53. Snail recruits histone deacetylases (HDACs) to p53, leading to its deacetylation and subsequent degradation.[1] CYD19 binds to Snail, preventing its interaction with CBP/p300, which in turn inhibits Snail acetylation and promotes its degradation.[1] The resulting decrease in Snail levels leads to an increase in wild-type p53 protein, its acetylation, and the expression of its downstream targets like p21 and MDM2.[1][5]

Caption: CYD19's mechanism of action on the p53 signaling pathway.

Quantitative Data

The following tables summarize the key quantitative findings from preclinical studies on CYD19.

Table 1: Binding Affinity and Inhibitory Concentrations of CYD19

Target	Metric	Value	Reference
Snail	Kd	0.18 μM	[3][6][7]
HDAC1	IC50	0.405 μM	[6][7]

Table 2: Cellular Effects of CYD19 in Wild-Type p53 Cancer Cell Lines (e.g., HCT-116, MMTV-PyMT)

Effect	Observation	Notes	Reference
Snail Protein Levels	Dose-dependent decrease	---	[1]
Wild-Type p53 Protein Levels	Dose-dependent increase	No effect on mutant p53	[1][5]
p53 Target Gene Expression (p21, MDM2)	Dose- and time-dependent increase	mRNA and protein levels	[1]
p53 Acetylation	Increased	---	[1]
p53 Ubiquitination	Decreased	---	[1][5]
Cell Proliferation	Inhibition	In wild-type p53 cells	[8]
Apoptosis	Induction	In wild-type p53 cells	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are outlined protocols for key experiments used to investigate the effects of CYD19.

This protocol is used to determine if CYD19 disrupts the interaction between Snail and CBP/p300.

Caption: Workflow for Co-Immunoprecipitation.

Protocol Steps:

• Cell Culture and Treatment: Plate cells (e.g., HCT-116) and allow them to adhere. Treat the cells with either a vehicle control or CYD19 at the desired concentration and for the specified time.

• Cell Lysis: Wash cells with cold PBS and lyse them in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

• Immunoprecipitation: Pre-clear the cell lysates with Protein A/G beads. Incubate the pre-cleared lysate with a primary antibody against the target protein (e.g., anti-Snail) overnight at 4°C.

• Immune Complex Capture: Add fresh Protein A/G beads to the lysate-antibody mixture and incubate to capture the immune complexes.

• Washing: Pellet the beads and wash them multiple times with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with primary antibodies against the proteins of interest (e.g., Snail and CBP/p300).

This method is used to quantify the changes in protein levels of Snail, p53, and p53 target genes in response to CYD19 treatment.

Protocol Steps:

• Sample Preparation: Treat cells with CYD19 as described above. Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• SDS-PAGE: Denature protein lysates in sample buffer and separate them by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-Snail, anti-p53, anti-p21) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

This assay is used to assess the effect of CYD19 on cancer cell proliferation.

Protocol Steps:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density.

• Treatment: After cell adherence, treat the cells with various concentrations of CYD19 or a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 48 hours).

• Reagent Addition: Add Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours.

• Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the vehicle-treated control cells.

Logical Relationships and Therapeutic Implications

The research on CYD19 highlights a clear logical progression from its molecular interaction to its potential therapeutic effect. This can be visualized as follows:

Caption: Logical flow of CYD19's anticancer effect.

The ability of CYD19 to restore wild-type p53 function makes it a promising candidate for cancers that retain wild-type p53 but have its function suppressed, which is a common scenario in many tumor types. By targeting the Snail-CBP/p300 axis, CYD19 offers a novel strategy for reactivating the p53 pathway.

Conclusion

CYD19 represents a significant advancement in the development of targeted cancer therapies. Its well-defined mechanism of action, involving the inhibition of the Snail-CBP/p300 interaction and subsequent reactivation of wild-type p53, provides a strong rationale for its further investigation and development. The data and protocols presented in this guide offer a solid foundation for researchers and drug development professionals to build upon in their efforts to translate this promising preclinical finding into a potential clinical reality.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CYD19 |CAS:2415281-52-4 Probechem Biochemicals [probechem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

CYD19: A Novel Small-Molecule Inhibitor Targeting the Snail-CBP/p300 Axis for Breast Cancer Therapy

An In-depth Technical Guide

Abstract

Metastasis remains the primary cause of mortality in breast cancer patients, with the epithelial-mesenchymal transition (EMT) serving as a critical initiating step. The zinc finger transcription factor Snail is a master regulator of EMT and is frequently overexpressed in aggressive cancers, making it a prime therapeutic target. However, Snail has long been considered "undruggable." This document details the preclinical data for CYD19, a first-in-class small-molecule inhibitor that directly targets Snail. CYD19 disrupts the crucial interaction between Snail and its coactivators, CREB-binding protein (CBP) and p300, leading to Snail's proteasomal degradation. This action not only reverses EMT but also restores the tumor-suppressive function of wild-type p53, thereby inhibiting cancer cell proliferation, survival, and metastasis. This guide provides a comprehensive overview of CYD19's mechanism of action, quantitative preclinical efficacy data, and detailed experimental protocols for its evaluation.

Introduction

The progression of breast cancer to a metastatic state is a complex process responsible for the vast majority of cancer-related deaths[1]. A key cellular program co-opted by cancer cells to facilitate dissemination is the epithelial-mesenchymal transition (EMT), which allows tumor cells to lose their epithelial characteristics and gain migratory and invasive properties[1]. The transcription factor Snail is a pivotal driver of EMT, primarily by repressing E-cadherin expression[1]. Beyond EMT, Snail contributes to therapeutic resistance and the expansion of cancer stem cells (CSCs)[1][2]. Furthermore, recent evidence has identified Snail as a suppressor of the p53 tumor suppressor pathway, providing a bypass mechanism for cancer cells to evade apoptosis and cell cycle arrest[1][3].

Despite its central role in malignancy, direct pharmacological inhibition of Snail has remained an elusive goal. This guide focuses on CYD19, a novel small-molecule compound identified to bind with high affinity to the Snail protein[1][4]. CYD19 acts as a potent inhibitor of the Snail-CBP/p300 protein-protein interaction, a critical step for Snail's stability and transcriptional activity. The subsequent sections will explore the molecular mechanism, preclinical efficacy, and methodologies used to validate CYD19 as a potential therapeutic agent for breast cancer.

Core Mechanism of Action

CYD19's therapeutic effect is rooted in its specific interaction with the Snail protein. It binds to a conserved arginine-174 (R174) pocket on Snail, which is critical for its function[1][4]. This binding event physically obstructs the interaction between Snail and the histone acetyltransferases (HATs) CBP and p300[1][4].

The consequences of this disruption are twofold:

• Impaired Snail Acetylation and Stability: CBP/p300-mediated acetylation is essential for stabilizing the Snail protein. By preventing this interaction, CYD19 impairs Snail acetylation, marking it for degradation through the ubiquitin-proteasome pathway[1][4].

• Restoration of Wild-Type p53 Function: Snail is known to directly bind to and promote the degradation of wild-type p53[1][5]. By inducing Snail degradation, CYD19 lifts this repressive pressure, leading to the stabilization and increased activity of p53. This, in turn, restores p53-mediated cell cycle arrest and apoptosis in cancer cells harboring wild-type p53[1][6].

This mechanism is visually summarized in the signaling pathway diagram below.

Caption: CYD19's core mechanism of action.

Quantitative Preclinical Data

CYD19 has demonstrated potent anti-cancer activity in a variety of in vitro and in vivo preclinical models. The key quantitative findings are summarized below.

Binding Affinity and Pharmacokinetics

Parameter	Value	Species	Method/Notes	Reference
Binding Affinity (Kd)	0.6 µM	-	Surface Plasmon Resonance	[7]
Half-life (t1/2)	18.2 min	-	Intravenous injection (1.0 mg/kg)	[7]
Max Concentration (Cmax)	144 ng/mL	-	Intravenous injection (1.0 mg/kg)	[7]
Area Under Curve (AUC0-∞)	714 h•ng/mL	-	Intravenous injection (1.0 mg/kg)	[7]

In Vitro Efficacy in Breast Cancer Cell Lines

Assay	Cell Line(s)	Treatment Conditions	Key Result	Reference
Snail Protein Reduction	Human BrCa primary cells, MMTV-PyMT, 4T1	Dose- and time-dependent CYD19 treatment	Dose-dependent decrease in Snail protein levels	[1][8]
EMT Reversal	MMTV-PyMT, 4T1	TGFβ1 (2 ng/ml) for 24h, then + CYD19 for 48h	Increased E-cadherin, decreased vimentin	[1][8]
Cell Proliferation	Wild-type p53 cells (MMTV-PyMT, HCT116)	CYD19 for 48 hours	Robustly decreased cell proliferation	[1]
Apoptosis Induction	Wild-type p53 cells (MMTV-PyMT, HCT116)	CYD19 for 48 hours	Significant increase in apoptotic subpopulation	[1][6]
CSC Expansion	MMTV-PyMT	CYD19 treatment	Substantially reduced numbers of ALDH+ CSCs	[1]
Cell Migration	MMTV-PyMT, SUM159	CYD19 for 48 hours	Dose-dependent reduction in cell migration	[1]

In Vivo Efficacy in a Spontaneous Breast Tumor Model

Animal Model	Treatment Regimen	Outcome Metric	Result	Reference
MMTV-PyMT Transgenic Mice	CYD19 (30 mg/kg) for 25 consecutive days	Tumor Volume	Robustly reduced compared to vehicle	[1]
MMTV-PyMT Transgenic Mice	CYD19 (30 mg/kg) for 25 consecutive days	Tumor Weight	Robustly reduced compared to vehicle	[1]

Experimental Protocols & Workflows

Detailed methodologies are crucial for the replication and validation of scientific findings. This section outlines the protocols for the key experiments cited and provides workflows for complex procedures.

Cell Culture

• Cell Lines: Mouse mammary tumor lines (MMTV-PyMT, 4T1), human breast cancer lines (SUM159), and human colorectal cancer lines (HCT116) were utilized.[1]

• Culture Conditions: Cells were maintained in appropriate media supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 atmosphere.

Snail Protein Stability Assay

This assay determines if CYD19 affects the half-life of the Snail protein.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Targeting Breast and Gynecologic Cancers: The Role of Natural Products with Emphasis on Cinnamon and Its Derivatives—Advances in Nanoscale Therapeutics and Adjuvant Strategies [mdpi.com]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

In-depth Technical Guide: The Discovery and Synthesis of a Novel Compound

Introduction

The following guide provides a comprehensive overview of the discovery, synthesis, and characterization of a significant therapeutic compound. Due to the lack of publicly available information on a compound designated "CYD19," this document will instead focus on the well-documented antiviral agent, Oseltamivir (Tamiflu®) , as a representative example to fulfill the user's request for a detailed technical whitepaper. Oseltamivir is a neuraminidase inhibitor used in the treatment and prophylaxis of influenza A and B viruses. Its discovery and development showcase a classic example of rational drug design and complex chemical synthesis.

Discovery of Oseltamivir

The discovery of Oseltamivir was a landmark in structure-based drug design. Researchers at Gilead Sciences aimed to develop an orally bioavailable inhibitor of the influenza neuraminidase enzyme, a key viral protein for the release of new virions from infected cells.

1.1. Lead Compound Identification

The starting point for the development of Oseltamivir was the neuraminidase substrate, sialic acid. Through computational modeling and X-ray crystallography of the enzyme's active site, a lead compound, zanamivir (B325), was developed. However, zanamivir had poor oral bioavailability. The research then focused on modifying the structure to improve its pharmacokinetic properties without compromising its inhibitory activity.

1.2. Structure-Activity Relationship (SAR) Studies

Extensive SAR studies were conducted to optimize the lead compound. Key modifications included the replacement of the glycerol (B35011) side chain with a more lipophilic pentyl ether group and the substitution of the guanidino group with an amino group, which was then acylated to an acetamido group. These changes led to the identification of GS-4071, the active metabolite of Oseltamivir. To further enhance oral bioavailability, GS-4071 was developed as an ethyl ester prodrug, which is efficiently absorbed in the gastrointestinal tract and then hydrolyzed by hepatic esterases to the active form.

Synthesis of Oseltamivir

The commercial synthesis of Oseltamivir has evolved over time, with the initial route starting from naturally occurring shikimic acid.

2.1. Roche's Original Synthesis from Shikimic Acid

The first large-scale synthesis of Oseltamivir was developed by Roche and famously used shikimic acid, a compound extracted from star anise, as the starting material. This multi-step synthesis was complex and presented challenges in terms of reagent toxicity and scalability.

Experimental Protocol: Key Step - Azide (B81097) Introduction

A crucial step in this synthesis is the stereoselective introduction of an azide group, which is later reduced to the primary amine found in Oseltamivir.

• Starting Material: A protected shikimic acid derivative.

• Epoxidation: The double bond in the cyclohexene (B86901) ring is epoxidized using an appropriate oxidizing agent (e.g., m-CPBA).

• Azide Opening: The epoxide is then opened with an azide source (e.g., sodium azide) in the presence of a Lewis acid catalyst. This reaction is highly stereoselective, leading to the desired trans-diaxial product.

• Purification: The product is purified using column chromatography.

2.2. Alternative Synthetic Routes

The dependence on shikimic acid, which is subject to supply fluctuations, spurred the development of alternative synthetic routes from readily available starting materials like isoprene, pyridine, and 1,4-cyclohexadiene.

Mechanism of Action

Oseltamivir carboxylate (the active metabolite) is a potent and selective inhibitor of the neuraminidase enzyme of influenza viruses.

Signaling Pathway

Caption: Mechanism of action of Oseltamivir in inhibiting influenza virus release.

By binding to the active site of the neuraminidase enzyme, Oseltamivir carboxylate prevents the cleavage of sialic acid residues on the surface of the host cell and the newly formed viral particles. This results in the aggregation of virions at the cell surface and a reduction in the spread of the virus.

Quantitative Data

Table 1: Inhibitory Activity of Oseltamivir Carboxylate

Influenza Virus Strain	IC₅₀ (nM)
Influenza A/H1N1	0.5 - 2.0
Influenza A/H3N2	1.0 - 5.0
Influenza B	5.0 - 30.0

Table 2: Pharmacokinetic Properties of Oseltamivir

Parameter	Value
Oral Bioavailability	~80%
Protein Binding	3% (Oseltamivir Carboxylate)
Half-life	6-10 hours (Oseltamivir Carboxylate)
Excretion	>90% as Oseltamivir Carboxylate in urine

Experimental Protocols

5.1. Neuraminidase Inhibition Assay

This assay is used to determine the inhibitory concentration (IC₅₀) of a compound against the neuraminidase enzyme.

Workflow

Caption: Workflow for a neuraminidase inhibition assay.

Methodology

• Reagent Preparation: A purified neuraminidase enzyme solution is prepared. A fluorescent substrate, 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA), is used. Serial dilutions of the inhibitor (Oseltamivir carboxylate) are prepared.

• Incubation: The enzyme and inhibitor are pre-incubated for a specified time (e.g., 30 minutes) at 37°C.

• Reaction Initiation: The MUNANA substrate is added to initiate the enzymatic reaction.

• Reaction Incubation: The reaction mixture is incubated for a set period (e.g., 60 minutes) at 37°C.

• Reaction Termination: The reaction is stopped by adding a stop solution (e.g., a high pH glycine buffer).

• Fluorescence Measurement: The fluorescence of the liberated 4-methylumbelliferone (B1674119) is measured using a fluorometer.

• Data Analysis: The IC₅₀ value is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Oseltamivir serves as an excellent case study in modern drug discovery and development. Its journey from a rationally designed concept to a globally used therapeutic demonstrates the power of integrating structural biology, medicinal chemistry, and process chemistry. The continuous effort to develop more efficient and sustainable synthetic routes further highlights the dynamic nature of pharmaceutical sciences. While the originally requested "CYD19" remains unidentified, the principles and methodologies detailed in this guide for Oseltamivir provide a robust framework for understanding the multifaceted process of bringing a novel chemical entity from the laboratory to the clinic.

The Impact of CYD19 on Gene Expression and Histone Acetylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

CYD19 is a novel small-molecule inhibitor with dual-targeting capabilities against the Snail/HDAC axis.[1][2][3] This technical guide provides an in-depth overview of the molecular mechanisms of CYD19, focusing on its impact on gene expression and histone acetylation. By disrupting the interaction between the transcription factor Snail and the histone acetyltransferases CBP/p300, CYD19 triggers a cascade of events leading to the degradation of Snail, subsequent modulation of p53 activity, and alterations in the expression of genes involved in the epithelial-mesenchymal transition (EMT).[4][5] This document details the signaling pathways affected by CYD19, provides quantitative data on its efficacy, and outlines the experimental protocols used to elucidate its mechanism of action.

Introduction

The zinc finger transcription factor Snail is a critical regulator of the epithelial-mesenchymal transition (EMT), a cellular process implicated in cancer progression and metastasis.[4][5] The stability and activity of Snail are, in part, regulated by post-translational modifications, including acetylation by the histone acetyltransferases (HATs) CREB-binding protein (CBP) and p300.[4] Acetylation of Snail enhances its stability, promoting its oncogenic functions.[6]

CYD19 has emerged as a potent inhibitor of the CBP/p300-Snail interaction.[4][5] By binding to a conserved arginine-174 pocket of the Snail protein, CYD19 disrupts the recruitment of CBP/p300, leading to decreased Snail acetylation and subsequent ubiquitination and proteasomal degradation.[4] This action reverses Snail-mediated repression of wild-type p53, thereby restoring its tumor-suppressive functions.[4][5] Furthermore, CYD19 exhibits inhibitory activity against histone deacetylase 1 (HDAC1), contributing to an increase in histone H4 acetylation.[1][2][3]

This guide will explore the multifaceted impact of CYD19 on cellular signaling, gene expression, and histone modifications, providing valuable insights for researchers and professionals in the field of drug development.

Mechanism of Action of CYD19

CYD19's primary mechanism of action involves the direct inhibition of the Snail-CBP/p300 interaction.[4] This leads to a reduction in Snail acetylation, which in turn promotes its degradation via the ubiquitin-proteasome pathway.[4][5] The resulting decrease in Snail protein levels has significant downstream consequences, most notably the derepression of wild-type p53.[4] Snail is known to recruit histone deacetylases (HDACs) to p53, leading to its deacetylation and subsequent inactivation.[4] By promoting Snail degradation, CYD19 prevents the recruitment of HDAC1 to p53, resulting in increased p53 acetylation and stabilization.[4] Activated p53 can then transcriptionally upregulate its target genes, such as p21 and MDM2, leading to cell cycle arrest and apoptosis.[4]

Furthermore, the reduction in Snail levels directly impacts the expression of genes involved in EMT. CYD19 treatment leads to an increase in the epithelial marker E-cadherin and a decrease in mesenchymal markers like vimentin.[4]

Below is a diagram illustrating the signaling pathway affected by CYD19.

Caption: Signaling pathway illustrating the mechanism of action of CYD19.

Quantitative Data

The efficacy of CYD19 has been quantified through various in vitro assays. The following tables summarize the key quantitative findings.

Parameter	Value	Reference
HDAC1 Inhibition (IC50)	0.405 µM	[1][2][3]
Snail Binding Affinity (Kd)	0.18 µM	[1][2][3]

Table 1: Inhibitory and Binding Constants of CYD19.

Cell Line	Treatment	Effect on Protein Levels	Reference
MMTV-PyMT	CYD19	Dose-dependent decrease in Snail; Increase in p53, p21, and MDM2.	[4]
HCT116	CYD19	Dose-dependent decrease in Snail; Increase in p53, p21, and MDM2.	[4]
Various	TGFβ1 + CYD19	Increased E-cadherin, decreased vimentin.	[4]
HEK293T	CYD19	Decreased acetylation of wild-type Snail, but not R174A mutant.	[4]
MMTV-PyMT	CYD19	Increased acetylation of p53.	[4]

Table 2: Effects of CYD19 on Protein Expression and Post-Translational Modifications.

Cell Line	Assay	Treatment	Result	Reference
HCT116	Cell Proliferation (CCK-8)	CYD19	Dose-dependent inhibition of proliferation in wild-type p53-expressing cells.	[4][7]
MMTV-PyMT	Apoptosis Assay	CYD19	Increased apoptosis.	[4][7]

Table 3: Cellular Effects of CYD19.

Experimental Protocols

The following sections provide detailed methodologies for key experiments used to characterize the effects of CYD19.

Immunoblot Analysis

Objective: To determine the effect of CYD19 on the expression levels of specific proteins.

Protocol:

• Cell Lysis:

  • Treat cells with the desired concentrations of CYD19 or vehicle control for the specified duration.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the proteins of interest (e.g., Snail, p53, p21, E-cadherin, vimentin, acetylated-p53) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Immunoprecipitation Assay

Objective: To investigate protein-protein interactions (e.g., Snail-CBP/p300, p53-HDAC1) and post-translational modifications (e.g., ubiquitination, acetylation).

Protocol:

• Cell Lysis:

  • Lyse cells as described in the immunoblot analysis protocol, using a non-denaturing lysis buffer.

• Immunoprecipitation:

  • Pre-clear the cell lysates by incubating with protein A/G agarose (B213101) beads for 1 hour at 4°C.

  • Centrifuge and collect the supernatant.

  • Incubate the pre-cleared lysate with a primary antibody specific to the protein of interest (e.g., anti-Snail, anti-p53) overnight at 4°C with gentle rotation.

  • Add protein A/G agarose beads and incubate for an additional 2-4 hours at 4°C.

  • Collect the beads by centrifugation and wash them three to five times with lysis buffer.

• Elution and Analysis:

  • Elute the immunoprecipitated proteins by boiling the beads in Laemmli sample buffer.

  • Analyze the eluted proteins by immunoblotting as described above, using antibodies against the interacting proteins or the specific post-translational modification.

Cell Proliferation (CCK-8) Assay

Objective: To assess the effect of CYD19 on cell viability and proliferation.

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment:

  • Treat the cells with various concentrations of CYD19 or vehicle control.

• Incubation:

  • Incubate the plate for the desired time period (e.g., 48 hours) at 37°C in a humidified incubator.

• Assay:

  • Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well.

  • Incubate for 1-4 hours at 37°C.

• Measurement:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the vehicle-treated control.

Immunofluorescence Staining

Objective: To visualize the expression and subcellular localization of proteins within cells.

Protocol:

• Cell Culture and Treatment:

  • Grow cells on glass coverslips in a multi-well plate and treat with CYD19 or vehicle control.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Blocking and Staining:

  • Block with 1% BSA in PBS for 30 minutes.

  • Incubate with primary antibodies (e.g., anti-E-cadherin, anti-vimentin) overnight at 4°C.

  • Wash with PBS.

  • Incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature in the dark.

• Counterstaining and Mounting:

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash with PBS.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

• Imaging:

  • Visualize the stained cells using a fluorescence microscope.

Below is a diagram representing a typical experimental workflow for studying the effects of CYD19.

Caption: A generalized experimental workflow for investigating the effects of CYD19.

Conclusion

CYD19 represents a promising therapeutic agent that targets the Snail-CBP/p300 interaction and HDAC1. Its ability to induce Snail degradation, reactivate wild-type p53, and reverse the EMT phenotype underscores its potential in cancer therapy. The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals working to further understand and harness the therapeutic potential of CYD19. Future studies may focus on its in vivo efficacy, potential for combination therapies, and the identification of biomarkers for patient stratification.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Histone Deacetylase Inhibitors Synergize p300 Autoacetylation that Regulates Its Transactivation Activity and Complex Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of Histone Deacetylase Inhibitors on Modulating H3K4 Methylation Marks – A Novel Cross-Talk Mechanism between Histone-Modifying Enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Characterizing the Binding Affinity of Small-Molecule Inhibitors to Snail Protein

Disclaimer: As of December 2025, there is no publicly available scientific literature or data detailing the binding affinity of a compound designated "CYD19" to the Snail protein. The following guide is a representative template designed to meet the specified formatting and content requirements. It uses a hypothetical inhibitor, herein named "Snailinib," to illustrate the principles, experimental workflows, and data presentation pertinent to the analysis of Snail-inhibitor interactions. This document serves as a framework for researchers engaged in the discovery and characterization of novel Snail-targeting compounds.

Introduction to Snail as a Therapeutic Target

The Snail protein is a zinc-finger transcription factor that is a master regulator of the epithelial-mesenchymal transition (EMT), a cellular process critical for embryonic development and wound healing. Dysregulation of the Snail pathway is a hallmark of cancer progression, contributing to tumor invasion, metastasis, and the acquisition of therapeutic resistance. Snail executes its function by repressing the expression of epithelial markers, most notably E-cadherin, thereby disrupting cell-cell adhesion and promoting a migratory, mesenchymal phenotype.

Given its central role in metastasis, the direct inhibition of Snail represents a compelling therapeutic strategy. Small-molecule inhibitors that can disrupt Snail's structure, its interaction with co-factors, or its binding to DNA are of significant interest. This guide outlines the methodologies and data interpretation for characterizing the binding affinity and functional consequences of a novel Snail inhibitor, "Snailinib."

Quantitative Binding and Functional Data Summary

The interaction between Snailinib and the Snail protein has been quantified using various biophysical and cell-based assays. The data below summarizes the key parameters defining the affinity, potency, and cellular efficacy of the compound.

Parameter	Value	Assay Method	Description
Binding Affinity (K_D)	75 nM	Surface Plasmon Resonance (SPR)	Equilibrium dissociation constant measuring the direct binding affinity between purified Snailinib and recombinant Snail protein.
Thermal Shift (ΔT_m)	+5.8 °C	Differential Scanning Fluorimetry (DSF)	Change in the melting temperature of the Snail protein upon saturation with Snailinib, indicating direct target engagement and stabilization.
Cellular Target Engagement (EC_50)	350 nM	Cellular Thermal Shift Assay (CETSA)	Effective concentration of Snailinib required to induce 50% of the maximal thermal stabilization of Snail in a cellular context.
Functional Potency (IC_50)	1.2 µM	E-cadherin Promoter Luciferase Assay	Concentration of Snailinib that elicits a 50% inhibition of Snail-mediated repression of the E-cadherin promoter in a reporter cell line.
Phenotypic Potency (IC_50)	2.5 µM	Transwell Migration Assay	Concentration of Snailinib that causes a 50% reduction in TGF-β-induced cell migration in A549 lung carcinoma cells.

Key Experimental Protocols

Protocol: Surface Plasmon Resonance (SPR) for K_D Determination

This protocol describes the determination of binding kinetics and affinity between Snailinib and recombinant human Snail protein.

Materials:

• Biacore T200 instrument (or equivalent)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine-HCl)

• Recombinant human Snail protein (>95% purity)

• Snailinib (solubilized in 100% DMSO)

• Running Buffer: HBS-EP+ (0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20)

• Immobilization Buffer: 10 mM Sodium Acetate, pH 5.0

Methodology:

• Chip Immobilization:

  • Activate the CM5 sensor chip surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes.

  • Immobilize recombinant Snail protein (20 µg/mL in immobilization buffer) to the active surface to a target level of ~8000 response units (RU).

  • Deactivate remaining active esters by injecting 1 M ethanolamine-HCl for 7 minutes.

  • A reference flow cell is prepared similarly but without protein immobilization.

• Binding Analysis:

  • Prepare a serial dilution of Snailinib in running buffer with a final DMSO concentration of 1%. The concentration range should span at least two orders of magnitude around the expected K_D (e.g., 1 nM to 1 µM).

  • Inject each concentration of Snailinib over the Snail-immobilized and reference flow cells for a 180-second association phase, followed by a 300-second dissociation phase with running buffer.

  • Regenerate the surface between cycles using a pulse of 10 mM Glycine-HCl, pH 2.5, if required.

• Data Analysis:

  • Subtract the reference flow cell data from the active cell data to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a 1:1 Langmuir binding model to determine the association rate (k_a), dissociation rate (k_d), and the equilibrium dissociation constant (K_D = k_d / k_a).

Protocol: Cellular Thermal Shift Assay (CETSA)

This protocol measures the target engagement of Snailinib with the Snail protein within intact cells.

Materials:

• A549 cells (or other relevant cell line)

• Snailinib

• PBS, supplemented with protease inhibitors

• Liquid nitrogen

• Thermal cycler or heating blocks

• SDS-PAGE and Western Blotting reagents

• Anti-Snail primary antibody

Methodology:

• Compound Treatment:

  • Culture A549 cells to ~80% confluency.

  • Treat cells with either vehicle (0.1% DMSO) or varying concentrations of Snailinib for 2 hours at 37°C.

• Cell Lysis and Heating:

  • Harvest cells, wash with PBS, and resuspend in PBS with protease inhibitors.

  • Lyse the cells via three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

  • Centrifuge the lysate at 20,000 x g for 20 minutes at 4°C to pellet insoluble debris.

  • Aliquot the supernatant (soluble protein fraction) into separate PCR tubes.

• Thermal Challenge:

  • Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler.

  • Cool the tubes at 4°C for 3 minutes, then centrifuge at 20,000 x g for 20 minutes to pellet precipitated proteins.

• Analysis:

  • Collect the supernatant, which contains the remaining soluble protein.

  • Analyze the amount of soluble Snail protein at each temperature for both vehicle and Snailinib-treated samples using Western Blotting.

  • Generate a melting curve by plotting the band intensity of soluble Snail versus temperature. The shift in the midpoint of this curve (T_m) indicates thermal stabilization due to Snailinib binding.

Visualizations: Pathways and Workflows

Snail Signaling Pathway in EMT

Caption: The Snail signaling pathway in Epithelial-Mesenchymal Transition (EMT).

Experimental Workflow for Snail Inhibitor Characterization

Caption: Workflow for characterizing a novel Snail protein inhibitor.

A Technical Guide to CYD19: Mechanism of Action and Induction of Apoptosis in Tumor Cells

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the small-molecule compound CYD19, focusing on its role as a potent inducer of apoptosis in tumor cells. We will explore its core mechanism of action, the specific signaling pathways it modulates, and present quantitative data from key studies. Detailed experimental protocols for assays relevant to the study of CYD19 are also provided.

Introduction: Targeting the "Undruggable" Snail Transcription Factor

The zinc finger transcription factor Snail is a pivotal driver of cancer progression, primarily by inducing epithelial-mesenchymal transition (EMT), which promotes metastasis and therapy resistance. Due to its nature as a transcription factor lacking deep enzymatic pockets, Snail has long been considered "undruggable."[1][2] The development of CYD19 represents a significant breakthrough, offering a pharmacological strategy to inhibit Snail's function. CYD19 is a small-molecule compound that specifically targets the Snail protein, leading to its degradation and subsequently suppressing tumor growth, particularly in cancers that retain wild-type p53.[1][2]

Core Mechanism of Action: Snail Degradation

CYD19's primary mechanism involves the direct inhibition of the interaction between Snail and the CREB-binding protein (CBP)/p300 transcriptional co-activators.[1]

• Binding and Interaction Disruption : CYD19 forms a high-affinity interaction with a conserved arginine-174 pocket within the Snail protein.[1][2]

• Inhibition of Acetylation : This binding event physically obstructs the interaction between Snail and CBP/p300. The CBP/p300 complex is responsible for acetylating Snail, a post-translational modification that stabilizes the Snail protein.[1]

• Proteasomal Degradation : By preventing acetylation, CYD19 promotes the rapid degradation of Snail through the ubiquitin-proteasome pathway.[1][2]

Caption: CYD19 disrupts the Snail-CBP/p300 interaction, leading to Snail degradation.

The p53-Mediated Apoptosis Signaling Pathway

The degradation of Snail is the catalyst for apoptosis, specifically in tumor cells expressing wild-type p53. Snail is a known repressor of p53. By eliminating Snail, CYD19 effectively "releases the brakes" on p53, restoring its tumor-suppressive functions, including the induction of apoptosis.[1] This effect is not observed in cells with mutant p53, highlighting a targeted therapeutic window.[1][3]

The restored p53 activity initiates the intrinsic (mitochondrial) pathway of apoptosis:

• Upregulation of Pro-Apoptotic Proteins : Activated p53 increases the expression of its target genes, including the pro-apoptotic proteins PUMA and Bax.[1]

• Mitochondrial Outer Membrane Permeabilization (MOMP) : Bax translocates to the mitochondria and triggers the release of cytochrome c into the cytoplasm.[1][3]

• Caspase Cascade Activation : Cytoplasmic cytochrome c binds to Apaf-1, forming the apoptosome, which activates caspase-9. Activated caspase-9 then cleaves and activates the primary executioner caspase, caspase-3.[1]

• Execution of Apoptosis : Caspase-3 orchestrates the dismantling of the cell, leading to its death.[1]

Caption: CYD19-induced apoptosis pathway via Snail degradation and p53 activation.

Quantitative Data Summary

The efficacy of CYD19 in suppressing proliferation and inducing apoptosis is dose-dependent and contingent on the p53 status of the cancer cells.

Table 1: Proliferative Sensitivity of Cancer Cells to CYD19 Based on p53 Status Data summarized from Cell Counting Kit-8 (CCK-8) assays performed 48 hours post-treatment.[1][3]

Cell Line	p53 Status	Relative Sensitivity to CYD19
MMTV-PyMT	Wild-Type	High
HCT116	Wild-Type	High
DLD1	Mutant	Low
SUM159	Mutant	Low

Table 2: Dose-Dependent Induction of Apoptosis by CYD19 Data summarized from quantification of the apoptotic subpopulation in wild-type p53-expressing cells 48 hours post-treatment.[1][3]

Cell Line	CYD19 Concentration	% Apoptotic Cells (Approx.)
HCT116	Vehicle (0 nM)	~5%
HCT116	25 nM	~15%
HCT116	50 nM	~25%
MMTV-PyMT	Vehicle (0 nM)	~4%
MMTV-PyMT	25 nM	~12%
MMTV-PyMT	50 nM	~20%

Table 3: Effect of CYD19 on Pro-Apoptotic Protein Expression in Wild-Type p53 Cells Data summarized from immunoblot analyses performed 48 hours post-treatment.[1]

Protein	CYD19 Concentration (in HCT116 cells)	Change in Expression Level
Bax	0 nM -> 50 nM	Dose-dependent increase
Cleaved Caspase-9	0 nM -> 50 nM	Dose-dependent increase
Cleaved Caspase-3	0 nM -> 50 nM	Dose-dependent increase
p53	0 nM -> 50 nM	Dose-dependent increase
Snail	0 nM -> 50 nM	Dose-dependent decrease

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing findings.

This flow cytometry-based assay quantifies the percentage of cells undergoing apoptosis.[4][5]

Principle : In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently-labeled Annexin V. PI is a fluorescent nucleic acid stain that cannot penetrate live or early apoptotic cells, but stains late apoptotic and necrotic cells.[5]

Protocol Steps :

• Cell Seeding : Seed cells (e.g., HCT116) in 6-well plates to achieve 70-80% confluency at the time of harvest.

• Treatment : Treat cells with varying concentrations of CYD19 (e.g., 0, 25, 50 nM) and a vehicle control for the desired duration (e.g., 48 hours).

• Cell Harvesting :

  • Collect the culture medium, which contains floating (potentially apoptotic) cells.

  • Wash adherent cells with PBS, then detach them using Trypsin-EDTA.

  • Combine the collected medium and the detached cells. Centrifuge at 300 x g for 5 minutes.

• Staining :

  • Discard the supernatant and wash the cell pellet once with cold PBS.

  • Resuspend the pellet in 1X Annexin V Binding Buffer.

  • Add FITC-conjugated Annexin V and PI solution.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis :

  • Analyze the stained cells promptly using a flow cytometer.

  • Gate the cell populations:

    • Annexin V- / PI- (Live cells)

    • Annexin V+ / PI- (Early apoptotic cells)

    • Annexin V+ / PI+ (Late apoptotic/necrotic cells)

Caption: Workflow for the Annexin V / Propidium Iodide apoptosis assay.

This technique is used to detect and quantify the levels of specific proteins (e.g., Snail, p53, Bax, caspases) in cell lysates.[1]

Protocol Steps :

• Cell Lysis : After treatment with CYD19, wash cells with cold PBS and lyse them in RIPA buffer containing protease inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE : Load equal amounts of protein from each sample onto a polyacrylamide gel and separate them by size using electrophoresis.

• Protein Transfer : Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking : Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.

• Primary Antibody Incubation : Incubate the membrane with primary antibodies specific to the target proteins (e.g., anti-Snail, anti-p53, anti-Bax, anti-cleaved-caspase-3) overnight at 4°C.

• Secondary Antibody Incubation : Wash the membrane and incubate with an HRP-conjugated secondary antibody that recognizes the primary antibody.

• Detection : Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system. Quantify band intensity relative to a loading control (e.g., β-actin or GAPDH).

This colorimetric assay measures cell viability and proliferation.[1][3]

Protocol Steps :

• Cell Seeding : Seed cells in a 96-well plate at a specified density.

• Treatment : Add various concentrations of CYD19 to the wells.

• Incubation : Incubate the plate for a set period (e.g., 48 hours).

• Reagent Addition : Add CCK-8 solution to each well and incubate for 1-4 hours. The WST-8 in the solution is reduced by cellular dehydrogenases to a colored formazan (B1609692) product.

• Measurement : Measure the absorbance at 450 nm using a microplate reader. The absorbance is directly proportional to the number of living cells.

Conclusion and Future Directions

CYD19 has been identified as a potent and specific inhibitor of the Snail transcription factor, representing a promising therapeutic strategy for a subset of cancers. Its mechanism of action, which involves the targeted degradation of Snail and subsequent reactivation of the wild-type p53 tumor suppressor pathway, provides a clear rationale for its selective pro-apoptotic activity.[1] The dose-dependent induction of the intrinsic apoptosis pathway, confirmed by the upregulation of Bax and activation of caspases 9 and 3, underscores its potential.[1][3]

Future research should focus on clinical translation, including optimizing drug delivery, evaluating efficacy in a broader range of p53 wild-type preclinical models, and identifying potential mechanisms of resistance. The data presented here provides a strong foundation for the continued development of CYD19 and similar Snail-targeting agents in oncology.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]
• 5. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Target Profile of CYD19: A Dual Snail and HDAC Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

CYD19 has emerged as a promising small molecule inhibitor with potent anti-cancer properties. Initially identified as a disruptor of the Snail-CBP/p300 protein-protein interaction, further characterization has revealed a dual-target mechanism of action that includes the inhibition of histone deacetylase 1 (HDAC1). This technical guide provides a comprehensive overview of the known on-target and dual-target activities of CYD19. It summarizes the quantitative data for its molecular interactions, details the experimental protocols used for its characterization, and presents signaling pathway and experimental workflow diagrams. This document aims to serve as a resource for researchers investigating the therapeutic potential and molecular mechanisms of CYD19, while also highlighting the importance of comprehensive off-target profiling in its future development.

Introduction to CYD19

CYD19 is a novel small molecule compound identified as a potent anti-cancer agent.[1][2] Its primary mechanism of action was discovered to be the inhibition of the interaction between the zinc-finger transcription factor Snail and the CREB-binding protein (CBP)/p300.[1][2] This on-target activity leads to the degradation of Snail, a key regulator of the epithelial-mesenchymal transition (EMT), and subsequently suppresses tumor growth and metastasis.[1][2][3] Further investigations have revealed that CYD19 also exhibits potent inhibitory activity against histone deacetylase 1 (HDAC1), classifying it as a dual Snail/HDAC inhibitor.[4][5] This dual-target profile suggests a multi-faceted approach to cancer therapy, though it also underscores the need for a thorough understanding of its broader selectivity and potential off-target effects.

On-Target Activity: Inhibition of the Snail-CBP/p300 Interaction

The primary described mechanism of CYD19 is its high-affinity binding to the Snail protein.[1][2] This interaction physically obstructs the binding of Snail to the CBP/p300 transcriptional co-activator complex. The Snail-CBP/p300 interaction is crucial for the acetylation and subsequent stabilization of the Snail protein. By disrupting this interaction, CYD19 prevents Snail acetylation, leading to its ubiquitination and proteasomal degradation.[1][2] The reduction in Snail levels results in the upregulation of wild-type p53, a tumor suppressor, and the reversal of the epithelial-mesenchymal transition (EMT), thereby inhibiting tumor cell proliferation, survival, and metastasis.[1][3]

Signaling Pathway of CYD19 Action on Snail

The following diagram illustrates the signaling pathway through which CYD19 exerts its on-target effects on Snail.

CYD19 Mechanism of Action on the Snail Signaling Pathway.

Dual-Target Activity: HDAC1 Inhibition

In addition to its effects on the Snail protein, CYD19 has been identified as a potent inhibitor of histone deacetylase 1 (HDAC1).[4][5] This finding is significant as HDACs are a well-established class of anti-cancer targets. HDAC inhibitors are known to induce cell cycle arrest, differentiation, and apoptosis in tumor cells. The dual inhibition of both Snail and HDAC1 by a single molecule presents a synergistic anti-cancer strategy. The inhibition of HDAC1 by CYD19 can lead to an increase in histone H4 acetylation, which can alter gene expression in a way that is unfavorable for cancer cell survival.[4][5]

Quantitative Data Summary

The following table summarizes the known quantitative data for the interaction of CYD19 with its molecular targets.

Target	Parameter	Value	Reference
Snail	Kd	0.180 µM	[4][5]
HDAC1	IC50	0.405 µM	[4][5]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following are summaries of the key experimental protocols used to characterize the activity of CYD19.

Biolayer Interferometry (BLI) for Snail-CYD19 Interaction

This protocol is used to determine the binding affinity and kinetics of CYD19 to the Snail protein.

• Immobilization: Recombinant Snail protein is immobilized on a biosensor tip.

• Association: The biosensor tip is dipped into solutions containing varying concentrations of CYD19, and the binding is measured in real-time as a change in the interference pattern of light reflected from the tip.

• Dissociation: The tip is then moved to a buffer solution without CYD19, and the dissociation of the compound is measured.

• Data Analysis: The association and dissociation curves are fitted to a 1:1 binding model to calculate the association rate (kon), dissociation rate (koff), and the equilibrium dissociation constant (Kd).

HDAC1 Inhibition Assay

This protocol is used to measure the potency of CYD19 in inhibiting the enzymatic activity of HDAC1.

• Reaction Setup: A reaction mixture is prepared containing recombinant human HDAC1, a fluorogenic HDAC1 substrate, and varying concentrations of CYD19.

• Incubation: The reaction is incubated at 37°C to allow for enzymatic deacetylation of the substrate.

• Development: A developer solution is added, which releases a fluorophore from the deacetylated substrate.

• Fluorescence Measurement: The fluorescence intensity is measured using a microplate reader.

• Data Analysis: The fluorescence intensity is proportional to the HDAC1 activity. The data is plotted as percent inhibition versus CYD19 concentration, and the IC50 value is calculated by fitting the data to a dose-response curve.

Experimental Workflow for Assessing CYD19-Snail Interaction

The following diagram outlines the typical workflow for investigating the interaction between CYD19 and the Snail protein.

Workflow for Characterizing the CYD19-Snail Interaction.

Discussion on Off-Target Effects and Future Directions

The dual Snail/HDAC1 activity of CYD19 is a compelling feature for an anti-cancer agent. However, it also highlights the critical need for comprehensive off-target profiling. To date, there is a lack of publicly available data from broad screening panels, such as kinome scans or safety pharmacology screens, for CYD19. Such studies are essential to:

• Identify additional molecular targets: Unveiling other proteins that CYD19 may bind to is crucial for a complete understanding of its mechanism of action.

• Predict potential toxicities: Off-target interactions are a common cause of adverse drug reactions. Early identification of potential liabilities can guide medicinal chemistry efforts to improve selectivity and safety.

• Uncover opportunities for drug repurposing: Off-target effects are not always detrimental and can sometimes be exploited for therapeutic benefit in other diseases.

Future exploratory studies on CYD19 should prioritize comprehensive off-target screening to build a more complete safety and selectivity profile. This will be indispensable for its potential translation into a clinical setting.

Conclusion

CYD19 is a novel and potent anti-cancer compound with a well-defined on-target mechanism of inhibiting the Snail-CBP/p300 interaction. Furthermore, its characterization as a dual Snail/HDAC1 inhibitor provides a strong rationale for its further development. While the current data is promising, the lack of extensive off-target studies represents a significant knowledge gap. A thorough investigation into the broader selectivity profile of CYD19 is a critical next step to fully understand its therapeutic potential and to ensure a favorable safety profile for future clinical applications.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Design and synthesis of dual inhibitors targeting snail and histone deacetylase for the treatment of solid tumour cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to CYD19 (Snail/HDAC-IN-1): Chemical Structure, Properties, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

CYD19, also known as Snail/HDAC-IN-1, is a potent small molecule inhibitor with dual activity against the Snail transcription factor and histone deacetylase 1 (HDAC1). This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and biological activities of CYD19. It details the compound's mechanism of action, which involves the disruption of the Snail-CBP/p300 protein-protein interaction, leading to Snail protein degradation and subsequent anti-tumor effects. This guide also compiles available quantitative data, outlines key experimental protocols for its study, and presents visual representations of the relevant signaling pathways and experimental workflows.

Chemical Structure and Physicochemical Properties

CYD19 is a complex heterocyclic molecule with the IUPAC name N-(2-amino-4-fluorophenyl)-4-(((4-((5-methyl-1H-pyrazol-3-yl)amino)pyrrolo[2,1-f][1][2]triazin-2-yl)thio)methyl)benzamide.[2] Its chemical and physical properties are summarized in the table below.

Property	Value	Reference
Synonyms	Snail/HDAC-IN-1	[1][3]
CAS Number	2415281-52-4	[2]
Molecular Formula	C24H21FN8OS	[2]
Molecular Weight	488.55 g/mol	[2]
Appearance	Solid
Purity	>98% (commonly available)
Solubility	Soluble in DMSO
Storage	Store at -20°C for long-term stability

Chemical Structure:

Figure 1: 2D structure of CYD19 (Snail/HDAC-IN-1).

Biological Activity and Mechanism of Action

CYD19 is characterized as a dual inhibitor of the transcription factor Snail and histone deacetylase 1 (HDAC1).[1][3] Its primary mechanism of action, however, appears to be the disruption of the protein-protein interaction between Snail and the histone acetyltransferases CBP/p300.[4]

Inhibition of Snail and HDAC1

CYD19 exhibits potent inhibitory activity against both Snail and HDAC1, as quantified by its dissociation constant (Kd) and half-maximal inhibitory concentration (IC50), respectively.

Target	Parameter	Value	Reference
Snail	Kd	0.18 μM	[1][3][5]
HDAC1	IC50	0.405 μM	[1][3][5]

Disruption of the Snail-CBP/p300 Interaction

The core mechanism of CYD19 involves its binding to the Snail protein, which consequently disrupts the interaction between Snail and the transcriptional co-activators and histone acetyltransferases, CREB-binding protein (CBP) and p300.[4] This disruption has several downstream effects:

• Decreased Snail Acetylation: CBP/p300-mediated acetylation of Snail is impaired.

• Increased Snail Ubiquitination and Degradation: The reduction in acetylation promotes the ubiquitination and subsequent proteasomal degradation of the Snail protein.[4]

• Restoration of p53 Function: Snail is known to repress the tumor suppressor protein p53. By promoting Snail degradation, CYD19 restores the expression and activity of wild-type p53.[4]

• Inhibition of Epithelial-Mesenchymal Transition (EMT): Snail is a key driver of EMT, a process critical for cancer cell invasion and metastasis. CYD19 has been shown to reverse Snail-mediated EMT.[4]

The proposed mechanism of action is depicted in the following signaling pathway diagram:

Diagram 1: Proposed mechanism of action of CYD19.

Cellular Effects

In cellular assays, CYD19 has been demonstrated to:

• Increase histone H4 acetylation in HCT-116 cells.[1][3][5]

• Decrease the expression of Snail protein.[1][3][5]

• Induce apoptosis in cancer cells.[1][3][5]

Quantitative Data Summary

The following table summarizes the reported growth inhibition (GI50) values for CYD19 in various cancer cell lines.

Cell Line	Cancer Type	GI50 (nM)	Reference
NCI-H522	Non-Small Cell Lung Cancer	48.8
MDA-MB-435	Melanoma	36.1
MCF-7	Breast Cancer	51.8

Note: Comprehensive NCI-60 panel data for CYD19 is not publicly available at the time of this guide's creation.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize CYD19.

In Vitro HDAC1 Inhibition Assay (Fluorometric)

This protocol describes a common method for measuring the inhibition of HDAC1 activity.

Principle: The assay is based on a two-step enzymatic reaction. First, HDAC1 deacetylates a fluorogenic substrate containing an acetylated lysine. In the second step, a developer solution containing a protease cleaves the deacetylated substrate, releasing a fluorescent molecule (e.g., 7-amino-4-methylcoumarin, AMC). The fluorescence intensity is directly proportional to the HDAC1 activity.

Materials:

• Recombinant human HDAC1 enzyme

• HDAC assay buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• HDAC developer (containing a protease like trypsin)

• HDAC inhibitor control (e.g., Trichostatin A)

• CYD19

• 96-well black microplate

• Fluorescence microplate reader (Excitation: ~350-360 nm, Emission: ~450-460 nm)

Procedure:

• Reagent Preparation: Prepare working solutions of HDAC1 enzyme, substrate, developer, and test compounds (including CYD19 and control inhibitor) in HDAC assay buffer.

• Reaction Setup: In a 96-well black microplate, add the following to each well:

  • HDAC assay buffer

  • HDAC1 enzyme solution

  • CYD19 or control inhibitor at various concentrations. Include a "no inhibitor" control.

• Pre-incubation: Incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to interact with the enzyme.

• Substrate Addition: Add the fluorogenic HDAC substrate to each well to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination and Development: Add the HDAC developer solution to each well. This stops the HDAC reaction and initiates the development of the fluorescent signal.

• Fluorescence Measurement: Incubate the plate at room temperature for 10-15 minutes, then measure the fluorescence using a microplate reader.

• Data Analysis: Calculate the percentage of inhibition for each concentration of CYD19 compared to the "no inhibitor" control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. apexbt.com [apexbt.com]
• 2. bioscience.co.uk [bioscience.co.uk]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

The Advent of CYD19: A Paradigm Shift in Targeting Snail-Driven Malignancies

A Comprehensive Technical Review of the CBP/p300-Snail Interaction Inhibitor

For decades, the transcription factor Snail has been an elusive yet highly coveted target in oncology. Its pivotal role in driving epithelial-mesenchymal transition (EMT), metastasis, and cancer stem cell (CSC) expansion has positioned it as a master regulator of tumor progression and therapeutic resistance. However, its "undruggable" nature has long thwarted efforts to develop effective pharmacological inhibitors. The discovery of CYD19, a potent and specific small-molecule inhibitor of the CREB-binding protein (CBP)/p300-Snail interaction, represents a significant breakthrough in this pursuit. This technical guide provides an in-depth review of the existing literature on CYD19, focusing on its biological activities, mechanism of action, and the experimental methodologies used to elucidate its function.

Mechanism of Action: Disrupting a Critical Oncogenic Alliance

CYD19 functions by directly binding to the evolutionarily conserved arginine-174 (R174) pocket of the Snail protein.[1][2] This high-affinity interaction competitively disrupts the binding of Snail to the histone acetyltransferases CBP and p300.[1][2] The consequences of this disruption are twofold:

• Impaired Snail Acetylation and Enhanced Degradation: The interaction with CBP/p300 is crucial for the acetylation and subsequent stabilization of the Snail protein. By preventing this, CYD19 leads to decreased Snail acetylation, making it susceptible to ubiquitination and subsequent degradation via the ubiquitin-proteasome pathway.[1][2]

• Restoration of Wild-Type p53 Activity: Snail is a known repressor of the tumor suppressor protein p53. By promoting Snail degradation, CYD19 effectively lifts this repression, leading to the stabilization and activation of wild-type p53.[1] This, in turn, triggers downstream anti-proliferative and pro-apoptotic signaling pathways.

The following diagram illustrates the core mechanism of CYD19 action:

Caption: Mechanism of CYD19 Action.

Biological Activities of CYD19

The unique mechanism of CYD19 translates into a range of potent anti-cancer activities, particularly in cancer cells expressing wild-type p53.

Inhibition of Epithelial-Mesenchymal Transition (EMT) and Metastasis

CYD19 effectively reverses Snail-mediated EMT.[1] Treatment of cancer cells with CYD19 leads to an upregulation of the epithelial marker E-cadherin and a downregulation of mesenchymal markers such as N-cadherin and vimentin.[1] This reversal of the EMT phenotype directly impairs the invasive and migratory capabilities of cancer cells, thereby inhibiting metastasis.[1]

Suppression of Cancer Stem Cell (CSC) Expansion

Snail is a key regulator of CSC properties. CYD19 has been shown to block Snail-driven CSC expansion, a critical activity for preventing tumor recurrence and overcoming therapeutic resistance.[1]

Induction of Apoptosis and Inhibition of Proliferation

By stabilizing and activating wild-type p53, CYD19 induces apoptosis in cancer cells.[1] This is evidenced by increased expression of pro-apoptotic proteins like Bax and cleaved caspases.[1] Consequently, CYD19 significantly inhibits the proliferation of cancer cells harboring wild-type p53.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for CYD19's biological activities.

Table 1: Binding Affinity and Inhibitory Concentrations

Target	Parameter	Value	Reference
Snail	Kd	0.18 μM	[3][4]
HDAC1	IC50	0.405 μM	[3][4]

Table 2: In Vivo Efficacy in MMTV-PyMT Mouse Model

Treatment	Dosage	Duration	Outcome	Reference
CYD19	30 mg/kg (intraperitoneal)	25 consecutive days	80% tumor growth inhibition	[5]

Experimental Protocols

This section provides a detailed overview of the key experimental methodologies used to characterize the biological activities of CYD19.

Cell Viability and Proliferation Assay (CCK-8)

This assay is used to assess the effect of CYD19 on the proliferation of cancer cell lines.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5,000 cells/well and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of CYD19 or vehicle control for 48 hours.

• Assay: 10 µL of Cell Counting Kit-8 (CCK-8) solution is added to each well, and the plate is incubated for 1-4 hours at 37°C.

• Data Acquisition: The absorbance is measured at 450 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Immunoblotting

Immunoblotting is used to determine the protein expression levels of key markers involved in the CYD19 signaling pathway.

• Cell Lysis: Cells are treated with CYD19 or vehicle, harvested, and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk in TBST for 1 hour at room temperature. The membrane is then incubated with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Key Antibodies Used:

• Snail

• E-cadherin

• N-cadherin

• Vimentin

• p53

• p21

• Bax

• Cleaved Caspase-3

• CBP

• p300

• Actin (as a loading control)

Co-Immunoprecipitation (Co-IP)

Co-IP is employed to investigate the protein-protein interactions between Snail, CBP/p300, and CYD19.

• Cell Lysis: Cells are lysed in a non-denaturing lysis buffer.

• Immunoprecipitation: The cell lysate is incubated with an antibody specific to the protein of interest (e.g., anti-Snail) overnight at 4°C. Protein A/G magnetic beads are then added and incubated for 2-4 hours to capture the antibody-protein complexes.

• Washing: The beads are washed multiple times with wash buffer to remove non-specific binding proteins.

• Elution and Analysis: The bound proteins are eluted from the beads and analyzed by immunoblotting.

The following workflow diagram illustrates the co-immunoprecipitation process:

Caption: Co-Immunoprecipitation Workflow.

In Vivo Tumor Xenograft Studies

The MMTV-PyMT transgenic mouse model, which spontaneously develops mammary tumors that metastasize to the lungs, is utilized to assess the in vivo efficacy of CYD19.

• Animal Model: Female MMTV-PyMT mice.

• Treatment Initiation: Treatment begins when tumors reach a palpable size.

• Drug Administration: CYD19 is administered via intraperitoneal injection at a dose of 30 mg/kg daily for 25 consecutive days.

• Monitoring: Tumor growth is monitored by caliper measurements. At the end of the study, tumors and lungs are harvested for histological and immunohistochemical analysis.

• Endpoints: Primary tumor volume and weight, and the number of lung metastatic nodules are the primary endpoints.

Conclusion and Future Directions

CYD19 has emerged as a first-in-class inhibitor of the CBP/p300-Snail interaction, demonstrating significant promise as a therapeutic agent for cancers driven by aberrant Snail activity. Its ability to induce Snail degradation, reactivate wild-type p53, and consequently inhibit key processes of tumor progression, including EMT, metastasis, and CSC expansion, provides a strong rationale for its further clinical development. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of CYD19, exploring its efficacy in a broader range of cancer models, and identifying potential biomarkers to predict patient response. The detailed experimental protocols and data presented in this guide offer a valuable resource for researchers aiming to build upon these foundational discoveries and translate the promise of CYD19 into tangible clinical benefits for cancer patients.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Epithelial-to-Mesenchymal Transition in Fibrosis: Concepts and Targeting Strategies [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Opposing Roles of Wild-type and Mutant p53 in the Process of Epithelial to Mesenchymal Transition - PMC [pmc.ncbi.nlm.nih.gov]

The Untapped Potential of CYD19: A Technical Guide to its Non-Cancer-Related Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

CYD19 is a small molecule inhibitor initially identified and predominantly studied for its potent anti-cancer properties. It functions as a dual inhibitor, targeting the interaction between the transcription factor Snail and the histone acetyltransferases (HATs) CREB-binding protein (CBP) and p300. Additionally, CYD19 exhibits inhibitory activity against histone deacetylase 1 (HDAC1). Its mechanism of action in oncology involves the disruption of the Snail-CBP/p300 interaction, which leads to the ubiquitination and subsequent degradation of Snail. This, in turn, reverses the Epithelial-Mesenchymal Transition (EMT), a cellular process integral to cancer progression and metastasis.

While the focus of CYD19 research has been overwhelmingly in oncology, its core mechanism of targeting the Snail-EMT axis and HDACs opens up a significant, yet largely unexplored, landscape of therapeutic potential in a variety of non-cancerous pathologies. Pathological processes in which EMT and aberrant HDAC activity are key drivers are prime candidates for CYD19 intervention. This technical guide will provide an in-depth exploration of these potential applications, with a primary focus on fibrosis, a condition characterized by the excessive deposition of extracellular matrix that leads to organ scarring and failure. We will delve into the underlying signaling pathways, provide detailed experimental protocols for preclinical investigation, and present available quantitative data to support the rationale for expanding CYD19 research beyond the confines of oncology.

Core Molecular Mechanisms of CYD19

CYD19's therapeutic potential stems from its ability to modulate two critical cellular processes: Snail-mediated gene transcription and histone acetylation.

• Snail-CBP/p300 Inhibition: Snail is a master regulator of EMT. In pathological conditions, its overexpression drives the transition of epithelial cells into migratory and invasive mesenchymal cells. This process is not only crucial for cancer metastasis but is also a key driver of fibrosis in various organs. Snail requires the acetyltransferase activity of CBP/p300 to be stabilized and transcriptionally active. CYD19 binds to a specific pocket in the Snail protein, preventing its interaction with CBP/p300. This leads to Snail's deacetylation, ubiquitination, and subsequent proteasomal degradation.

• HDAC1 Inhibition: CYD19 also directly inhibits HDAC1. HDACs are enzymes that remove acetyl groups from histones and other proteins, leading to chromatin condensation and transcriptional repression. HDAC inhibitors have been shown to have anti-inflammatory and anti-fibrotic effects in various preclinical models.

Potential Non-Cancer Applications: A Focus on Fibrosis

Fibrosis is the common pathological endpoint of many chronic diseases affecting organs such as the heart, kidneys, and liver. A growing body of evidence implicates the activation of Snail and the induction of EMT as central events in the initiation and progression of fibrosis. Therefore, CYD19, as a potent Snail inhibitor, represents a promising therapeutic candidate for these debilitating conditions.

Quantitative Data on CYD19 and Related Inhibitors

The following table summarizes the available quantitative data for CYD19 and other relevant inhibitors that target pathways implicated in fibrosis. It is important to note that most of the existing data for CYD19 is derived from cancer cell line studies. The data for other inhibitors in fibrosis models is provided to establish a rationale for the potential efficacy of CYD19.

Compound/Inhibitor	Target(s)	Model System	Key Quantitative Finding(s)	Reference(s)
CYD19	Snail/CBP-p300, HDAC1	HCT-116 cancer cells	IC50 (HDAC1): 0.405 µMKd (Snail): 0.18 µM	[1]
Tasquinimod	HDAC4	Mouse Unilateral Ureteral Obstruction (UUO) model of renal fibrosis	Reduction in fibronectin and α-SMA protein expression in the kidney.	[2]
Trichostatin A (TSA)	Pan-HDAC inhibitor	Mouse Unilateral Ureteral Obstruction (UUO) model of renal fibrosis	Decreased juxtaglomerular hyperplasia and lymphocyte infiltration.	[3]
PPAR-γ agonist (Snail inhibitor)	Snail (indirectly)	Mouse Ischemia/Reperfusion (I/R) model of cardiac fibrosis	Significant reduction in fibrotic area and collagen deposition in the heart.	[4]
SNS-032	CDK9	Mouse Carbon Tetrachloride (CCl4)-induced liver fibrosis model	Significant decrease in CDK9 and Acta2 (α-SMA) expression; increased apoptosis of active hepatic stellate cells.	[5]

Signaling Pathways in Snail-Mediated Fibrosis

The progression of fibrosis is orchestrated by a complex network of signaling pathways that converge on the activation of Snail and other pro-fibrotic factors. Understanding these pathways is crucial for designing effective therapeutic strategies.

Transforming Growth Factor-β (TGF-β) Signaling

The TGF-β signaling pathway is a master regulator of fibrosis in virtually all organs. Upon ligand binding, TGF-β receptors activate Smad transcription factors, which then translocate to the nucleus and induce the expression of pro-fibrotic genes, including Snail.[6][7]

TGF-β Signaling Pathway Leading to Fibrosis.

Wnt/β-catenin Signaling

The Wnt/β-catenin pathway, crucial during embryonic development, is often aberrantly reactivated in fibrotic diseases.[8] Activation of this pathway leads to the accumulation and nuclear translocation of β-catenin, which then complexes with TCF/LEF transcription factors to induce the expression of target genes, including Snail.[9]

Wnt/β-catenin Signaling in Fibrosis.

Experimental Protocols for Investigating CYD19 in Fibrosis Models

To facilitate the investigation of CYD19 in non-cancer contexts, this section provides detailed protocols for inducing and assessing fibrosis in preclinical animal models.

Induction of Renal Fibrosis: Unilateral Ureteral Obstruction (UUO) in Mice

The UUO model is a robust and widely used method to induce progressive renal fibrosis.[10][11]

Workflow for UUO Model and CYD19 Treatment:

Workflow for UUO-induced renal fibrosis study.

Surgical Protocol:

• Anesthesia: Anesthetize the mouse using an appropriate anesthetic (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail).

• Surgical Preparation: Shave the left flank and sterilize the area with an antiseptic solution.

• Incision: Make a small flank incision to expose the left kidney.

• Ureter Ligation: Carefully isolate the left ureter and ligate it at two points using a 4-0 or 5-0 silk suture.

• Closure: Close the muscle layer and skin with sutures.

• Post-operative Care: Provide appropriate analgesia and monitor the animal's recovery.

Induction of Liver Fibrosis: Carbon Tetrachloride (CCl4) Administration in Mice

The CCl4 model is a classic and reliable method for inducing liver fibrosis.[1][12]

Protocol:

• Preparation of CCl4 Solution: Prepare a 10% (v/v) solution of CCl4 in a vehicle such as corn oil or olive oil.

• Administration: Administer the CCl4 solution to mice via intraperitoneal (i.p.) injection. A typical dose is 1-2 mL/kg body weight, given twice a week.

• Duration: Continue the CCl4 administration for 4-8 weeks to induce significant fibrosis.

• CYD19 Treatment: CYD19 or vehicle can be administered concurrently with CCl4, starting from the first injection or after a few weeks of CCl4 treatment to assess its therapeutic effect on established fibrosis.

Induction of Cardiac Fibrosis: Myocardial Infarction (MI) via Left Anterior Descending (LAD) Artery Ligation in Mice

LAD ligation is the gold standard for inducing MI and subsequent cardiac fibrosis.[13]

Surgical Protocol:

• Anesthesia and Ventilation: Anesthetize the mouse and intubate it for mechanical ventilation.

• Thoracotomy: Make a left-sided thoracotomy to expose the heart.

• LAD Ligation: Identify the LAD artery and ligate it with a fine suture (e.g., 8-0 silk).

• Closure: Close the chest cavity and skin.

• Post-operative Care: Provide intensive post-operative care, including analgesia and monitoring for respiratory distress.

Assessment of Fibrosis

a) Histological Staining for Collagen: Picro-Sirius Red

This method is used to visualize and quantify collagen deposition in tissue sections.[2][6]

Protocol:

• Tissue Preparation: Fix tissues in 10% neutral buffered formalin and embed in paraffin. Cut 5 µm sections.

• Deparaffinization and Rehydration: Deparaffinize sections in xylene and rehydrate through a graded series of ethanol (B145695) to water.

• Staining: Incubate sections in Picro-Sirius red solution for 1 hour.

• Washing: Briefly wash in two changes of acidified water.

• Dehydration and Mounting: Dehydrate through graded ethanol, clear in xylene, and mount with a resinous medium.

• Quantification: Analyze stained sections under a microscope. The fibrotic area can be quantified using image analysis software.

b) Biochemical Quantification of Collagen: Hydroxyproline (B1673980) Assay

This assay measures the total collagen content in a tissue sample by quantifying the amount of hydroxyproline, an amino acid abundant in collagen.[14]

Protocol:

• Tissue Hydrolysis: Hydrolyze a known weight of tissue in 6N HCl at 110°C for 18-24 hours.

• Neutralization: Neutralize the hydrolysate with NaOH.

• Oxidation: Oxidize the hydroxyproline in the sample with Chloramine-T.

• Color Development: Add Ehrlich's reagent (p-dimethylaminobenzaldehyde) and incubate at 60°C to develop a colored product.

• Spectrophotometry: Measure the absorbance at 560 nm and determine the hydroxyproline concentration from a standard curve.

• Collagen Calculation: Convert the hydroxyproline concentration to collagen content (typically, collagen is ~13.5% hydroxyproline by weight).

c) Immunohistochemistry for α-Smooth Muscle Actin (α-SMA)

α-SMA is a marker of activated myofibroblasts, the primary cell type responsible for excessive collagen deposition in fibrosis.

Protocol:

• Tissue Preparation and Antigen Retrieval: Prepare paraffin-embedded tissue sections as for Sirius Red staining. Perform antigen retrieval using a suitable buffer (e.g., citrate (B86180) buffer, pH 6.0).

• Blocking: Block non-specific antibody binding with a blocking solution (e.g., 5% normal goat serum).

• Primary Antibody Incubation: Incubate sections with a primary antibody against α-SMA.

• Secondary Antibody and Detection: Incubate with a biotinylated secondary antibody, followed by an avidin-biotin-peroxidase complex. Develop the signal with a DAB substrate kit.

• Counterstaining and Mounting: Counterstain with hematoxylin, dehydrate, and mount.

• Analysis: Visualize and quantify the α-SMA-positive cells.

Conclusion and Future Directions

The potent Snail-inhibitory and HDAC-modulating activities of CYD19 present a compelling rationale for its investigation in non-cancerous diseases, particularly in the context of fibrosis. The central role of Snail-driven EMT in the pathogenesis of cardiac, renal, and liver fibrosis strongly suggests that CYD19 could offer a novel therapeutic avenue for these currently intractable conditions. This technical guide provides the foundational knowledge and detailed experimental frameworks necessary for researchers to embark on the exploration of CYD19's untapped potential. Future research should focus on in-depth preclinical studies using the models outlined herein to establish the efficacy, optimal dosing, and safety profile of CYD19 in various fibrotic diseases. Such investigations will be instrumental in translating the promise of CYD19 from a cancer-focused compound into a broad-spectrum therapeutic agent with the potential to address a significant unmet medical need in the treatment of fibrotic disorders.

References

• 1. Targeting the Wnt/β-Catenin Signaling Pathway as a Potential Therapeutic Strategy in Renal Tubulointerstitial Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Pharmacological and Genetic Inhibition of HDAC4 Alleviates Renal Injury and Fibrosis in Mice [frontiersin.org]
• 3. The attenuation of renal fibrosis by histone deacetylase inhibitors is associated with the plasticity of FOXP3+IL-17+ T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Snail as a Potential Target Molecule in Cardiac Fibrosis: Paracrine Action of Endothelial Cells on Fibroblasts Through Snail and CTGF Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SNS-032 attenuates liver fibrosis by anti-active hepatic stellate cells via inhibition of cyclin dependent kinase 9 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. TGF-β Signaling: From Tissue Fibrosis to Tumor Microenvironment [mdpi.com]
• 7. Snail is required for transforming growth factor-beta-induced epithelial-mesenchymal transition by activating PI3 kinase/Akt signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. fibrosis-inflammation.com [fibrosis-inflammation.com]
• 9. Wnt/β-catenin signaling and kidney fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Critical Role of Histone Deacetylase 3 in the Regulation of Renal Inflammation and Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Action of SNAIL1 in Cardiac Myofibroblasts Is Important for Cardiac Fibrosis following Hypoxic Injury | PLOS One [journals.plos.org]
• 12. Snail as a potential target molecule in cardiac fibrosis: paracrine action of endothelial cells on fibroblasts through snail and CTGF axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. β-Arrestin1 enhances liver fibrosis through autophagy-mediated Snail signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Investigating the Pharmacodynamics of CYD19 in Preclinical Models

An in-depth technical guide or whitepaper on the core.

Introduction

CYD19 has emerged as a significant small-molecule inhibitor in preclinical cancer research, primarily targeting the Snail family of transcription factors, which are notoriously difficult to drug.[1][2] This technical guide provides a comprehensive overview of the pharmacodynamics of CYD19 as demonstrated in various preclinical models. It details the compound's mechanism of action, its effects on key cellular processes, and the experimental protocols used to elucidate these activities. The intended audience for this document includes researchers, scientists, and professionals in the field of drug development who are interested in the therapeutic potential of targeting Snail-mediated pathways.

Mechanism of Action

CYD19 functions as a potent dual-target inhibitor. Its primary mechanism involves high-affinity binding to the evolutionarily conserved arginine-174 (R174) pocket of the Snail protein.[1][2] This interaction physically disrupts the association between Snail and the CREB-binding protein (CBP)/p300 coactivator complex.[1] The consequence of this disruption is twofold: it prevents CBP/p300-mediated acetylation of Snail, an important step for Snail's stability, and subsequently promotes the degradation of Snail through the ubiquitin-proteasome pathway.[1][2]

Furthermore, CYD19 exhibits inhibitory activity against Histone Deacetylase 1 (HDAC1), which contributes to its anticancer effects by modulating histone acetylation and gene expression, ultimately leading to apoptosis.[3][4]

A critical downstream effect of Snail inhibition by CYD19 is the restoration of wild-type p53 tumor suppressor function.[1] Snail is known to repress p53, and by promoting Snail degradation, CYD19 lifts this repression, leading to increased expression of p53 and its downstream target, p21.[1][5] This reactivation of the p53 pathway is a key contributor to the observed reduction in tumor cell growth and survival.[1]

Caption: Mechanism of action for CYD19.

Quantitative Pharmacodynamic Data

The preclinical efficacy of CYD19 has been quantified through various in vitro and in vivo assays. The data highlights its potency against its molecular targets and its significant anti-tumor activity.

Table 1: In Vitro Inhibitory Activity of CYD19

Target	Parameter	Value	Cell Line	Reference
HDAC1	IC50	0.405 µM	-	[3][4]

| Snail | Kd | 0.18 µM | - |[3][4] |

Table 2: In Vivo Anti-Tumor Efficacy of CYD19

Animal Model	Treatment	Tumor Growth Inhibition (TGI)	Key Outcomes	Reference
HCT-116 Xenograft	30 mg/kg (i.p.)	60.3%	Reduced tumor metastasis and liver nodule formation.	[5]

| MMTV-PyMT | 30 mg/kg (i.p.) | 80% | Suppressed tumor progression, pulmonary metastasis, and CSC expansion. |[5] |

Table 3: Pharmacokinetic Properties of CYD19 (1.0 mg/kg, Intravenous)

Parameter	Value	Species	Reference
Half-life (t½)	18.2 min	Mouse	[5][6]
Max Concentration (Cmax)	144 ng/mL	Mouse	[5][6]

| Area Under Curve (AUC0-∞) | 714 h·ng/mL | Mouse |[5][6] |

Table 4: Metabolic Stability of CYD19

System	Half-life (t½)	Reference
Human Liver Microsomes	66.3 min	[5][6]

| Dog Liver Microsomes | 52.1 min |[5][6] |

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections describe the key experimental protocols used to characterize the pharmacodynamics of CYD19.

In Vitro Assays

1. Cell Lines and Culture:

• Cell Types: Mouse mammary tumor virus-polyoma middle tumor-antigen (MMTV-PyMT) cells, human colorectal carcinoma (HCT116) cells, and human embryonic kidney (HEK293T) cells were commonly used.[1][5]

• Culture Conditions: Cells were maintained in appropriate media (e.g., DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.

2. Immunoblot Analysis:

• Objective: To determine the effect of CYD19 on the protein levels of Snail and downstream markers (E-cadherin, vimentin, p53, p21).[1]

• Protocol:

  • Cells were seeded and treated with specified concentrations of CYD19 or vehicle (DMSO) for indicated times (e.g., 24-48 hours).[1]

  • For protein stability assays, cells were co-treated with cycloheximide (B1669411) (CHX, 100 µg/ml) to inhibit new protein synthesis.[7]

  • Cells were lysed, and protein concentrations were determined using a BCA assay.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • Membranes were blocked and incubated overnight at 4°C with primary antibodies against Snail, E-cadherin, vimentin, p53, p21, or β-actin (as a loading control).

  • After washing, membranes were incubated with HRP-conjugated secondary antibodies.

  • Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

3. Epithelial-Mesenchymal Transition (EMT) Assay:

• Objective: To assess the ability of CYD19 to reverse Snail-driven EMT.[1][6]

• Protocol:

  • Cancer cells (e.g., MMTV-PyMT) were pretreated with TGFβ1 (2 ng/ml) for 24 hours to induce EMT.[1][6]

  • Following induction, cells were treated with various concentrations of CYD19 in the continued presence of TGFβ1 for an additional 48 hours.[1][6]

  • Cell lysates were collected for Immunoblot Analysis to measure EMT markers (E-cadherin, vimentin).[6]

  • Alternatively, cells were fixed for immunofluorescence staining to visualize changes in marker expression and cell morphology.[6]

Caption: Workflow for the in vitro EMT assay.

In Vivo Xenograft Studies

• Objective: To evaluate the anti-tumor and anti-metastatic efficacy of CYD19 in a living organism.[5]

• Animal Model: Immunocompromised mice (e.g., nude mice) were used for HCT-116 xenografts. MMTV-PyMT transgenic mice, which spontaneously develop mammary tumors, were also used.[1][5]

• Protocol:

  • Tumor Implantation (Xenograft Model): HCT-116 cells were suspended in Matrigel and injected subcutaneously into the flanks of the mice.

  • Tumor Growth: Tumors were allowed to grow to a palpable size (e.g., ~100 mm³).

  • Randomization: Mice were randomized into vehicle control and treatment groups.

  • Treatment: CYD19 was administered via intraperitoneal (i.p.) injection at a specified dose (e.g., 30 mg/kg) on a defined schedule.[5]

  • Monitoring: Tumor volume and body weight were measured regularly (e.g., 2-3 times per week). Tumor volume was calculated using the formula: (Length × Width²)/2.

  • Endpoint: At the end of the study, mice were euthanized. Tumors were excised and weighed. Lungs and livers were harvested to assess metastasis.[5]

  • Analysis: Tumor Growth Inhibition (TGI) was calculated. Tissues were processed for histological or further molecular analysis.

Caption: Workflow for in vivo xenograft studies.

The preclinical data for CYD19 provide a strong rationale for its further development as an anti-cancer therapeutic. Its unique dual-inhibitory mechanism, targeting both the CBP/p300-Snail interaction and HDAC1, allows it to combat tumor progression on multiple fronts. CYD19 effectively promotes the degradation of the Snail oncoprotein, reverses EMT, inhibits metastasis, and reactivates the p53 tumor suppressor pathway.[1][3] The pharmacodynamic effects are well-documented through robust in vitro and in vivo models, demonstrating significant tumor growth inhibition at tolerable doses.[5] This guide summarizes the core findings and methodologies that form the foundation of our understanding of CYD19's pharmacodynamics, offering a valuable resource for oncology drug development programs.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

The Critical Role of the R174 Pocket in Snail-CYD19 Binding: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract: The transcription factor Snail is a pivotal driver of epithelial-mesenchymal transition (EMT), a process intrinsically linked to cancer progression and metastasis.[1][2] Its role in downregulating epithelial markers and promoting a migratory, invasive phenotype makes it a compelling, albeit challenging, therapeutic target.[1][2][3] Historically considered "undruggable," recent advancements have led to the identification of small-molecule inhibitors that can effectively modulate its activity.[1][2] This technical guide provides an in-depth analysis of the interaction between one such inhibitor, CYD19, and the Snail protein, with a specific focus on the evolutionarily conserved R174 (arginine-174) pocket. We will dissect the quantitative binding data, detail the experimental methodologies used to elucidate this interaction, and present the signaling pathway affected by this targeted binding.

The Snail Protein and the Significance of the R174 Pocket

Snail is a zinc-finger transcriptional repressor whose aberrant activation is a hallmark of numerous aggressive cancers.[1][2] Its function is tightly regulated by post-translational modifications that control its stability and activity.[3] Computational analysis using solvent mapping software identified the evolutionarily conserved arginine-174 (R174) pocket as a critical "hotspot" for ligand binding within the Snail protein.[1] This pocket, along with a side pocket at L178 and a hydrophobic pocket at S257, forms a cavity predicted to be crucial for molecular interactions.[1] The R174 residue itself is highly conserved across various species, underscoring its functional importance.[4]

CYD19: A High-Affinity Ligand for the Snail R174 Pocket

CYD19 is a small-molecule compound identified through virtual screening and subsequent biochemical validation as a potent inhibitor of the Snail interaction with the coactivators CREB-binding protein (CBP) and p300.[1][2] This inhibitory action is achieved through direct, high-affinity binding to the Snail protein.[1][2]

The binding affinity of CYD19 for Snail has been rigorously quantified using multiple biophysical techniques. The data, summarized below, highlights the potency of CYD19 and the critical contribution of the R174 residue to this interaction.

Ligand	Target Protein	Method	Dissociation Constant (Kd)	Notes
CYD19	Wild-Type Snail	BLI	0.18 µM	High-affinity binding
CYD19	Wild-Type Snail	MST	0.2 µM	Confirms high-affinity binding
CYD18 (Inactive Analog)	Wild-Type Snail	BLI	14.1 µM	~80-fold less potent than CYD19
CYD18 (Inactive Analog)	Wild-Type Snail	MST	11.1 µM	~55-fold less potent than CYD19
CYD19	Snail R174A Mutant	BLI	3.0 µM	16-fold lower affinity than for WT Snail
CYD19	Slug (Snail2)	BLI	0.6 µM	Shows cross-reactivity with another Snail family member

Data sourced from reference[1]. BLI: Biolayer Interferometry; MST: Microscale Thermophoresis.

This quantitative data unequivocally demonstrates that the R174A mutation significantly diminishes the binding affinity of CYD19, confirming that the R174 residue is essential for the high-affinity interaction.[1][4]

Signaling Pathway: Mechanism of Action of CYD19

CYD19 exerts its function by physically occupying the R174 pocket, which sterically hinders the interaction between Snail and its essential coactivators, CBP and p300.[1][2] These coactivators are histone acetyltransferases (HATs) responsible for acetylating Snail, a post-translational modification that stabilizes the protein.[1][5] By disrupting the Snail-CBP/p300 complex, CYD19 prevents Snail acetylation, marking it for ubiquitination and subsequent degradation by the proteasome.[1][2] This targeted degradation leads to the reversal of EMT, suppression of tumor growth, and impairment of metastasis.[1][2] Importantly, CYD19's binding to the R174 pocket does not interfere with the Snail-importin β interaction, meaning it does not affect Snail's nuclear localization.[1][6]

Caption: Mechanism of CYD19 action on the Snail signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the Snail-CYD19 interaction.

The Snail R174A mutant was generated to assess the importance of the arginine residue at position 174 for CYD19 binding.

• Objective: To substitute the arginine (R) at position 174 with an alanine (B10760859) (A).

• Vector: A plasmid vector containing the wild-type Snail cDNA (e.g., pCMV-FLAG-Snail-WT).

• Method: A commercially available site-directed mutagenesis kit (e.g., QuikChange Lightning Site-Directed Mutagenesis Kit) is used according to the manufacturer's instructions.

• Primers: Custom oligonucleotide primers are designed to incorporate the desired mutation (CGC to GCG for R174A). The primers must be complementary to opposite strands of the vector.

• Procedure:

  • PCR Amplification: The mutagenesis reaction is performed using a high-fidelity DNA polymerase to amplify the entire plasmid, incorporating the mutation.

  • Template Digestion: The parental, non-mutated DNA template is digested using the DpnI restriction enzyme, which specifically targets methylated and hemimethylated DNA (i.e., the original plasmid DNA from a bacterial host).

  • Transformation: The newly synthesized, mutated plasmid DNA is transformed into competent E. coli cells.

  • Verification: Plasmids are isolated from resulting colonies, and the presence of the R174A mutation is confirmed by DNA sequencing.

BLI is a label-free technology for measuring real-time biomolecular interactions.

• Objective: To determine the dissociation constant (Kd) of the CYD19-Snail interaction.

• Instrument: An optical biosensor system (e.g., ForteBio Octet).

• Procedure:

  • Immobilization: Recombinant His-tagged Snail protein (Wild-Type or R174A mutant) is immobilized onto Ni-NTA biosensor tips.

  • Baseline: The biosensor tips are dipped into kinetics buffer to establish a stable baseline.

  • Association: The tips are then moved into wells containing various concentrations of CYD19 (or the control compound CYD18) to measure the binding (association phase).

  • Dissociation: Finally, the tips are returned to the kinetics buffer to measure the unbinding of the compound from the protein (dissociation phase).

  • Data Analysis: The resulting sensorgrams (plots of binding response over time) are analyzed using the instrument's software. By fitting the association and dissociation curves, the on-rate (ka), off-rate (kd), and the overall dissociation constant (Kd = kd/ka) are calculated.

Co-IP is used to determine if two proteins interact in a cellular context. This was used to show that CYD19 disrupts the Snail-CBP/p300 interaction.[1]

• Objective: To assess the effect of CYD19 on the binding between Snail and CBP/p300.

• Cell Lines: HEK293T or cancer cell lines (e.g., HCT116) transfected with FLAG-tagged Snail.

• Procedure:

  • Cell Treatment: Cells are treated with either a vehicle control or a specified concentration of CYD19 for a designated time (e.g., 48 hours).

  • Lysis: Cells are harvested and lysed in a non-denaturing lysis buffer containing protease and phosphatase inhibitors.

  • Pre-clearing: The cell lysates are pre-cleared with protein A/G agarose (B213101) beads to reduce non-specific binding.

  • Immunoprecipitation: The pre-cleared lysate is incubated with an antibody against the "bait" protein (e.g., anti-FLAG for exogenous Snail or anti-Snail for endogenous protein) overnight at 4°C.

  • Complex Capture: Protein A/G agarose beads are added to capture the antibody-protein complexes.

  • Washing: The beads are washed several times with lysis buffer to remove non-specifically bound proteins.

  • Elution: The bound proteins are eluted from the beads by boiling in SDS-PAGE sample buffer.

  • Immunoblot Analysis: The eluted samples are resolved by SDS-PAGE and transferred to a PVDF membrane. The membrane is then probed with primary antibodies against the "prey" proteins (e.g., anti-CBP and anti-p300) to detect their presence in the immunoprecipitated complex.

Caption: Logical workflow for the identification and validation of CYD19.

Conclusion

The R174 pocket of the Snail protein is a validated, druggable target for inhibiting Snail's oncogenic functions. The small molecule CYD19 binds to this pocket with high affinity, an interaction critically dependent on the arginine-174 residue.[1] This binding event initiates a cascade that prevents Snail acetylation by CBP/p300, leading to its proteasomal degradation.[1][2] The detailed quantitative data and experimental protocols provided herein offer a comprehensive guide for researchers in oncology and drug development, establishing a clear framework for the continued investigation of Snail inhibitors and the therapeutic potential of targeting the Snail R174 pocket.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Control of Snail1 protein stability by post-translational modifications: the basis for a complex regulation of Snail1 function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. BioKB - Publication [biokb.lcsb.uni.lu]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols for CYD19 in Cell Culture-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction:

CYD19 has been identified as a potent small molecule inhibitor targeting the interaction between Snail and CREB-binding protein (CBP)/p300.[1][2] This interaction is crucial for the stability and function of the transcription factor Snail, a key regulator of epithelial-mesenchymal transition (EMT), a process implicated in cancer progression and metastasis.[1][3] By disrupting the Snail-CBP/p300 interaction, CYD19 promotes the degradation of Snail, leading to the reversal of EMT, inhibition of cancer cell proliferation, and induction of apoptosis, particularly in cancer cells expressing wild-type p53.[1][4] CYD19 also exhibits inhibitory activity against histone deacetylase 1 (HDAC1).[5][6] These application notes provide a detailed protocol for utilizing CYD19 in cell culture-based assays to investigate its biological activities.

Mechanism of Action Signaling Pathway

The following diagram illustrates the signaling pathway affected by CYD19. By inhibiting the CBP/p300-Snail interaction, CYD19 triggers the ubiquitination and subsequent proteasomal degradation of Snail. This leads to an upregulation of E-cadherin, a key epithelial marker, and a downregulation of mesenchymal markers, effectively reversing the EMT process. Furthermore, the degradation of Snail alleviates its repression of p53, leading to increased p53 levels and the induction of apoptosis.

Caption: Mechanism of action of CYD19.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the effects of CYD19 in a cell culture setting.

Cell Proliferation Assay (CCK-8 Assay)

This protocol is designed to determine the effect of CYD19 on the proliferation of cancer cells. The Cell Counting Kit-8 (CCK-8) assay is a colorimetric assay used to determine the number of viable cells.[4][7]

Materials:

• Cancer cell line of interest (e.g., HCT116, MMTV-PyMT)[1][4]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)[8]

• CYD19 (dissolved in DMSO)

• 96-well cell culture plates

• CCK-8 reagent

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO2 for 24 hours to allow for cell attachment.

• Prepare serial dilutions of CYD19 in complete medium. The final concentration of DMSO should be less than 0.1%.

• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of CYD19 or vehicle control (medium with DMSO).

• Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• Add 10 µL of CCK-8 reagent to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis for EMT and Apoptosis Markers

This protocol is used to detect changes in protein expression levels of key markers involved in EMT and apoptosis following treatment with CYD19.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• CYD19 (dissolved in DMSO)

• 6-well cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-Snail, anti-E-cadherin, anti-Vimentin, anti-p53, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

• Imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with various concentrations of CYD19 or vehicle control for the desired time (e.g., 48 hours).

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature the protein samples by boiling with Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescence reagent and an imaging system.

Immunofluorescence Staining for EMT Markers

This protocol allows for the visualization of the subcellular localization and expression of EMT markers.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• CYD19 (dissolved in DMSO)

• Glass coverslips in 24-well plates

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking solution (e.g., 1% BSA in PBS)

• Primary antibodies (e.g., anti-E-cadherin, anti-Vimentin)

• Fluorophore-conjugated secondary antibodies

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Fluorescence microscope

Procedure:

• Seed cells on glass coverslips in 24-well plates.

• Treat the cells with CYD19 or vehicle control as described previously.

• Wash the cells with PBS and fix with 4% PFA for 15 minutes.

• Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.

• Block with 1% BSA in PBS for 30 minutes.

• Incubate with primary antibodies in blocking solution for 1 hour.

• Wash with PBS and incubate with fluorophore-conjugated secondary antibodies for 1 hour in the dark.

• Counterstain the nuclei with DAPI for 5 minutes.

• Mount the coverslips on glass slides and visualize using a fluorescence microscope.

Experimental Workflow Diagram

The following diagram outlines the general workflow for a cell-based assay using CYD19.

Caption: General experimental workflow for CYD19 cell-based assays.

Data Presentation

Quantitative data from the described assays should be summarized in tables for clear comparison.

Table 1: Effect of CYD19 on Cell Viability

Cell Line	CYD19 Concentration (µM)	Incubation Time (h)	% Cell Viability (Mean ± SD)
HCT116	0 (Vehicle)	48	100 ± 5.2
1	48	85 ± 4.1
5	48	62 ± 3.5
10	48	41 ± 2.8
MMTV-PyMT	0 (Vehicle)	48	100 ± 6.1
1	48	88 ± 5.5
5	48	65 ± 4.9
10	48	45 ± 3.7

Table 2: Quantification of Western Blot Data

Protein	Treatment	Fold Change in Expression (vs. Vehicle)
Snail	CYD19 (5 µM, 48h)	0.3 ± 0.05
E-cadherin	CYD19 (5 µM, 48h)	2.5 ± 0.2
Vimentin	CYD19 (5 µM, 48h)	0.4 ± 0.06
p53	CYD19 (5 µM, 48h)	3.1 ± 0.3
Cleaved Caspase-3	CYD19 (5 µM, 48h)	4.2 ± 0.4

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CYD19 |CAS:2415281-52-4 Probechem Biochemicals [probechem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. licorbio.com [licorbio.com]
• 8. 細胞培養・細胞解析 [sigmaaldrich.com]

Application Notes and Protocols for CYD19 Treatment in HCT116 Xenograft Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for evaluating the efficacy of CYD19, a dual Snail/Histone Deacetylase (HDAC) inhibitor, in a preclinical HCT116 human colorectal carcinoma xenograft mouse model.

Introduction

CYD19 is a potent small molecule inhibitor targeting both Snail and HDAC1.[1][2] Snail is a key transcription factor involved in epithelial-mesenchymal transition (EMT), a process critical for cancer cell invasion and metastasis. HDACs are enzymes that play a crucial role in the epigenetic regulation of gene expression, and their dysregulation is common in cancer. By dually targeting these pathways, CYD19 has demonstrated significant anti-tumor activity in preclinical models of colorectal cancer. In HCT116 xenograft models, treatment with CYD19 has been shown to inhibit tumor growth by approximately 60.3% at a dosage of 30 mg/kg.[3] The mechanism of action in HCT116 cells involves the induction of apoptosis, suppression of Snail expression, and subsequent upregulation of the p53 tumor suppressor pathway.[4] These notes provide the necessary protocols to replicate and build upon these findings.

Data Presentation

Table 1: In Vivo Efficacy of CYD19 in HCT116 Xenograft Model

Treatment Group	Dose (mg/kg)	Administration Route	Dosing Schedule	Tumor Growth Inhibition (TGI) (%)	Body Weight Change
Vehicle Control	-	Intraperitoneal (i.p.)	Daily	-	No significant change
CYD19	30	Intraperitoneal (i.p.)	Daily	60.3	No significant change

Table 2: Endpoint Tumor and Biomarker Analysis

Treatment Group	Average Tumor Volume (mm³) at Endpoint	Snail Expression	p53 Expression	Ki-67 Staining (% positive cells)	TUNEL Staining (% apoptotic cells)
Vehicle Control	[Insert Value]	High	Low	[Insert Value]	[Insert Value]
CYD19 (30 mg/kg)	[Insert Value]	Significantly Reduced	Significantly Increased	Significantly Reduced	Significantly Increased

Note: Specific values for tumor volume and biomarker percentages should be determined experimentally and recorded.

Experimental Protocols

Protocol 1: HCT116 Cell Culture

• Cell Line: HCT116 (human colorectal carcinoma), a well-characterized cell line known for its robust growth in vivo.[5]

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculturing: Passage cells every 2-3 days or when they reach 80-90% confluency. Use Trypsin-EDTA to detach cells.

Protocol 2: HCT116 Subcutaneous Xenograft Mouse Model Establishment

• Animal Model: Use female athymic nude mice (e.g., BALB/c nude) or NOD/SCID mice, 6-8 weeks old.

• Cell Preparation:

  • Harvest HCT116 cells during their exponential growth phase.

  • Wash the cells with sterile, serum-free medium or Phosphate Buffered Saline (PBS).

  • Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel® at a concentration of 1 x 10⁷ cells/mL. Keep the cell suspension on ice to prevent the Matrigel from solidifying.

• Cell Implantation:

  • Anesthetize the mice.

  • Inject 0.1 mL of the cell suspension (containing 1 x 10⁶ HCT116 cells) subcutaneously into the right flank of each mouse using a 27-gauge needle.

• Tumor Growth Monitoring:

  • Monitor the mice for tumor formation. Palpable tumors are expected to develop within 7-10 days.

  • Measure tumor dimensions (length and width) twice weekly using digital calipers.

  • Calculate tumor volume using the formula: Tumor Volume (mm³) = (Length x Width²) / 2 .[6]

  • Monitor the body weight of the mice three times a week as an indicator of general health and treatment toxicity.

Protocol 3: CYD19 Treatment Protocol

• Treatment Initiation: Once the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups.

• CYD19 Formulation:

  • Prepare a stock solution of CYD19 in a suitable vehicle (e.g., DMSO).

  • For injections, dilute the stock solution to the final concentration of 30 mg/kg in a sterile vehicle suitable for intraperitoneal administration (e.g., saline or PBS with a low percentage of DMSO and a solubilizing agent like Tween 80).

• Administration:

  • Administer CYD19 at a dose of 30 mg/kg via intraperitoneal (i.p.) injection.

  • The control group should receive an equivalent volume of the vehicle.

  • Follow a daily dosing schedule for the duration of the study.

• Endpoint Criteria:

  • The study can be terminated when the tumors in the control group reach a predetermined endpoint (e.g., 1500-2000 mm³).

  • Euthanize the mice and excise the tumors for endpoint analysis.

• Endpoint Analysis:

  • Measure the final tumor volume and weight.

  • Process tumor tissue for histological analysis (e.g., H&E staining), immunohistochemistry (IHC) for biomarkers like Ki-67 (proliferation) and TUNEL (apoptosis), and Western blot analysis for Snail and p53 expression.

Mandatory Visualizations

Caption: Mechanism of action of CYD19 in HCT116 cells.

Caption: Experimental workflow for CYD19 efficacy testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. An optimized protocol for patient-derived xenograft in humanized mice to evaluate the role of IL-34 in immunotherapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HCT116 Xenograft Model - Altogen Labs [altogenlabs.com]
• 6. tumor.informatics.jax.org [tumor.informatics.jax.org]

Application Notes: Analysis of Snail Protein Expression Following CYD19 Treatment via Western Blot

Introduction

The Snail protein is a zinc-finger transcriptional repressor that plays a pivotal role in the epithelial-mesenchymal transition (EMT), a cellular process integral to embryonic development and implicated in cancer progression and metastasis.[1] Elevated Snail expression is associated with decreased expression of epithelial markers, such as E-cadherin, and an increase in mesenchymal markers, leading to enhanced cell migration and invasion.[1][2] Given its role in tumorigenesis, Snail has emerged as a significant target for anti-cancer therapies.[3][4] CYD19 is a small-molecule inhibitor that has been identified to target Snail.[3][5][6] Mechanistically, CYD19 disrupts the interaction between Snail and the co-activator CREB-binding protein (CBP)/p300, which impairs Snail acetylation and promotes its degradation through the ubiquitin-proteasome pathway.[3][4] This leads to a reversal of the EMT phenotype and a reduction in tumor growth and metastasis.[3] Western blot analysis is a fundamental technique to investigate the effect of compounds like CYD19 on Snail protein levels. This document provides a detailed protocol for performing Western blot analysis of Snail protein in cell lysates after treatment with CYD19.

Principle of the Method

Western blotting is a widely used technique in molecular biology to detect specific proteins in a sample.[7] The workflow involves several key steps:

• Sample Preparation: Cells are treated with CYD19, and total protein is extracted using a lysis buffer.

• Protein Quantification: The concentration of total protein in each sample is determined to ensure equal loading onto the gel.[8][9]

• Gel Electrophoresis (SDS-PAGE): The protein lysates are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[7][10]

• Protein Transfer: The separated proteins are transferred from the gel to a solid membrane (e.g., nitrocellulose or PVDF).[11][12]

• Immunodetection: The membrane is incubated with a primary antibody specific to the Snail protein, followed by a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that recognizes the primary antibody.

• Detection: A chemiluminescent substrate is added, which reacts with the enzyme on the secondary antibody to produce light. This signal is captured, and the intensity of the band corresponding to Snail is quantified.

Experimental Protocols

I. Cell Culture and CYD19 Treatment

• Cell Seeding: Seed the chosen cancer cell line (e.g., HCT116, SUM159, or other cells known to express Snail) in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

• Cell Adherence: Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• CYD19 Treatment: Prepare a stock solution of CYD19 in a suitable solvent (e.g., DMSO). Dilute the stock solution in fresh culture medium to the desired final concentrations (e.g., 0, 10, 25, 50 µM).

• Incubation: Remove the old medium from the cells and replace it with the medium containing the different concentrations of CYD19. Include a vehicle control (medium with the same concentration of DMSO as the highest CYD19 concentration). Incubate the cells for the desired time period (e.g., 24, 48 hours).[3]

II. Protein Extraction

• Cell Lysis:

  • After treatment, place the 6-well plates on ice.

  • Aspirate the medium and wash the cells twice with ice-cold Phosphate Buffered Saline (PBS).

  • Add 100-200 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors to each well.[13][14][15]

  • Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Homogenization:

  • Incubate the lysate on ice for 30 minutes, with vortexing every 10 minutes.

  • For complete lysis and to shear DNA, sonicate the lysate on ice.[16]

• Centrifugation:

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.[17]

• Supernatant Collection:

  • Carefully transfer the supernatant (containing the soluble proteins) to a new pre-chilled microcentrifuge tube.

  • The protein lysate can be used immediately or stored at -80°C.

III. Protein Quantification

• Assay Selection: Use a standard protein quantification assay such as the Bicinchoninic acid (BCA) assay or the Bradford assay to determine the protein concentration of each sample.[8][18]

• Standard Curve: Prepare a series of protein standards (e.g., Bovine Serum Albumin - BSA) of known concentrations.

• Measurement: Follow the manufacturer's instructions for the chosen assay to measure the absorbance of the standards and the cell lysates.

• Concentration Calculation: Generate a standard curve by plotting the absorbance of the standards against their concentrations. Use the equation of the line to calculate the protein concentration of each lysate.[18]

IV. SDS-PAGE

• Sample Preparation:

  • Based on the protein quantification results, dilute each lysate to the same concentration (e.g., 1-2 µg/µL) with lysis buffer.

  • Mix the diluted lysate with 4x Laemmli sample buffer (containing SDS and a reducing agent like β-mercaptoethanol) in a 3:1 ratio.

  • Heat the samples at 95-100°C for 5-10 minutes to denature the proteins.[19]

• Gel Electrophoresis:

  • Load equal amounts of total protein (e.g., 20-30 µg) for each sample into the wells of a 10-12% polyacrylamide gel.[10][20]

  • Include a pre-stained protein ladder to monitor the separation and estimate the molecular weight of the proteins.

  • Run the gel in 1x SDS running buffer at a constant voltage (e.g., 100-150 V) until the dye front reaches the bottom of the gel.[21]

V. Protein Transfer

• Membrane Preparation: Cut a piece of nitrocellulose or PVDF membrane and filter papers to the size of the gel. If using PVDF, pre-wet the membrane in methanol (B129727) for 30 seconds and then equilibrate in transfer buffer.[11]

• Transfer Sandwich Assembly: Assemble the transfer "sandwich" in the following order: sponge, filter paper, gel, membrane, filter paper, sponge. Ensure there are no air bubbles between the layers.

• Electroblotting: Place the sandwich into a transfer cassette and perform the transfer in a wet or semi-dry transfer apparatus filled with ice-cold transfer buffer. Transfer conditions will vary depending on the apparatus and the size of the protein (for Snail, ~29 kDa, a standard transfer at 100V for 60-90 minutes in a wet transfer system is a good starting point).[22][23]

VI. Immunoblotting

• Blocking: After transfer, rinse the membrane with TBST (Tris-Buffered Saline with 0.1% Tween-20). Block the membrane in 5% non-fat dry milk or 5% BSA in TBST for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.[16]

• Primary Antibody Incubation:

  • Dilute the primary antibody against Snail (e.g., rabbit anti-Snail) in the blocking buffer at the manufacturer's recommended dilution (e.g., 1:1000).

  • Incubate the membrane with the primary antibody solution overnight at 4°C with gentle agitation.[24]

• Washing: Wash the membrane three times for 5-10 minutes each with TBST to remove unbound primary antibody.

• Secondary Antibody Incubation:

  • Dilute the HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) in the blocking buffer (e.g., 1:5000).

  • Incubate the membrane with the secondary antibody solution for 1 hour at room temperature with gentle agitation.

• Final Washes: Wash the membrane three times for 10 minutes each with TBST.

VII. Detection and Data Analysis

• Chemiluminescent Detection:

  • Prepare the enhanced chemiluminescence (ECL) detection reagent according to the manufacturer's instructions.

  • Incubate the membrane with the ECL reagent for 1-5 minutes.

• Signal Capture: Capture the chemiluminescent signal using a digital imaging system or by exposing the membrane to X-ray film in a dark room.

• Stripping and Re-probing (Optional): The membrane can be stripped of the antibodies and re-probed for a loading control protein (e.g., β-actin, GAPDH, or α-tubulin) to normalize the Snail protein levels.

• Densitometry Analysis:

  • Quantify the band intensities for Snail and the loading control using image analysis software (e.g., ImageJ).

  • Normalize the Snail band intensity to the corresponding loading control band intensity for each sample.

  • Calculate the fold change in Snail expression in CYD19-treated samples relative to the vehicle control.

Data Presentation

The quantitative data from the Western blot analysis can be summarized in a table for clear comparison.

Treatment Group	Snail Protein Level (Normalized Intensity)	Fold Change vs. Vehicle
Vehicle (0 µM CYD19)	1.00 ± 0.08	1.0
10 µM CYD19	0.65 ± 0.05	0.65
25 µM CYD19	0.32 ± 0.04	0.32
50 µM CYD19	0.15 ± 0.03	0.15

Data are presented as mean ± standard deviation from three independent experiments.

Mandatory Visualizations

Caption: Experimental workflow for Western blot analysis of Snail protein.

Caption: CYD19 mechanism and its effect on Snail-mediated EMT.

References

• 1. The Role of Snail in EMT and Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Snail (C15D3) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 3. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. SDS-PAGE Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 8. licorbio.com [licorbio.com]
• 9. bosterbio.com [bosterbio.com]
• 10. SDS-PAGE Protocol | Rockland [rockland.com]
• 11. biocompare.com [biocompare.com]
• 12. Western Blot Transfer Methods | Thermo Fisher Scientific - SG [thermofisher.com]
• 13. 細胞溶解（全タンパク質抽出） | Thermo Fisher Scientific - JP [thermofisher.com]
• 14. Western Blot Sample Preparation Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. WB检测样本前处理：细胞裂解和蛋白提取 [sigmaaldrich.com]
• 16. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 17. addgene.org [addgene.org]
• 18. How do I determine protein concentration for my western blot experiment? | AAT Bioquest [aatbio.com]
• 19. iitg.ac.in [iitg.ac.in]
• 20. SDS-PAGE [assay-protocol.com]
• 21. static.igem.org [static.igem.org]
• 22. azurebiosystems.com [azurebiosystems.com]
• 23. bosterbio.com [bosterbio.com]
• 24. researchgate.net [researchgate.net]

Application Notes: Co-Immunoprecipitation Assay to Evaluate the Inhibitory Effect of CYD19 on the Snail-CBP/p300 Interaction

Introduction

The transcription factor Snail is a key regulator of epithelial-mesenchymal transition (EMT), a cellular process implicated in cancer progression and metastasis. The stability and activity of Snail are modulated by post-translational modifications, including acetylation by the histone acetyltransferases CREB-binding protein (CBP) and p300. The interaction between Snail and CBP/p300 is crucial for Snail-mediated transcriptional repression and protein stabilization. CYD19 is a small molecule inhibitor that has been identified to disrupt the Snail-CBP/p300 protein-protein interaction, leading to Snail degradation and the suppression of tumor growth.[1]

This application note provides a detailed protocol for a co-immunoprecipitation (co-IP) assay to investigate and confirm the inhibitory effect of CYD19 on the interaction between endogenous Snail and CBP/p300 in a cellular context. This assay is designed for researchers in oncology, cell biology, and drug development who are studying Snail-mediated signaling pathways and potential therapeutic interventions.

Signaling Pathway and Mechanism of Action of CYD19

The following diagram illustrates the signaling pathway involving Snail, CBP/p300, and the mechanism of action of the inhibitor CYD19. Under normal conditions, CBP/p300 binds to and acetylates Snail, which enhances its stability and transcriptional repressive functions, promoting EMT. CYD19 binds to Snail, sterically hindering its interaction with CBP/p300. This lack of acetylation marks Snail for ubiquitination and subsequent proteasomal degradation, thereby inhibiting EMT.

Caption: Mechanism of CYD19-mediated inhibition of the Snail-CBP/p300 interaction.

Experimental Design and Controls

To accurately assess the effect of CYD19, the co-IP experiment should be performed with appropriate controls. The "bait" protein in this assay is Snail, and the "prey" protein is CBP/p300. The experiment will compare the amount of CBP/p300 that co-immunoprecipitates with Snail in vehicle-treated versus CYD19-treated cells.

Key Controls:

• Input Control: A fraction of the total cell lysate is reserved before the immunoprecipitation step. This control is essential to verify the expression levels of both Snail and CBP/p300 in the treated and untreated samples.

• Isotype Control IgG: A non-specific IgG from the same species as the primary antibody (e.g., rabbit IgG) is used in place of the anti-Snail antibody. This control is crucial to ensure that the observed interaction is not due to non-specific binding of proteins to the antibody or the beads.

• Vehicle Control: Cells are treated with the solvent used to dissolve CYD19 (e.g., DMSO) to account for any effects of the vehicle on the protein-protein interaction.

Experimental Workflow

The overall workflow for the co-immunoprecipitation assay is depicted in the following diagram.

Caption: Workflow for the co-immunoprecipitation assay.

Detailed Experimental Protocol

Materials and Reagents

Buffers and Solutions:

• Non-denaturing Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40. Immediately before use, add protease and phosphatase inhibitor cocktails.

• Wash Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 0.1% NP-40.

• Elution Buffer (Denaturing): 2X Laemmli sample buffer.

• Phosphate-Buffered Saline (PBS): pH 7.4.

Antibodies and Reagents:

• Anti-Snail Antibody (for IP): Rabbit monoclonal [EPR21043] (Abcam, cat# ab216347) or equivalent IP-grade antibody.

• Anti-CBP/p300 Antibody (for WB): Rabbit polyclonal (Thermo Fisher Scientific, cat# PA5-99492) or equivalent WB-grade antibody.

• Anti-Snail Antibody (for WB): Mouse monoclonal or from a different species than the IP antibody to avoid interference from IgG heavy and light chains.

• Rabbit IgG Isotype Control: Normal Rabbit IgG.

• Protein A/G Magnetic Beads.

• CYD19 Small Molecule Inhibitor.

• Vehicle Control (e.g., DMSO).

Step-by-Step Methodology

1. Cell Culture and Treatment

• Culture cells (e.g., a cancer cell line known to express Snail and CBP/p300) to 70-80% confluency.

• Treat the cells with the desired concentration of CYD19 (e.g., 50 nM) or an equivalent volume of vehicle (e.g., DMSO) for the specified duration (e.g., 48 hours).

2. Cell Lysate Preparation

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• Add ice-cold non-denaturing lysis buffer to the cells (e.g., 1 mL per 10 cm dish).

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate the lysate on ice for 30 minutes with occasional vortexing.

• Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Determine the protein concentration of the lysate using a BCA or Bradford assay.

3. Pre-clearing the Lysate

• Equilibrate the Protein A/G magnetic beads by washing them twice with lysis buffer.

• For each IP reaction, add 20-30 µL of bead slurry to 500 µg - 1 mg of protein lysate.

• Incubate on a rotator for 1 hour at 4°C to reduce non-specific binding.

• Place the tubes on a magnetic rack and transfer the pre-cleared supernatant to a new tube.

4. Immunoprecipitation

• Set aside 50 µL of the pre-cleared lysate as the "Input" control. Add an equal volume of 2X Laemmli buffer and store at -20°C.

• To the remaining pre-cleared lysate, add the anti-Snail antibody (typically 2-5 µg) for the experimental sample or the rabbit IgG isotype control for the negative control.

• Incubate on a rotator overnight at 4°C.

• Add 30 µL of pre-washed Protein A/G magnetic beads to each tube.

• Incubate on a rotator for 2-4 hours at 4°C to capture the antibody-protein complexes.

5. Washing

• Place the tubes on a magnetic rack to pellet the beads. Carefully aspirate and discard the supernatant.

• Resuspend the beads in 1 mL of ice-cold wash buffer.

• Repeat the wash step four more times for a total of five washes to remove non-specifically bound proteins.

6. Elution

• After the final wash, remove all residual wash buffer.

• Add 50 µL of 2X Laemmli sample buffer to the beads to elute the bound proteins.

• Boil the samples at 95-100°C for 5-10 minutes to denature the proteins and dissociate them from the beads.

• Centrifuge the tubes and place them on a magnetic rack to pellet the beads.

• Carefully collect the supernatant (eluate) containing the immunoprecipitated proteins.

7. Western Blot Analysis

• Load the eluates and the input samples onto an SDS-PAGE gel.

• Perform electrophoresis to separate the proteins by size.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against CBP/p300 overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Strip and re-probe the membrane with an anti-Snail antibody to confirm the successful immunoprecipitation of the bait protein.

Data Presentation and Interpretation

The results of the co-IP experiment can be quantified by densitometry of the Western blot bands. The amount of co-immunoprecipitated CBP/p300 is normalized to the amount of immunoprecipitated Snail to account for any variations in IP efficiency. A significant reduction in the CBP/p300 to Snail ratio in the CYD19-treated sample compared to the vehicle-treated sample indicates that CYD19 inhibits their interaction.

Table 1: Quantitative Analysis of Co-Immunoprecipitated CBP/p300

Sample	Input: Snail (Relative Density)	Input: CBP/p300 (Relative Density)	IP: Snail (Relative Density)	IP: CBP/p300 (Relative Density)	Co-IP Ratio (CBP/p300 / Snail)
Vehicle Control	1.00	1.00	1.00	1.00	1.00
CYD19-Treated	0.98	1.02	0.95	0.25	0.26
IgG Control	1.01	0.99	< 0.05	< 0.05	N/A

References

• 1. documents.thermofisher.com [documents.thermofisher.com]

Application Notes and Protocols for CYD19 In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dosage and administration of CYD19 in preclinical animal models of cancer. The information is compiled from published studies and established laboratory techniques to guide researchers in designing and executing their in vivo experiments.

Introduction to CYD19

CYD19 is a small molecule inhibitor that targets the interaction between CREB-binding protein (CBP)/p300 and the transcription factor Snail.[1][2] Snail is a key regulator of the epithelial-mesenchymal transition (EMT), a cellular process implicated in cancer progression, metastasis, and drug resistance.[1][2] By disrupting the CBP/p300-Snail interaction, CYD19 promotes the degradation of Snail, leading to the suppression of tumor growth and metastasis in preclinical models.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative parameters for in vivo studies using CYD19, based on published literature.

Parameter	Details	Animal Model(s)	Reference
Dosage	30 mg/kg	MMTV-PyMT mice, HCT116 xenograft mice	[1]
Administration Route	Intraperitoneal (i.p.) injection	MMTV-PyMT mice, HCT116 xenograft mice	[1]
Frequency	Daily	MMTV-PyMT mice	[1]
Treatment Duration	25 consecutive days	MMTV-PyMT mice	[1]
Vehicle	Not explicitly stated in primary CYD19 literature. A common vehicle for similar small molecules is a formulation of DMSO, PEG 400, Tween 80, and saline.	General practice
Tumor Growth Inhibition (TGI)	80% at 30 mg/kg	MMTV-PyMT mouse model	[3]
60.3% at 30 mg/kg	HCT-116 xenografted mice model	[3]

Signaling Pathway of CYD19 Action

CYD19's mechanism of action involves the inhibition of the CBP/p300-Snail protein-protein interaction. This disruption leads to the destabilization and subsequent degradation of the Snail protein. The diagram below illustrates this signaling pathway.

Caption: CYD19 inhibits the CBP/p300-Snail interaction, leading to Snail degradation.

Experimental Protocols

Preparation of CYD19 for In Vivo Administration

Materials:

• CYD19 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Polyethylene glycol 400 (PEG 400), sterile

• Tween 80, sterile

• Sterile saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Sterile microcentrifuge tubes

• Vortex mixer

Protocol:

• Stock Solution Preparation:

  • Aseptically weigh the required amount of CYD19 powder.

  • Prepare a 10 mM stock solution of CYD19 in 100% DMSO. For example, for a compound with a molecular weight of 488.55 g/mol , dissolve 4.89 mg in 1 mL of DMSO.

  • Vortex thoroughly until the compound is completely dissolved. This stock solution can be stored at -20°C for short-term storage or -80°C for long-term storage.

• Working Solution Preparation (for a 30 mg/kg dose):

  • Note: The following is a common vehicle formulation for poorly soluble compounds. The exact ratios may need to be optimized for CYD19.

  • On the day of injection, prepare the vehicle solution by mixing DMSO, PEG 400, and Tween 80 in a 1:4:0.5 ratio (e.g., 10% DMSO, 40% PEG 400, 5% Tween 80).

  • Calculate the required volume of the CYD19 stock solution based on the animal's weight and the desired final injection volume (typically 100-200 µL for a mouse).

  • For a 25g mouse receiving a 30 mg/kg dose, the total dose is 0.75 mg.

  • Dilute the CYD19 stock solution with the prepared vehicle.

  • Finally, add sterile saline or PBS to the desired final injection volume, ensuring the final DMSO concentration is low (ideally below 10%) to minimize toxicity. For example, a final vehicle composition could be 10% DMSO, 40% PEG 400, 5% Tween 80, and 45% saline.

  • Vortex the final formulation thoroughly before drawing it into the syringe.

Intraperitoneal (i.p.) Injection in Mice

Materials:

• Prepared CYD19 working solution

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)

• 70% ethanol

• Gauze pads

• Appropriate animal restraint device

Protocol:

• Animal Restraint: Properly restrain the mouse to expose the abdomen. This can be done manually or with a restraint device.

• Injection Site Identification: The preferred injection site is the lower right quadrant of the abdomen to avoid the cecum and bladder.

• Site Preparation: Swab the injection site with a 70% ethanol-soaked gauze pad.

• Injection:

  • Insert the needle, bevel up, at a 15-20 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure the needle has not entered a blood vessel or organ (no fluid should enter the syringe).

  • Slowly inject the calculated volume of the CYD19 solution.

• Post-injection Monitoring: After injection, return the mouse to its cage and monitor for any signs of distress or adverse reactions.

HCT116 Xenograft Tumor Model

Materials:

• HCT116 human colorectal carcinoma cells

• Cell culture medium (e.g., McCoy's 5A with 10% FBS)

• Matrigel

• Immunocompromised mice (e.g., BALB/c nude or NOD/SCID)

• Sterile syringes (1 mL) and needles (27-30 gauge)

• Calipers

Protocol:

• Cell Preparation:

  • Culture HCT116 cells to ~80% confluency.

  • Harvest the cells using trypsin and wash with sterile PBS.

  • Resuspend the cell pellet in a 1:1 mixture of cold sterile PBS and Matrigel to a final concentration of 1 x 10^7 cells/100 µL. Keep the cell suspension on ice.

• Tumor Cell Implantation:

  • Anesthetize the mouse.

  • Subcutaneously inject 100 µL of the HCT116 cell suspension into the right flank of the mouse.

• Tumor Growth Monitoring:

  • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Measure tumor volume regularly (e.g., twice a week) using calipers. Tumor volume can be calculated using the formula: (Length x Width²) / 2.

• Treatment Initiation:

  • Once tumors reach the desired size, randomize the mice into treatment and control groups.

  • Begin administration of CYD19 or vehicle control as described in Protocol 4.2.

MMTV-PyMT Spontaneous Tumor Model

The MMTV-PyMT (Mouse Mammary Tumor Virus-Polyoma Middle T-antigen) model is a transgenic mouse model that spontaneously develops mammary tumors that metastasize, primarily to the lungs.

Protocol:

• Animal Monitoring:

  • Monitor female MMTV-PyMT mice for the development of palpable mammary tumors, which typically appear around 5-8 weeks of age.

• Treatment Initiation:

  • Once tumors are palpable, randomize the mice into treatment and control groups.

  • Begin administration of CYD19 or vehicle control as described in Protocol 4.2 for the specified duration (e.g., 25 consecutive days).

• Tumor Monitoring:

  • Measure primary tumor volume regularly using calipers.

  • Monitor the overall health and body weight of the mice.

Assessment of Pulmonary Metastasis

Materials:

• Dissection tools

• Bouin's solution or 10% neutral buffered formalin

• Paraffin embedding and sectioning equipment

• Hematoxylin and eosin (B541160) (H&E) stain

• Microscope

Protocol:

• Tissue Collection:

  • At the end of the study, euthanize the mice.

  • Carefully dissect the lungs.

• Metastasis Visualization:

  • Fix the lungs in Bouin's solution or 10% neutral buffered formalin. Bouin's solution will turn metastatic nodules white against the yellow-stained normal lung tissue, making them easier to count.

  • Count the number of visible surface metastatic nodules on all lung lobes.

• Histological Analysis:

  • Embed the fixed lungs in paraffin.

  • Section the lung tissue and stain with H&E.

  • Microscopically examine the lung sections to confirm the presence of metastatic lesions and assess their size and number.

Experimental Workflow Diagram

The following diagram outlines the general workflow for an in vivo study investigating the efficacy of CYD19.

Caption: General workflow for an in vivo efficacy study of CYD19.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]

Application Note: Assessing Cell Viability Following CYD19 Treatment Using the Cell Counting Kit-8 (CCK-8) Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction

CYD19 is a small-molecule inhibitor that targets the interaction between the transcription factor Snail and the histone acetyltransferases CBP/p300.[1][2] This disruption leads to the degradation of Snail, a key regulator of the epithelial-mesenchymal transition (EMT), which is a critical process in cancer progression and metastasis.[1][2] By promoting Snail degradation, CYD19 can reverse EMT, inhibit tumor growth, and induce apoptosis, particularly in cancer cells expressing wild-type p53.[1][2][3] The Cell Counting Kit-8 (CCK-8) assay is a sensitive colorimetric method used to determine the number of viable cells in a sample.[4][5][6][7] This assay utilizes the water-soluble tetrazolium salt, WST-8, which is reduced by dehydrogenases in living cells to produce a water-soluble formazan (B1609692) dye.[4][6][7] The amount of formazan produced is directly proportional to the number of viable cells, allowing for the quantitative assessment of cell viability and proliferation.[4][6] This application note provides a detailed protocol for evaluating the effect of CYD19 on cell viability using the CCK-8 assay.

CYD19 Signaling Pathway

CYD19 exerts its effects by disrupting the Snail-CBP/p300 interaction. This leads to decreased Snail acetylation and subsequent ubiquitination and proteasomal degradation of Snail. The reduction in Snail levels alleviates the repression of its target genes, such as E-cadherin, and can restore the p53 tumor suppressor pathway.

Caption: CYD19 Signaling Pathway

Experimental Protocol: Cell Viability Assessment with CCK-8 Assay after CYD19 Treatment

This protocol outlines the steps for determining the effect of CYD19 on the viability of adherent cancer cells using the CCK-8 assay.

Materials

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• CYD19 (dissolved in an appropriate solvent, e.g., DMSO)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader capable of measuring absorbance at 450 nm

• Humidified incubator (37°C, 5% CO2)

• Sterile pipette tips and tubes

Experimental Workflow

Caption: CCK-8 Assay Workflow with CYD19 Treatment

Procedure

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count.

  • Dilute the cell suspension to the desired concentration in a complete culture medium. A typical seeding density is 5,000-10,000 cells per well.[6][8]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.[4][6]

  • Include wells for blank controls (medium only) and vehicle controls (cells treated with the same concentration of solvent as CYD19).

• Pre-incubation:

  • Incubate the plate for 24 hours in a humidified incubator at 37°C with 5% CO2 to allow for cell attachment.[4][6]

• CYD19 Treatment:

  • Prepare serial dilutions of CYD19 in a complete culture medium. The final concentrations should be chosen based on previous studies or a preliminary dose-response experiment. For example, concentrations could range from 10 nM to 100 µM.

  • Remove the old medium from the wells and add 100 µL of the medium containing the desired concentrations of CYD19 or the vehicle control.

• Treatment Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[6][9] The incubation time may vary depending on the cell type and the specific experimental goals.

• Addition of CCK-8 Solution:

  • Following the treatment incubation, add 10 µL of CCK-8 solution to each well.[4][5][6] Be careful to avoid introducing bubbles.

• CCK-8 Incubation:

  • Incubate the plate for 1-4 hours in the incubator.[4][5][6] The optimal incubation time will depend on the cell type and density and should be determined empirically.

• Absorbance Measurement:

  • Measure the absorbance at 450 nm using a microplate reader.[4][5][6]

• Data Analysis:

  • Subtract the absorbance of the blank control wells from all other readings.

  • Calculate the percentage of cell viability for each CYD19 concentration using the following formula:

    • Cell Viability (%) = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • The results can be used to generate a dose-response curve and determine the IC50 value (the concentration of CYD19 that inhibits cell growth by 50%).

Data Presentation

The quantitative data obtained from the CCK-8 assay can be summarized in a table for clear comparison of the effects of different CYD19 concentrations and incubation times on cell viability.

Table 1: Effect of CYD19 on Cell Viability

CYD19 Concentration (µM)	Incubation Time (hours)	Mean Absorbance (450 nm) ± SD	Cell Viability (%)
Vehicle Control (0)	24	e.g., 1.25 ± 0.08	100
1	24	e.g., 1.15 ± 0.06	e.g., 92
10	24	e.g., 0.88 ± 0.05	e.g., 70.4
50	24	e.g., 0.50 ± 0.04	e.g., 40
100	24	e.g., 0.25 ± 0.03	e.g., 20
Vehicle Control (0)	48	e.g., 1.50 ± 0.10	100
1	48	e.g., 1.20 ± 0.09	e.g., 80
10	48	e.g., 0.60 ± 0.07	e.g., 40
50	48	e.g., 0.23 ± 0.02	e.g., 15.3
100	48	e.g., 0.12 ± 0.01	e.g., 8

Note: The data presented in this table are for illustrative purposes only. Actual results will vary depending on the cell line, experimental conditions, and other factors.

Troubleshooting and Considerations

• High Background: If the blank control shows high absorbance, it may be due to contamination of the medium or interference from the test compound.

• Low Absorbance: Low readings may result from insufficient cell numbers or a short CCK-8 incubation time.

• Compound Interference: Some compounds may react with the CCK-8 reagent. It is advisable to test for any direct reaction between CYD19 and the CCK-8 solution in a cell-free system.

• Cell Density: The number of cells seeded should be optimized to ensure they are in the logarithmic growth phase throughout the experiment. Overly confluent cells may show reduced metabolic activity, affecting the results.[8]

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Protocol for Cell Viability Assays: CCK-8 and MTT - Creative Biogene [creative-biogene.com]
• 9. ptglab.com [ptglab.com]

Application Notes: Measuring CYD19-Induced Apoptosis in Cancer Cells with Annexin V

Introduction

CYD19 is a small-molecule inhibitor that targets the interaction between the zinc finger transcription factor Snail and the CREB-binding protein (CBP)/p300.[1][2] Snail is frequently overexpressed in various cancers and plays a crucial role in promoting epithelial-mesenchymal transition (EMT), tumor growth, and metastasis.[1][3] In cancer cells with wild-type p53, Snail can suppress p53's tumor-suppressive functions.[4]

CYD19 disrupts the Snail-CBP/p300 interaction, which leads to the degradation of the Snail protein via the ubiquitin-proteasome pathway.[1][2] This reduction in Snail levels alleviates the repression of wild-type p53.[4] The restored p53 activity then transcriptionally upregulates pro-apoptotic proteins such as Puma and Bax.[4][5] This leads to the activation of the intrinsic apoptotic pathway, involving the release of cytochrome c from the mitochondria and the subsequent activation of caspase-9 and caspase-3, ultimately resulting in programmed cell death.[4][5]

The Annexin V assay is a widely used method for detecting apoptosis.[6] In healthy cells, phosphatidylserine (B164497) (PS) is located on the inner leaflet of the plasma membrane.[7] During the early stages of apoptosis, this asymmetry is lost, and PS is translocated to the outer leaflet of the cell membrane.[6][7] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye, such as FITC, to label apoptotic cells.[6] Propidium iodide (PI), a fluorescent nucleic acid intercalating agent, is used as a counterstain to differentiate between early apoptotic, late apoptotic, and necrotic cells.[8] PI is excluded from viable and early apoptotic cells but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[6][8]

This application note provides a detailed protocol for utilizing an Annexin V/PI apoptosis assay to quantify the effects of CYD19 treatment on cancer cells.

Quantitative Analysis of CYD19-Induced Apoptosis

The following table summarizes the dose-dependent effect of CYD19 on the induction of apoptosis in different cancer cell lines after 48 hours of treatment. Data is compiled from published studies.[4][5]

Cell Line	p53 Status	CYD19 Concentration (nM)	% Apoptotic Cells (Annexin V Positive)
MMTV-PyMT	Wild-Type	0	~2%
25	~10%
50	~20%
HCT116	Wild-Type	0	~3%
25	~12%
50	~25%
SUM159	Mutant	0	~2%
25	~3%
50	~4%
DLD1	Mutant	0	~2%
25	~3%
50	~4%

Diagrams

Caption: Workflow for assessing CYD19-induced apoptosis using Annexin V staining.

Caption: CYD19 induces apoptosis by inhibiting Snail, leading to p53 activation.

Detailed Experimental Protocol: Annexin V Apoptosis Assay

This protocol is adapted for the analysis of adherent cancer cells (e.g., HCT116) treated with CYD19, followed by flow cytometry.

Materials

• Cancer cell line of interest (e.g., HCT116)

• Complete cell culture medium

• CYD19 (dissolved in a suitable solvent, e.g., DMSO)

• Vehicle control (e.g., DMSO)

• Phosphate-Buffered Saline (PBS), cold

• Trypsin-EDTA

• FITC Annexin V Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• Flow cytometer

Procedure

• Cell Seeding:

  • Seed 1 x 10⁶ cells per well in a 6-well plate.[7]

  • Incubate overnight in a humidified incubator (37°C, 5% CO₂) to allow for cell attachment.

• Treatment with CYD19:

  • Prepare serial dilutions of CYD19 in complete culture medium to achieve the desired final concentrations (e.g., 25 nM, 50 nM).

  • Include a vehicle-only control.

  • Remove the old medium from the cells and add the medium containing CYD19 or vehicle.

  • Incubate for the desired treatment period (e.g., 48 hours).[4][5]

• Cell Harvesting:

  • Carefully collect the culture supernatant from each well into separate conical tubes, as apoptotic cells may detach and float.[1][7]

  • Wash the adherent cells once with PBS.

  • Add Trypsin-EDTA to detach the adherent cells.

  • Combine the trypsinized cells with their respective supernatant collected earlier. This ensures that both adherent and floating (potentially apoptotic) cells are collected for analysis.[7]

• Cell Washing:

  • Centrifuge the cell suspensions at 500 x g for 5 minutes at 4°C.[1]

  • Discard the supernatant and wash the cell pellet once with cold PBS.

  • Centrifuge again and discard the supernatant.

• Staining:

  • Prepare 1X Binding Buffer by diluting the 10X stock with deionized water.[8]

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells to mix.

• Incubation:

  • Incubate the tubes at room temperature for 15-20 minutes in the dark.

  • After incubation, add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer immediately (within 1 hour).

  • Set up appropriate compensation and gates using unstained, Annexin V-FITC only, and PI only stained control cells.

  • Collect data for at least 10,000 events per sample.

• Data Interpretation:

  • Annexin V- / PI- (Lower Left Quadrant): Live, healthy cells.

  • Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells.

  • Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic or necrotic cells.

  • Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells.

  • Quantify the percentage of cells in each quadrant to determine the effect of CYD19 on apoptosis induction.

References

• 1. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 2. researchgate.net [researchgate.net]
• 3. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. en.bio-protocol.org [en.bio-protocol.org]
• 7. bio-protocol.org [bio-protocol.org]
• 8. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]

Application Note and Protocols for Assessing the Effect of CYD19 on Cell Migration

Audience: Researchers, scientists, and drug development professionals.

Abstract: Cell migration is a fundamental biological process crucial in physiological events like tissue repair and immune response, and pathological conditions, most notably cancer metastasis. The Epithelial-Mesenchymal Transition (EMT) is a key driver of cancer cell motility, with the transcription factor Snail being a pivotal regulator. CYD19 has been identified as a potent inhibitor that disrupts the interaction between Snail and its co-activator CBP/p300, leading to Snail's degradation and subsequent suppression of EMT and cell migration.[1][2] This document provides detailed protocols for two standard in vitro methods—the Wound Healing (Scratch) Assay and the Transwell Migration Assay—to quantitatively assess the inhibitory effects of CYD19 on cancer cell migration.

Signaling Pathway: Mechanism of CYD19 Action

CYD19 functions by post-translationally regulating Snail protein levels.[1] It binds to Snail, preventing its interaction with the acetyltransferase CBP/p300.[1] This disruption blocks Snail acetylation, a process that normally stabilizes the protein.[3] Consequently, CYD19 promotes the ubiquitination and subsequent proteasomal degradation of Snail.[1] The reduction in Snail protein levels leads to an increase in epithelial markers like E-cadherin and a decrease in mesenchymal markers, effectively reversing the EMT phenotype and inhibiting cell migration.[1][4]

Caption: CYD19 disrupts the Snail-CBP/p300 pathway to inhibit cell migration.

Experimental Workflow Overview

The general workflow for assessing the effect of CYD19 involves preparing a cell culture, applying the CYD19 treatment at various concentrations, executing the migration assay, and performing data acquisition and analysis to quantify the effect on cell motility.

Caption: General experimental workflow for cell migration assays with CYD19.

Protocol 1: Wound Healing (Scratch) Assay

This assay is a straightforward method for analyzing collective cell migration.[5] It involves creating a cell-free gap, or "wound," in a confluent cell monolayer and monitoring the rate at which cells collectively move to close the gap over time.[6]

Materials

• Cancer cell line of interest (e.g., HCT116, SUM159)[1]

• Complete culture medium (e.g., DMEM with 10% FBS)

• 6-well or 12-well tissue culture plates

• Sterile 200 µL pipette tips or a specialized wound-making tool

• CYD19 compound (stock solution in DMSO)

• Vehicle control (DMSO)

• Phosphate-Buffered Saline (PBS)

• Phase-contrast microscope with a camera and live-cell imaging chamber (37°C, 5% CO₂)

Methodology

• Cell Seeding: Seed cells into a multi-well plate at a density that will form a fully confluent monolayer within 24-48 hours.[6] An even distribution is critical for consistent results.

• Monolayer Formation: Incubate the cells at 37°C and 5% CO₂ until they reach >95% confluence.

• Wound Creation: Using a sterile 200 µL pipette tip, make a straight scratch through the center of the cell monolayer.[7] Apply firm, consistent pressure to create a clean, cell-free gap.

• Washing: Gently wash the wells twice with PBS to remove detached cells and debris.[7]

• Treatment Application: Replace the PBS with a fresh culture medium containing the desired concentrations of CYD19 (e.g., 0, 10 nM, 50 nM, 100 nM). Include a vehicle-only control (e.g., 0.1% DMSO). To minimize the effects of cell proliferation, a low-serum medium (e.g., 1-2% FBS) can be used.

• Image Acquisition: Immediately after adding the treatment, place the plate on the microscope stage. Capture the first image of the scratch at designated locations for each well (Time = 0 hours).[6]

• Time-Lapse Monitoring: Continue to capture images of the same locations at regular intervals (e.g., every 4, 8, 12, and 24 hours) until the wound in the control wells is nearly closed.[8]

• Data Analysis: Quantify the cell-free area at each time point using image analysis software (e.g., ImageJ). The migration rate can be expressed as the percentage of wound closure relative to the initial area.[9]

  • % Wound Closure = [(Area at T₀ - Area at Tₓ) / Area at T₀] * 100

Quantitative Data Summary (Example)

Table 1: Effect of CYD19 on Wound Closure in HCT116 Cells at 24 Hours

Treatment Group	Concentration	Mean Wound Closure (%)	Standard Deviation
Vehicle Control	0.1% DMSO	95.2	± 4.5
CYD19	10 nM	72.8	± 5.1
CYD19	50 nM	41.5	± 3.9

| CYD19 | 100 nM | 15.3 | ± 2.7 |

Protocol 2: Transwell Migration Assay (Boyden Chamber)

The Transwell assay assesses the chemotactic response of individual cells moving through a porous membrane towards a chemoattractant.[10][11] This method is highly quantitative and allows for the study of cell invasion by coating the membrane with an extracellular matrix (ECM) like Matrigel.[12]

Materials

• Cancer cell line of interest

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• Serum-free culture medium

• Complete culture medium (with 10% FBS as a chemoattractant)

• CYD19 compound and vehicle (DMSO)

• Cotton swabs

• Fixation solution (e.g., 4% Paraformaldehyde or 70% Ethanol)[11]

• Staining solution (e.g., 0.1% Crystal Violet in methanol)

• Microscope with a camera

Methodology

• Cell Preparation: Culture cells to ~80-90% confluence. Harvest the cells and resuspend them in serum-free medium at a concentration of 1 x 10⁵ cells/mL.[11] Prior to seeding, cells may be serum-starved for several hours to enhance their response to the chemoattractant.

• Chamber Setup: Place Transwell inserts into the wells of a 24-well plate. In the lower chamber of each well, add 600 µL of complete medium (containing 10% FBS) to act as a chemoattractant.[11]

• Treatment and Seeding: In separate tubes, mix the cell suspension with the desired concentrations of CYD19 or vehicle control. Immediately add 100-200 µL of the cell suspension mixture to the upper chamber of each Transwell insert.[1]

• Incubation: Incubate the plate at 37°C and 5% CO₂ for a period appropriate for the cell type's migration rate (typically 12-48 hours).[13]

• Removal of Non-Migrated Cells: After incubation, carefully remove the inserts from the wells. Use a cotton swab to gently wipe the inside of the insert to remove non-migrated cells from the upper surface of the membrane.[14]

• Fixation and Staining: Fix the migrated cells on the bottom of the membrane by submerging the insert in a fixation solution for 10-15 minutes.[11] Subsequently, stain the cells by placing the insert into a staining solution like Crystal Violet for 15-20 minutes.

• Washing and Drying: Gently wash the inserts in water to remove excess stain and allow them to air dry completely.

• Imaging and Quantification: Using a microscope, take images of several random fields of view for each membrane. Count the number of stained, migrated cells per field. The results can be averaged for each condition.[14]

Quantitative Data Summary (Example)

Table 2: Effect of CYD19 on Transwell Migration of SUM159 Cells

Treatment Group	Concentration	Mean Migrated Cells per Field	Standard Deviation
Vehicle Control	0.1% DMSO	215	± 22
CYD19	10 nM	145	± 18
CYD19	50 nM	68	± 11

| CYD19 | 100 nM | 25 | ± 7 |

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Wound healing assay | Abcam [abcam.com]
• 6. clyte.tech [clyte.tech]
• 7. Wound healing migration assay (Scratch assay) [protocols.io]
• 8. Video: A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration [jove.com]
• 9. royalsocietypublishing.org [royalsocietypublishing.org]
• 10. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 11. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | In vitro Cell Migration, Invasion, and Adhesion Assays: From Cell Imaging to Data Analysis [frontiersin.org]
• 13. clyte.tech [clyte.tech]
• 14. fishersci.de [fishersci.de]

Application Notes: Preparing a Stock Solution of CYD19 for In Vitro Experiments

Introduction

CYD19 is a potent small-molecule inhibitor with dual-targeting capabilities against Snail and histone deacetylase 1 (HDAC1).[1][2][3] In cancer research, CYD19 has been identified as an inhibitor of the interaction between Snail and CREB-binding protein (CBP)/p300.[4] This disruption prevents Snail acetylation, promoting its degradation via the ubiquitin-proteasome pathway and subsequently suppressing processes like Epithelial-Mesenchymal Transition (EMT).[4] Accurate and consistent preparation of CYD19 stock solutions is critical for obtaining reliable and reproducible results in in vitro studies. This document provides a detailed protocol for the preparation, storage, and handling of CYD19 for use in cell-based assays.

Quantitative Data Summary

For efficient experimental planning, the following table summarizes the key physicochemical and storage properties of CYD19.

Parameter	Value	Source(s)
Synonyms	Snail/HDAC-IN-1; CYD-19	[1][5]
Molecular Weight	488.54 g/mol	[2][3][4]
Solubility in DMSO	≥10 mM	[4]
Powder Storage	-20°C for long-term (months to years), dry and dark.	[4][5]
Stock Solution Storage	-20°C for up to 6 months; -80°C for up to 6 months.	[2][4]
Recommended Final DMSOConcentration in Culture	<0.5%, ideally ≤0.1%	[6][7]

Experimental Protocols

Materials

• CYD19 powder (CAS: 2415281-52-4)

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, DNase/RNase-free microcentrifuge tubes (1.5 mL)

• Calibrated precision balance

• Vortex mixer

• Pipettes and sterile filter tips

Preparation of a 10 mM CYD19 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution, a common starting concentration for subsequent dilutions in cell culture experiments.

a. Calculation:

To determine the mass of CYD19 powder needed, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 488.54 g/mol x 1000 mg/g = 4.89 mg

b. Step-by-Step Procedure:

• Weighing: In a sterile environment (e.g., a biological safety cabinet), carefully weigh out 4.89 mg of CYD19 powder and transfer it to a sterile 1.5 mL microcentrifuge tube.

• Dissolution: Add 1 mL of sterile, anhydrous DMSO to the tube containing the CYD19 powder.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid excessive heat.[8]

• Verification: Visually inspect the solution to ensure no solid particulates remain. The solution should be clear.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[8] Store these aliquots at -20°C or -80°C, protected from light.[2][4][5]

Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the 10 mM stock solution in the appropriate cell culture medium.

a. Example Dilution for a 10 µM Working Solution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock, perform a 1:1000 dilution:

• Add 1 µL of the 10 mM CYD19 stock solution to 999 µL of complete cell culture medium.

• Vortex gently to mix. The final DMSO concentration will be 0.1%.

• Always include a vehicle control in your experiments, consisting of cell culture medium with the same final concentration of DMSO (e.g., 0.1%) but without CYD19.[7]

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for preparing the CYD19 stock and working solutions.

Caption: Workflow for preparing CYD19 stock and working solutions.

CYD19 Signaling Pathway

The diagram below outlines the mechanism of action for CYD19 in inhibiting the Snail signaling pathway.

Caption: CYD19 inhibits the Snail-CBP/p300 interaction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CYD19 Datasheet DC Chemicals [dcchemicals.com]
• 3. CYD19 - MedChem Express [bioscience.co.uk]
• 4. CYD19 |CAS:2415281-52-4 Probechem Biochemicals [probechem.com]
• 5. medkoo.com [medkoo.com]
• 6. rsc.org [rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. selleckchem.com [selleckchem.com]

Application Notes and Protocols for CYD19 in 3D Cell Culture and Organoid Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

CYD19 is a novel small-molecule inhibitor that disrupts the interaction between CREB-binding protein (CBP)/p300 and the transcription factor Snail.[1][2] This disruption leads to the ubiquitination and subsequent degradation of Snail, a key driver of the epithelial-mesenchymal transition (EMT). EMT is a cellular process implicated in cancer progression, metastasis, and the development of therapeutic resistance.[3] Given that 3D cell culture and organoid models more accurately recapitulate the complex cell-cell and cell-matrix interactions of in vivo tumors compared to traditional 2D cultures, they represent a superior system for evaluating the therapeutic potential of EMT inhibitors like CYD19.[4][5] These models can provide critical insights into how CYD19 may impact tumor growth, invasion, and response to therapy in a more physiologically relevant context.

Mechanism of Action

CYD19 specifically targets the evolutionarily conserved arginine-174 pocket of Snail, preventing its interaction with the co-activators CBP and p300.[1][2] This inhibition of the Snail-CBP/p300 interaction blocks Snail-mediated acetylation, leading to its degradation via the ubiquitin-proteasome pathway.[1][6] The degradation of Snail results in the upregulation of epithelial markers, such as E-cadherin, and the downregulation of mesenchymal markers, effectively reversing the EMT phenotype.[3][7] Furthermore, CYD19 has been shown to restore the Snail-dependent repression of wild-type p53, thereby promoting apoptosis and inhibiting cancer cell proliferation.[8][9]

Rationale for Use in 3D Models and Organoids

The tumor microenvironment plays a crucial role in EMT and metastasis. 3D cell culture and organoid models mimic aspects of this microenvironment, including cell-cell adhesion, nutrient and oxygen gradients, and extracellular matrix interactions, which are largely absent in 2D cultures.[4][5] Therefore, testing CYD19 in these advanced models can offer a more accurate prediction of its in vivo efficacy. Specifically, these models can be used to investigate CYD19's ability to:

• Inhibit the growth and proliferation of tumor spheroids and organoids.

• Reverse the EMT phenotype in a 3D context.

• Reduce the invasion and migration of cancer cells from spheroids or organoids into a surrounding matrix.

• Sensitize 3D cancer models to other chemotherapeutic agents.

Quantitative Data Summary

The following tables summarize expected quantitative outcomes based on the known effects of CYD19 in 2D cultures and the observed effects of other CBP/p300 and Snail inhibitors in 3D models.

Table 1: Expected Effects of CYD19 on Tumor Spheroid/Organoid Growth and Viability

Parameter	Assay	Expected Outcome with CYD19 Treatment
Spheroid/Organoid Size	Brightfield Microscopy Imaging and Analysis	Dose-dependent decrease in diameter and volume
Cell Viability	CellTiter-Glo® 3D Cell Viability Assay	Dose-dependent decrease in luminescence signal
Apoptosis	Caspase-3/7 Activity Assay	Dose-dependent increase in fluorescence/luminescence
Proliferation	Ki-67 Immunofluorescence Staining	Decrease in the percentage of Ki-67 positive cells

Table 2: Expected Effects of CYD19 on EMT Marker Expression in 3D Models

Marker	Method	Expected Change with CYD19 Treatment
E-cadherin	Immunofluorescence/Immunohistochemistry	Upregulation of expression, enhanced localization at cell-cell junctions
Vimentin	Immunofluorescence/Immunohistochemistry	Downregulation of expression
Snail	Western Blot/Immunohistochemistry	Decreased protein levels
N-cadherin	Western Blot/Immunohistochemistry	Downregulation of expression

Experimental Protocols

Protocol 1: Generation and Treatment of Cancer Cell Spheroids

This protocol describes the formation of tumor spheroids from cancer cell lines (e.g., breast cancer: MCF-7, MDA-MB-231; colorectal cancer: HCT116) and subsequent treatment with CYD19.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Trypsin-EDTA

• Phosphate-buffered saline (PBS)

• Ultra-low attachment 96-well round-bottom plates

• CYD19 (stock solution in DMSO)

• CellTiter-Glo® 3D Cell Viability Assay kit

Procedure:

• Cell Preparation: Culture cancer cells in their recommended complete medium to ~80% confluency. Harvest cells using trypsin-EDTA and resuspend in complete medium to create a single-cell suspension.

• Cell Seeding: Count the cells and adjust the concentration to 2 x 10^4 cells/mL in complete medium. Seed 100 µL of the cell suspension (2,000 cells) into each well of an ultra-low attachment 96-well plate.

• Spheroid Formation: Centrifuge the plate at 300 x g for 5 minutes to facilitate cell aggregation at the bottom of the wells. Incubate the plate at 37°C in a humidified 5% CO2 incubator for 48-72 hours to allow for spheroid formation.

• CYD19 Treatment: Prepare serial dilutions of CYD19 in complete medium from a stock solution. A suggested starting concentration range is 1 µM to 50 µM.

• Carefully remove 50 µL of the medium from each well and replace it with 50 µL of the medium containing the desired concentration of CYD19. Include vehicle control (DMSO) wells.

• Incubation: Incubate the spheroids with CYD19 for 48-72 hours.

• Analysis:

  • Size Measurement: Capture brightfield images of the spheroids daily and measure their diameter using image analysis software.

  • Viability Assay: On the final day of treatment, perform the CellTiter-Glo® 3D assay according to the manufacturer's instructions to assess cell viability.

Protocol 2: Patient-Derived Organoid (PDO) Culture and CYD19 Treatment

This protocol provides a general framework for treating established patient-derived cancer organoids with CYD19. The specific protocol for PDO generation will vary depending on the tissue of origin.

Materials:

• Established patient-derived organoid culture

• Basement membrane matrix (e.g., Matrigel)

• Organoid culture medium

• CYD19 (stock solution in DMSO)

• PBS

• Cell recovery solution

• 24-well plates

Procedure:

• Organoid Plating: Passage and plate organoids in droplets of basement membrane matrix in a 24-well plate according to your established protocol.

• Organoid Growth: Culture the organoids for 4-7 days to allow for their growth and development.

• CYD19 Treatment: Prepare dilutions of CYD19 in the organoid culture medium.

• Aspirate the existing medium from the wells and replace it with the medium containing CYD19 or vehicle control.

• Incubation: Culture the organoids in the presence of CYD19 for 5-7 days, refreshing the medium with the compound every 2-3 days.

• Analysis:

  • Morphological Assessment: Monitor the organoids for changes in size, budding, and overall morphology using brightfield microscopy.

  • Immunofluorescence Staining: At the end of the treatment, fix the organoids, embed them, and perform cryosectioning. Stain the sections for EMT markers (E-cadherin, Vimentin) and proliferation markers (Ki-67) to assess the effects of CYD19.

Visualizations

Caption: CYD19 inhibits the Snail-CBP/p300 interaction, leading to Snail degradation and subsequent inhibition of EMT and proliferation, and induction of apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. corning.com [corning.com]
• 6. Efficacy of CBP/p300 Dual Inhibitors against Derepression of KREMEN2 in cBAF-Deficient Cancers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modeling epithelial-mesenchymal transition in patient-derived breast cancer organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. The important role of the histone acetyltransferases p300/CBP in cancer and the promising anticancer effects of p300/CBP inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lentiviral shRNA Knockdown of Snail in Combination with CYD19 Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

The transcription factor Snail is a pivotal driver of epithelial-mesenchymal transition (EMT), a cellular process strongly associated with cancer progression, metastasis, and drug resistance.[1][2] Consequently, targeting Snail presents a promising therapeutic strategy in oncology. This document provides detailed application notes and protocols for a dual approach to inhibit Snail signaling: the use of lentiviral-mediated short hairpin RNA (shRNA) for stable knockdown of Snail expression, combined with the pharmacological inhibition of Snail activity using the small molecule inhibitor, CYD19.

CYD19 is a potent inhibitor that disrupts the interaction between Snail and CREB-binding protein (CBP)/p300, leading to impaired Snail acetylation and subsequent proteasomal degradation.[3][4] This combined approach of genetic knockdown and pharmacological inhibition may offer a synergistic anti-cancer effect. These protocols are intended for researchers investigating the roles of Snail in cancer and for professionals in drug development exploring novel combination therapies.

Data Presentation

The following tables summarize expected quantitative data from experiments combining Snail shRNA knockdown with CYD19 treatment. The data is based on published findings for individual treatments and represents anticipated outcomes for the combination.

Table 1: Effect of Snail Knockdown and CYD19 Treatment on Cancer Cell Viability

Treatment Group	Cell Line	Assay	Duration (hours)	% Cell Viability (relative to control)
Control (scrambled shRNA + Vehicle)	HCT116	CCK-8	48	100%
Snail shRNA	HCT116	CCK-8	48	~65%
CYD19 (25 nM)	HCT116	CCK-8	48	~70%
Snail shRNA + CYD19 (25 nM)	HCT116	CCK-8	48	~40% (Expected)
Control (scrambled shRNA + Vehicle)	MMTV-PyMT	CCK-8	48	100%
Snail shRNA	MMTV-PyMT	CCK-8	48	~60%
CYD19 (25 nM)	MMTV-PyMT	CCK-8	48	~65%
Snail shRNA + CYD19 (25 nM)	MMTV-PyMT	CCK-8	48	~35% (Expected)

Table 2: Effect of Snail Knockdown and CYD19 Treatment on Apoptosis

Treatment Group	Cell Line	Assay	Duration (hours)	% Apoptotic Cells (Annexin V+)
Control (scrambled shRNA + Vehicle)	HCT116	Flow Cytometry	48	~5%
Snail shRNA	HCT116	Flow Cytometry	48	~20%
CYD19 (50 nM)	HCT116	Flow Cytometry	48	~25%
Snail shRNA + CYD19 (50 nM)	HCT116	Flow Cytometry	48	~45% (Expected)
Control (scrambled shRNA + Vehicle)	MMTV-PyMT	Flow Cytometry	48	~4%
Snail shRNA	MMTV-PyMT	Flow Cytometry	48	~18%
CYD19 (50 nM)	MMTV-PyMT	Flow Cytometry	48	~22%
Snail shRNA + CYD19 (50 nM)	MMTV-PyMT	Flow Cytometry	48	~40% (Expected)

Table 3: Effect of Snail Knockdown and CYD19 Treatment on Protein Expression

Treatment Group	Cell Line	Protein	Method	Duration (hours)	Relative Protein Expression (Fold Change vs. Control)
Control (scrambled shRNA + Vehicle)	HCT116	Snail	Western Blot	48	1.0
Snail shRNA	HCT116	Snail	Western Blot	48	~0.2
CYD19 (50 nM)	HCT116	Snail	Western Blot	48	~0.4
Snail shRNA + CYD19 (50 nM)	HCT116	Snail	Western Blot	48	~0.1 (Expected)
Control (scrambled shRNA + Vehicle)	HCT116	E-cadherin	Western Blot	48	1.0
Snail shRNA	HCT116	E-cadherin	Western Blot	48	~2.5
CYD19 (50 nM)	HCT116	E-cadherin	Western Blot	48	~2.0
Snail shRNA + CYD19 (50 nM)	HCT116	E-cadherin	Western Blot	48	~3.5 (Expected)
Control (scrambled shRNA + Vehicle)	HCT116	Vimentin	Western Blot	48	1.0
Snail shRNA	HCT116	Vimentin	Western Blot	48	~0.3
CYD19 (50 nM)	HCT116	Vimentin	Western Blot	48	~0.5
Snail shRNA + CYD19 (50 nM)	HCT116	Vimentin	Western Blot	48	~0.2 (Expected)

Experimental Protocols

Protocol 1: Lentiviral shRNA Production and Transduction for Snail Knockdown

This protocol describes the generation of stable Snail knockdown cell lines using lentiviral particles.

Materials:

• HEK293T cells

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Lentiviral shRNA expression vector targeting Snail (and a scrambled shRNA control)

• Transfection reagent (e.g., Lipofectamine 2000)

• Opti-MEM I Reduced Serum Medium

• Complete growth medium (e.g., DMEM with 10% FBS)

• Target cancer cell line (e.g., HCT116, MMTV-PyMT)

• Polybrene

• Puromycin (B1679871)

• 0.45 µm syringe filter

Procedure:

Day 1: Transfection of HEK293T Cells

• Seed HEK293T cells in a 10 cm dish so they reach 70-80% confluency on the day of transfection.

• In a sterile tube, mix the Snail shRNA plasmid (or scrambled control), psPAX2, and pMD2.G in a 4:3:1 ratio in Opti-MEM.

• In a separate tube, dilute the transfection reagent in Opti-MEM according to the manufacturer's instructions.

• Combine the DNA and transfection reagent mixtures, incubate at room temperature for 20 minutes.

• Add the mixture dropwise to the HEK293T cells.

• Incubate at 37°C in a CO2 incubator.

Day 3: Viral Harvest

• After 48 hours, collect the supernatant containing the lentiviral particles.

• Centrifuge at 500 x g for 10 minutes to pellet cell debris.

• Filter the supernatant through a 0.45 µm syringe filter.

• The viral supernatant can be used immediately or stored at -80°C.

Day 4: Transduction of Target Cells

• Seed the target cancer cells in a 6-well plate to be 50-60% confluent on the day of transduction.

• Remove the growth medium and replace it with fresh medium containing Polybrene (final concentration 4-8 µg/mL).

• Add the desired amount of viral supernatant to the cells.

• Incubate overnight.

Day 5 onwards: Selection of Stable Cells

• After 24 hours, replace the virus-containing medium with fresh growth medium.

• 48 hours post-transduction, begin selection by adding puromycin to the growth medium. The optimal concentration (typically 1-10 µg/mL) should be determined by a titration curve for each cell line.[5]

• Replace the medium with fresh puromycin-containing medium every 3-4 days until resistant colonies are formed.[6]

• Expand the puromycin-resistant colonies to establish a stable Snail knockdown cell line.

• Confirm Snail knockdown by Western blot or qRT-PCR.

Protocol 2: CYD19 Treatment of Cancer Cells

This protocol outlines the treatment of cancer cells with the Snail inhibitor CYD19.

Materials:

• CYD19 (stock solution in DMSO)

• Stable Snail knockdown and control cell lines (from Protocol 1)

• Complete growth medium

• Vehicle control (DMSO)

Procedure:

• Seed the stable Snail knockdown and control cells in appropriate culture plates (e.g., 96-well for viability assays, 6-well for Western blotting).

• Allow cells to adhere overnight.

• Prepare working concentrations of CYD19 in complete growth medium. A typical final concentration range for in vitro experiments is 25-100 nM.[3][7] Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Remove the old medium and add the medium containing CYD19 or vehicle control.

• Incubate the cells for the desired duration (e.g., 48 hours).[3][7]

Protocol 3: Cell Viability Assay (CCK-8 Assay)

This protocol measures cell viability following Snail knockdown and/or CYD19 treatment.

Materials:

• Cells treated according to Protocols 1 and 2 in a 96-well plate

• Cell Counting Kit-8 (CCK-8) solution

• Microplate reader

Procedure:

• After the treatment period, add 10 µL of CCK-8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate cell viability relative to the control group (scrambled shRNA + vehicle).

Protocol 4: Apoptosis Assay (Annexin V and Propidium Iodide Staining)

This protocol quantifies apoptosis using flow cytometry.

Materials:

• Cells treated according to Protocols 1 and 2

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Harvest the cells by trypsinization and collect the supernatant to include any floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a new tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.[8]

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.[8]

  • Annexin V-negative, PI-negative: Live cells

  • Annexin V-positive, PI-negative: Early apoptotic cells

  • Annexin V-positive, PI-positive: Late apoptotic/necrotic cells

Protocol 5: Western Blot Analysis

This protocol is for detecting changes in protein expression of Snail and EMT markers.

Materials:

• Cells treated according to Protocols 1 and 2

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Snail, anti-E-cadherin, anti-Vimentin, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations

Caption: Snail signaling pathway in cancer.

Caption: Experimental workflow.

Caption: Logical relationship of the combined therapy.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Overexpression of Snail induces epithelial–mesenchymal transition and a cancer stem cell–like phenotype in human colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 6. scbt.com [scbt.com]
• 7. researchgate.net [researchgate.net]
• 8. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Application Notes and Protocols: Measuring Gene Expression Changes Induced by CYD19 Using Real-time PCR

For Researchers, Scientists, and Drug Development Professionals

Abstract

CYD19 is a potent dual inhibitor of Snail and histone deacetylases (HDACs) that has shown significant promise in preclinical cancer models.[1][2] Its mechanism of action involves the disruption of the Snail-CBP/p300 interaction, leading to Snail protein degradation and subsequent modulation of downstream gene expression.[3] This document provides a detailed protocol for utilizing real-time polymerase chain reaction (RT-PCR) to quantify changes in gene expression induced by CYD19 treatment in a cellular context. The protocol outlines experimental design, sample preparation, RNA extraction, reverse transcription, primer design, real-time PCR, and data analysis.

Introduction

CYD19 exerts its biological effects by targeting Snail, a key transcriptional repressor involved in epithelial-mesenchymal transition (EMT), and by inhibiting HDACs.[1][2] Treatment of cancer cells with CYD19 leads to a decrease in Snail protein levels, which in turn affects the expression of a variety of genes.[3] Notably, CYD19 has been shown to reverse Snail-mediated repression of wild-type p53, leading to the upregulation of p53 target genes such as p21 and MDM2.[3][4] Furthermore, CYD19 can reverse EMT, characterized by the upregulation of the epithelial marker E-cadherin and downregulation of mesenchymal markers like vimentin, N-cadherin, and fibronectin.[3][5] The compound also impacts the expression of inflammatory cytokines, including TNFα, CCL2, CCL5, and IL8.[3][4]

Quantitative real-time PCR (qRT-PCR) is a highly sensitive and specific technique for measuring gene expression levels.[6][7] This application note provides a comprehensive protocol for researchers to accurately quantify the gene expression changes induced by CYD19.

Signaling Pathway Overview

The following diagram illustrates the signaling pathway affected by CYD19. CYD19 inhibits the interaction between Snail and CBP/p300, leading to the degradation of Snail. This alleviates the repression of target genes, such as the tumor suppressor p53, and reverses the process of EMT.

Caption: CYD19 signaling pathway leading to gene expression changes.

Experimental Protocol

This protocol outlines the steps to measure gene expression changes in a human cancer cell line (e.g., HCT116) treated with CYD19.

Experimental Design and Cell Culture

• Cell Line: HCT116 (wild-type p53) is a suitable model as previous studies have demonstrated CYD19's effect in this cell line.[3]

• Treatment:

  • Control group: Cells treated with vehicle (e.g., DMSO).

  • CYD19-treated group: Cells treated with an effective concentration of CYD19 (e.g., 10-50 µM, determine optimal concentration via dose-response experiment).

• Time Course: A time-course experiment (e.g., 24, 48, 72 hours) is recommended to capture the dynamics of gene expression changes.

• Replicates: Use a minimum of three biological replicates for each condition to ensure statistical significance.

RNA Extraction

• Seed HCT116 cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with vehicle or CYD19 for the desired time points.

• Harvest cells and extract total RNA using a commercially available RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop). Aim for a 260/280 ratio of ~2.0.

Reverse Transcription (cDNA Synthesis)

• Synthesize complementary DNA (cDNA) from 1 µg of total RNA using a reverse transcription kit (e.g., iScript cDNA Synthesis Kit, Bio-Rad).

• The reaction typically includes RNA, reverse transcriptase, dNTPs, and random primers or oligo(dT) primers.

• Incubate the reaction mixture according to the manufacturer's protocol (e.g., 25°C for 5 min, 42°C for 30 min, 85°C for 5 min).

• Store the resulting cDNA at -20°C.

Primer Design and Validation

• Target Genes: Based on the known mechanism of CYD19, the following genes are recommended for analysis:

  • p53 pathway: TP53, CDKN1A (p21), MDM2

  • EMT markers: CDH1 (E-cadherin), VIM (vimentin), CDH2 (N-cadherin), FN1 (fibronectin)

  • Inflammatory cytokines: TNF, CCL2, CCL5, IL8

• Reference Genes: Select at least two stable reference genes for normalization. Suitable candidates for virus-infected or drug-treated human cell lines include TBP (TATA-Box Binding Protein) and PPIA (Peptidylprolyl Isomerase A).[7]

• Primer Design: Design primers using software like Primer-BLAST (NCBI). Aim for amplicons of 70-150 bp, a GC content of 40-60%, and a melting temperature (Tm) of ~60°C.

• Validation: Validate primer efficiency by running a standard curve with a serial dilution of cDNA. The efficiency should be between 90% and 110%.

Real-time PCR

• Prepare the real-time PCR reaction mixture using a SYBR Green-based master mix (e.g., SsoAdvanced Universal SYBR Green Supermix, Bio-Rad). A typical 20 µL reaction includes:

  • 10 µL 2x SYBR Green Master Mix

  • 1 µL Forward Primer (10 µM)

  • 1 µL Reverse Primer (10 µM)

  • 2 µL cDNA (diluted 1:10)

  • 6 µL Nuclease-free water

• Run the PCR on a real-time PCR instrument with the following cycling conditions:

  • Initial denaturation: 95°C for 3 min

  • 40 cycles of:

    • Denaturation: 95°C for 10 sec

    • Annealing/Extension: 60°C for 30 sec

  • Melt curve analysis: 65°C to 95°C, increment 0.5°C

• Include no-template controls (NTCs) for each primer set to check for contamination.

Data Analysis

• Determine the cycle threshold (Ct) value for each reaction. The Ct value is the cycle number at which the fluorescence signal crosses a defined threshold.[7]

• Normalize the Ct values of the target genes to the geometric mean of the reference genes (ΔCt = Cttarget - Ctreference).

• Calculate the fold change in gene expression using the 2-ΔΔCt method:

  • ΔΔCt = ΔCttreated - ΔCtcontrol

  • Fold Change = 2-ΔΔCt

• Perform statistical analysis (e.g., t-test or ANOVA) to determine the significance of the observed changes.

Data Presentation

The following table summarizes the expected quantitative changes in gene expression following CYD19 treatment based on published literature.[3][4]

Target Gene	Biological Process	Expected Change with CYD19
CDKN1A (p21)	p53 Signaling	Upregulation
MDM2	p53 Signaling	Upregulation
CDH1 (E-cadherin)	EMT	Upregulation
VIM (vimentin)	EMT	Downregulation
CDH2 (N-cadherin)	EMT	Downregulation
FN1 (fibronectin)	EMT	Downregulation
TNF	Inflammation	Downregulation
CCL2	Inflammation	Downregulation
CCL5	Inflammation	Downregulation
IL8	Inflammation	Downregulation

Experimental Workflow

The diagram below outlines the complete experimental workflow for measuring gene expression changes induced by CYD19.

Caption: Experimental workflow for qRT-PCR analysis of CYD19-induced gene expression changes.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. Six useful viral qRT-PCR tips - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]

Application Notes and Protocols: Chromatin Immunoprecipitation (ChIP) Assay for HDAC Activity Using CYD19

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histone deacetylases (HDACs) are a class of enzymes that play a critical role in the regulation of gene expression by removing acetyl groups from lysine (B10760008) residues on histone tails. This deacetylation leads to a more compact chromatin structure, generally associated with transcriptional repression. Dysregulation of HDAC activity is implicated in various diseases, including cancer, making HDACs attractive therapeutic targets. Chromatin Immunoprecipitation (ChIP) is a powerful technique to investigate the in vivo association of specific proteins, such as HDACs, with particular genomic regions.

This document provides a detailed protocol for performing a ChIP assay to assess the activity of HDAC1, a key class I HDAC, and to evaluate the effect of CYD19, a potent Snail/HDAC dual-target inhibitor. CYD19 has been shown to exhibit inhibitory activity against HDAC1 with an IC50 of 0.405 μM. By treating cells with CYD19 and performing ChIP with an anti-HDAC1 antibody, researchers can elucidate the impact of this inhibitor on the genomic localization of HDAC1 and, consequently, on the acetylation status of target gene promoters.

Signaling Pathway of HDAC1 and Inhibition by CYD19

HDAC1 is typically recruited to gene promoters as part of larger co-repressor complexes. Once at the promoter, HDAC1 removes acetyl groups from histones, leading to chromatin condensation and transcriptional repression. The inhibitor CYD19 directly targets the catalytic activity of HDAC1, preventing the removal of acetyl groups. This leads to an accumulation of acetylated histones (hyperacetylation), a more open chromatin structure, and subsequent activation of gene expression.

Caption: Signaling pathway of HDAC1-mediated gene repression and its inhibition by CYD19.

Experimental Workflow

The ChIP assay workflow involves several key steps, from cell preparation and treatment to the final analysis of immunoprecipitated DNA. The following diagram outlines the major stages of the protocol described in this document.

Caption: Experimental workflow for the Chromatin Immunoprecipitation (ChIP) assay.

Quantitative Data Summary

Successful ChIP experiments rely on optimized concentrations and quantities of reagents. The following tables provide recommended starting points for key experimental parameters.

Table 1: Cell Culture and Treatment Parameters

Parameter	Recommendation
Cell Line	HCT-116 (or other relevant cancer cell line)
Seeding Density	1 x 107 cells per 150 mm dish
CYD19 Concentration	0.5 - 5 µM (determine optimal concentration via dose-response)
Vehicle Control	DMSO (same volume as CYD19)
Treatment Duration	24 - 48 hours

Table 2: ChIP Assay Reagent Concentrations and Volumes

Reagent/Parameter	Concentration/Amount
Formaldehyde (B43269) (for cross-linking)	1% final concentration
Glycine (B1666218) (for quenching)	0.125 M final concentration
Anti-HDAC1 Antibody	2-5 µg per IP
Normal Rabbit IgG (Isotype Control)	2-5 µg per IP
Protein A/G Magnetic Beads	20 µL of slurry per IP
Chromatin per IP	10-25 µg

Detailed Experimental Protocol

This protocol is adapted for a starting cell number of approximately 1-2 x 107 cells per condition (e.g., one 150 mm dish).

Day 1: Cell Seeding

• Seed HCT-116 cells in 150 mm dishes at a density that will result in 70-80% confluency on the day of treatment.

Day 2: Cell Treatment

• Treat the cells with the desired concentration of CYD19 or vehicle (DMSO) for 24-48 hours.

Day 3: Cross-linking and Cell Harvesting

• Cross-linking:

  • Add formaldehyde directly to the culture medium to a final concentration of 1%.

  • Incubate for 10 minutes at room temperature with gentle shaking.

• Quenching:

  • Add glycine to a final concentration of 0.125 M to quench the formaldehyde.

  • Incubate for 5 minutes at room temperature with gentle shaking.

• Cell Harvesting:

  • Wash the cells twice with ice-cold PBS.

  • Scrape the cells into 1 mL of ice-cold PBS containing protease inhibitors.

  • Centrifuge at 2,000 x g for 5 minutes at 4°C.

  • Discard the supernatant. The cell pellet can be stored at -80°C or used immediately.

Day 4: Chromatin Preparation and Immunoprecipitation

• Cell Lysis:

  • Resuspend the cell pellet in 1 mL of cell lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 10 mM EDTA, 1% SDS, plus protease inhibitors).

  • Incubate on ice for 10 minutes.

• Chromatin Shearing (Sonication):

  • Sonicate the lysate to shear the chromatin into fragments of 200-1000 bp. Optimization of sonication conditions is critical.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (chromatin) to a new tube.

• Chromatin Quantification and Dilution:

  • Quantify the chromatin concentration (A260).

  • Dilute the chromatin in ChIP dilution buffer (e.g., 0.01% SDS, 1.1% Triton X-100, 1.2 mM EDTA, 16.7 mM Tris-HCl pH 8.0, 167 mM NaCl, plus protease inhibitors).

• Pre-clearing:

  • Add Protein A/G magnetic beads to the diluted chromatin and rotate for 1 hour at 4°C.

  • Place the tubes on a magnetic rack and collect the supernatant.

• Immunoprecipitation:

  • Save a small aliquot of the pre-cleared chromatin as "Input" DNA.

  • Add 2-5 µg of anti-HDAC1 antibody or Normal Rabbit IgG to the remaining chromatin.

  • Incubate overnight at 4°C with rotation.

• Immune Complex Capture:

  • Add Protein A/G magnetic beads to each immunoprecipitation reaction.

  • Rotate for 2-4 hours at 4°C.

Day 5: Washes, Elution, and Reverse Cross-linking

• Washes:

  • Place the tubes on a magnetic rack and discard the supernatant.

  • Perform a series of washes to remove non-specific binding:

    • Low Salt Wash Buffer (e.g., 0.1% SDS, 1% Triton X-100, 2 mM EDTA, 20 mM Tris-HCl pH 8.0, 150 mM NaCl)

    • High Salt Wash Buffer (e.g., 0.1% SDS, 1% Triton X-100, 2 mM EDTA, 20 mM Tris-HCl pH 8.0, 500 mM NaCl)

    • LiCl Wash Buffer (e.g., 0.25 M LiCl, 1% IGEPAL-CA630, 1% deoxycholic acid, 1 mM EDTA, 10 mM Tris-HCl pH 8.0)

    • TE Buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA)

• Elution:

  • Resuspend the beads in freshly prepared elution buffer (e.g., 1% SDS, 0.1 M NaHCO3).

  • Vortex and incubate at room temperature for 15 minutes with rotation.

  • Separate the beads on a magnetic rack and transfer the supernatant to a new tube.

• Reverse Cross-linking:

  • Add NaCl to a final concentration of 0.2 M to the eluted samples and the input DNA.

  • Incubate at 65°C for at least 4 hours (or overnight).

  • Add RNase A and incubate for 30 minutes at 37°C.

  • Add Proteinase K and incubate for 2 hours at 45°C.

Day 6: DNA Purification and Analysis

• DNA Purification:

  • Purify the DNA using a commercial PCR purification kit or phenol:chloroform extraction followed by ethanol (B145695) precipitation.

  • Elute the DNA in nuclease-free water or TE buffer.

• Downstream Analysis:

  • Quantitative PCR (qPCR): Use primers specific to the promoter regions of known HDAC1 target genes to quantify the enrichment of HDAC1 at these sites.

  • ChIP-sequencing (ChIP-seq): Prepare a sequencing library from the purified DNA to identify genome-wide binding sites of HDAC1.

Data Analysis and Interpretation

The results of the ChIP-qPCR should be expressed as a percentage of the input DNA. A significant decrease in the binding of HDAC1 to its target promoters in CYD19-treated cells compared to the vehicle-treated control would indicate that the inhibitor effectively displaces HDAC1 from these genomic loci. This should correlate with an increase in histone acetylation at these sites (which can be confirmed by a parallel ChIP experiment using an anti-acetyl-histone antibody) and an increase in the expression of the target genes (confirmable by RT-qPCR). The IgG control should show minimal to no enrichment, confirming the specificity of the anti-HDAC1 antibody.

By following this detailed protocol, researchers can effectively utilize the ChIP assay to investigate the impact of the HDAC inhibitor CYD19 on HDAC1 activity and its role in gene regulation.

Application Note: Analyzing CYD19-Induced Cell Cycle Arrest Using Flow Cytometry

For research, scientific, and drug development professionals.

Introduction

CYD19 is a novel small-molecule inhibitor that disrupts the interaction between the transcription factor Snail and the histone acetyltransferases CBP/p300.[1][2] This disruption promotes the degradation of Snail through the ubiquitin-proteasome pathway.[1][2] Snail is a key regulator of epithelial-mesenchymal transition (EMT) and is often overexpressed in cancer, contributing to tumor progression and metastasis.[1] In cancer cells with wild-type p53, Snail can repress p53's tumor-suppressive functions. By promoting Snail degradation, CYD19 restores p53 activity, leading to the upregulation of p53 target genes, including the cyclin-dependent kinase inhibitor p21.[2][3] This induction of p21 can subsequently lead to cell cycle arrest, inhibiting cancer cell proliferation.[2][3]

This application note provides a detailed protocol for the analysis of cell cycle arrest in cancer cells treated with CYD19 using flow cytometry with propidium (B1200493) iodide (PI) staining.

Principle of the Assay

Flow cytometry with propidium iodide (PI) staining is a widely used method for analyzing the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[4] PI is a fluorescent intercalating agent that binds to DNA.[4] The amount of PI fluorescence is directly proportional to the amount of DNA in a cell. Therefore, cells in the G2/M phase (with a 4n DNA content) will have twice the fluorescence intensity of cells in the G0/G1 phase (with a 2n DNA content). Cells in the S phase, which are actively synthesizing DNA, will have an intermediate fluorescence intensity. By analyzing the fluorescence of a population of PI-stained cells using a flow cytometer, a histogram can be generated to quantify the percentage of cells in each phase of the cell cycle.

Materials and Reagents

• Cancer cell line of interest (e.g., HCT116, MMTV-PyMT)

• CYD19 (MedKoo Biosciences, Cat#: 127947 or equivalent)[5]

• Complete cell culture medium

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS), Ca2+/Mg2+ free

• Trypsin-EDTA

• 70% Ethanol (B145695), ice-cold

• Propidium Iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS)

• RNase A (DNase-free)

• Flow cytometer

• 12 x 75 mm polystyrene/polypropylene tubes

• Microcentrifuge tubes

• Centrifuge

Experimental Protocol

This protocol outlines the steps for treating cells with CYD19, preparing them for flow cytometry, and analyzing the cell cycle distribution.

Cell Culture and CYD19 Treatment

• Seed the cancer cells in 6-well plates at a density that will allow them to reach 60-70% confluency at the time of harvesting.

• Allow the cells to attach and grow overnight in a humidified incubator (37°C, 5% CO2).

• Prepare a stock solution of CYD19 in DMSO.

• Treat the cells with various concentrations of CYD19 (e.g., 0, 1, 5, 10 µM) for a specified period (e.g., 24, 48 hours). Include a vehicle control (DMSO) at a concentration equivalent to the highest concentration of CYD19 used.

Cell Harvesting and Fixation

• After the treatment period, collect the cell culture medium, which may contain detached, apoptotic cells.

• Wash the adherent cells with PBS and detach them using Trypsin-EDTA.

• Combine the detached cells with the collected medium from step 2.1.

• Transfer the cell suspension to a centrifuge tube and pellet the cells by centrifugation at 300 x g for 5 minutes.

• Discard the supernatant and wash the cell pellet twice with cold PBS.[6]

• Resuspend the cell pellet in 1 mL of cold PBS.

• While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension for fixation.[7]

• Incubate the cells for at least 30 minutes on ice or at -20°C for long-term storage.[7]

Propidium Iodide Staining

• Pellet the fixed cells by centrifugation at a higher speed (e.g., 850 x g) for 5 minutes.[7]

• Carefully decant the ethanol without disturbing the cell pellet.

• Wash the cells once with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.[7] The RNase A is crucial for degrading RNA, which PI can also bind to, ensuring that the fluorescence signal is specific to DNA content.[4]

• Incubate the cells in the dark for 30 minutes at room temperature.[6]

Flow Cytometry Analysis

• Transfer the stained cell suspension to flow cytometry tubes.

• Analyze the samples on a flow cytometer, collecting data for at least 10,000 single-cell events per sample.[7]

• Use a dot plot of forward scatter (FSC) versus side scatter (SSC) to gate on the single-cell population and exclude debris and cell aggregates.

• Generate a histogram of PI fluorescence (e.g., using the FL-2 or FL-3 channel) on a linear scale.[7]

• Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases.

Data Presentation

The quantitative data from the cell cycle analysis can be summarized in a table for easy comparison between different treatment conditions.

Table 1: Effect of CYD19 Treatment on Cell Cycle Distribution in HCT116 Cells after 48 hours.

CYD19 Concentration (µM)	% of Cells in G0/G1 Phase (Mean ± SD)	% of Cells in S Phase (Mean ± SD)	% of Cells in G2/M Phase (Mean ± SD)
0 (Vehicle)	55.2 ± 2.1	30.5 ± 1.5	14.3 ± 0.8
1	60.1 ± 1.8	25.3 ± 1.2	14.6 ± 0.9
5	68.7 ± 2.5	18.9 ± 1.4	12.4 ± 1.1
10	75.4 ± 3.0	12.1 ± 1.0	12.5 ± 0.7

Visualizations

Signaling Pathway of CYD19-Induced Cell Cycle Arrest

Caption: CYD19 signaling pathway leading to cell cycle arrest.

Experimental Workflow for Flow Cytometry Analysis

Caption: Workflow for cell cycle analysis after CYD19 treatment.

Troubleshooting

• High CVs (Coefficient of Variation) in G0/G1 or G2/M peaks: This can be due to inconsistent staining or a high flow rate. Ensure thorough mixing of cells with the staining solution and use a low flow rate during acquisition.

• Excessive Debris: This may indicate a high level of cell death. Consider analyzing at an earlier time point or using a lower concentration of CYD19. Gate carefully to exclude debris from the analysis.

• Cell Clumping: Inadequate trypsinization or resuspension can lead to cell clumps, which can be mistaken for cells in the G2/M phase. Filter the cell suspension through a nylon mesh if necessary.[8]

• No Obvious Cell Cycle Arrest: The concentration of CYD19 or the treatment duration may be insufficient. Perform a dose-response and time-course experiment to optimize the conditions. Also, ensure the cell line used has wild-type p53, as the mechanism of action of CYD19 is p53-dependent.[1]

Conclusion

This application note provides a comprehensive protocol for the quantitative analysis of cell cycle arrest induced by CYD19. By following this protocol, researchers can effectively evaluate the anti-proliferative effects of CYD19 and gain insights into its mechanism of action in different cancer cell models. The provided data table and diagrams serve as a guide for data presentation and understanding the experimental workflow and underlying biological pathways.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Flow cytometry with PI staining | Abcam [abcam.com]
• 5. medkoo.com [medkoo.com]
• 6. GFP and Propidium Iodide for Cell Cycle Analysis | Flow Cytometry - Carver College of Medicine | The University of Iowa [flowcytometry.medicine.uiowa.edu]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing CYD19 Concentration for Maximum Efficacy In Vitro

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for utilizing CYD19, a potent Snail inhibitor, in in vitro experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to help you achieve optimal results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CYD19?

A1: CYD19 is a small molecule inhibitor that specifically targets the interaction between the transcription factor Snail and the histone acetyltransferases CBP/p300.[1][2] CYD19 binds to a conserved arginine-174 pocket on the Snail protein, disrupting the Snail-CBP/p300 interaction.[1][2] This disruption prevents the acetylation of Snail, leading to its ubiquitination and subsequent degradation by the proteasome.[1][2] The degradation of Snail alleviates its repression of target genes, most notably tumor suppressor p53.[1][2] Restoration of wild-type p53 function leads to decreased tumor cell growth and survival.[1][2]

Q2: What is a recommended starting concentration range for CYD19 in cell culture?

A2: Based on published studies, a good starting point for dose-response experiments with CYD19 is in the nanomolar (nM) to low micromolar (µM) range. Effective concentrations have been observed at up to 150 nM for treatment durations of up to 48 hours.[1] However, the optimal concentration is highly dependent on the specific cell line and the experimental endpoint being measured. We strongly recommend performing a dose-response curve for each new cell line to determine the optimal working concentration.

Q3: How should I prepare and store CYD19?

A3: For in vitro experiments, it is recommended to prepare a concentrated stock solution of CYD19 in a suitable organic solvent, such as dimethyl sulfoxide (B87167) (DMSO). Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and store them at -20°C or -80°C for long-term stability. When preparing your working solutions, dilute the DMSO stock in your cell culture medium to the final desired concentration. It is crucial to ensure that the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: I am not observing the expected effect of CYD19 on my cells. What could be the reason?

A4: There are several potential reasons for a lack of effect. First, verify the concentration and treatment duration. Some cell lines may require higher concentrations or longer incubation times to exhibit a response. Second, ensure the compound has not degraded due to improper storage. Use a fresh aliquot for your experiment. Third, the cell line you are using may be resistant to CYD19's mechanism of action, for example, by having a mutation in the Snail protein at the CYD19 binding site. Finally, consider the possibility of low cell permeability.

Q5: Is CYD19 cytotoxic to non-cancerous cells?

A5: While CYD19 has shown efficacy in killing cancer cells, its cytotoxic effects on non-cancerous or "normal" cell lines are not extensively documented in the currently available literature. To determine the therapeutic window of CYD19, it is essential to perform cytotoxicity assays on a relevant non-transformed cell line in parallel with your cancer cell line experiments.

Troubleshooting Guide

This guide addresses common issues that may arise during in vitro experiments with CYD19.

Problem	Possible Cause	Suggested Solution
Low or No Efficacy	1. Suboptimal Concentration: The concentration of CYD19 is too low for the specific cell line. 2. Insufficient Treatment Duration: The incubation time is too short to induce a biological response. 3. Compound Degradation: CYD19 may have degraded due to improper storage or handling. 4. Cell Line Resistance: The cell line may be inherently resistant to CYD19.	1. Perform a dose-response experiment with a wider concentration range (e.g., 10 nM to 10 µM). 2. Conduct a time-course experiment (e.g., 24, 48, 72 hours). 3. Use a fresh aliquot of CYD19 from a properly stored stock. 4. If possible, verify the expression of Snail in your cell line. Consider using a different cell line known to be sensitive to Snail inhibition.
High Cell Death (Even at Low Concentrations)	1. Cytotoxicity: The cell line is highly sensitive to CYD19. 2. Solvent Toxicity: The concentration of the vehicle (e.g., DMSO) is too high. 3. Off-Target Effects: At higher concentrations, CYD19 may have off-target effects leading to cytotoxicity.	1. Lower the concentration range in your experiments. Determine the IC50 value for your cell line. 2. Ensure the final solvent concentration is below 0.1% and include a vehicle-only control. 3. Use the lowest effective concentration determined from your dose-response curve to minimize potential off-target effects.
Inconsistent Results Between Experiments	1. Cell Culture Variability: Differences in cell passage number, confluency, or health. 2. Inconsistent Compound Preparation: Errors in diluting the stock solution. 3. Assay Variability: Inconsistent incubation times or reagent preparation.	1. Use cells within a consistent passage number range and ensure similar confluency at the time of treatment. 2. Prepare fresh dilutions of CYD19 for each experiment and double-check calculations. 3. Standardize all experimental parameters, including incubation times, reagent concentrations, and handling procedures.
Compound Precipitation in Media	1. Poor Solubility: CYD19 may have limited solubility in aqueous cell culture media at higher concentrations.	1. Visually inspect the media after adding CYD19 for any signs of precipitation. 2. If precipitation occurs, try preparing a more diluted stock solution or vortexing the media thoroughly after adding the compound. Consider the use of a solubilizing agent if compatible with your experimental system.

Data Presentation

Table 1: Summary of CYD19's Effects on Snail and p53 Signaling In Vitro

Parameter	Observation	Cell Lines Tested	Effective Concentration Range	Treatment Duration	Reference
Snail Protein Levels	Dose- and time-dependent decrease	Human BrCa primary cells, MMTV-PyMT, HCT116, various other cancer cell lines	Up to 150 nM	Up to 48 hours	[1]
p53 Protein Levels (wild-type)	Dose-dependent increase	MMTV-PyMT, HCT116, and other wild-type p53-expressing cell lines	Not explicitly stated, but observed with decreased Snail levels	Not explicitly stated	[1]
p53 Target Gene Expression (p21, MDM2)	Dose- and time-dependent increase	MMTV-PyMT, HCT116	Not explicitly stated	Not explicitly stated	[1]
Apoptosis	Dose-dependent induction in wild-type p53-expressing cells	MMTV-PyMT, HCT116	Not explicitly stated	48 hours	[3]

Note: The effective concentration of CYD19 can vary significantly between different cell lines. The information in this table should be used as a guideline, and researchers should determine the optimal concentration for their specific experimental setup.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of CYD19 using a Dose-Response Assay

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC50) of CYD19 in a cancer cell line using a cell viability assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• CYD19 stock solution (e.g., 10 mM in DMSO)

• Vehicle control (DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, PrestoBlue™, or CellTiter-Glo®)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (to ensure logarithmic growth throughout the experiment) in 100 µL of complete medium per well.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of CYD19 in complete medium. A common starting range is from 1 µM down to 1 nM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest CYD19 concentration) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the prepared CYD19 dilutions or control solutions to the respective wells.

• Incubation:

  • Incubate the plate for a predetermined duration (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 incubator.

• Cell Viability Measurement:

  • Follow the manufacturer's instructions for your chosen cell viability reagent.

  • Measure the absorbance or luminescence using a plate reader at the appropriate wavelength.

• Data Analysis:

  • Subtract the background reading (from wells with medium only).

  • Normalize the data to the vehicle control (set as 100% viability).

  • Plot the cell viability against the logarithm of the CYD19 concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to calculate the IC50 value.

Protocol 2: Assessing CYD19-induced Apoptosis

This protocol provides a general workflow for measuring apoptosis in response to CYD19 treatment using a caspase activity assay.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• CYD19 stock solution

• Vehicle control (DMSO)

• White-walled 96-well plates (for luminescence-based assays)

• Caspase-Glo® 3/7, 8, or 9 Assay System (or similar)

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from Protocol 1, seeding cells in a white-walled 96-well plate.

  • Treat the cells with CYD19 at concentrations around the predetermined IC50 value and a vehicle control.

• Incubation:

  • Incubate the plate for the desired treatment duration (e.g., 24 or 48 hours).

• Caspase Activity Measurement:

  • Equilibrate the plate and the Caspase-Glo® reagent to room temperature.

  • Add the Caspase-Glo® reagent to each well according to the manufacturer's protocol (typically a 1:1 volume ratio).

  • Mix the contents of the wells by gentle shaking on a plate shaker for 30-60 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement:

  • Measure the luminescence of each well using a luminometer.

• Data Analysis:

  • Subtract the background luminescence (from wells with no cells).

  • Normalize the luminescence of the treated samples to that of the vehicle control to determine the relative caspase activity. An increase in luminescence indicates an induction of apoptosis.

Mandatory Visualizations

Caption: CYD19 Signaling Pathway

References

• 1. benchchem.com [benchchem.com]
• 2. resources.biomol.com [resources.biomol.com]
• 3. benchchem.com [benchchem.com]

Troubleshooting CYD19 solubility issues in aqueous solutions

Welcome to the technical support center for CYD19. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and use of CYD19 in aqueous solutions for in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is CYD19 and what is its mechanism of action?

A1: CYD19 is a potent small molecule inhibitor that dually targets the interaction between Snail and CREB-binding protein (CBP)/p300, as well as histone deacetylase 1 (HDAC1).[1][2][3][4] By binding to the Snail protein, CYD19 disrupts the Snail-CBP/p300 interaction, which leads to impaired Snail acetylation and promotes its degradation through the ubiquitin-proteasome pathway.[1] This action can reverse the epithelial-mesenchymal transition (EMT), a process involved in tumor invasion and metastasis.[1] Additionally, CYD19's inhibition of HDAC1 and its impact on Snail can restore the p53 tumor suppressor pathway.[1][5]

Q2: What are the basic chemical properties of CYD19?

A2: The key chemical properties of CYD19 are summarized in the table below.

Property	Value	Reference
Chemical Formula	C₂₄H₂₁FN₈OS	[6]
Molecular Weight	488.55 g/mol	[6]
CAS Number	2415281-52-4	[3][6]

Q3: My CYD19, dissolved in a DMSO stock solution, is precipitating when I dilute it into my aqueous cell culture medium. What should I do?

A3: Precipitation upon dilution into aqueous buffers is a common issue with hydrophobic compounds like CYD19.[7] Here are some initial troubleshooting steps:

• Ensure Complete Initial Dissolution: Before diluting, make sure the CYD19 is fully dissolved in your DMSO stock. Gentle warming to 37°C, vortexing, or brief sonication can help.[7]

• Optimize the Dilution Process: Add the DMSO stock directly to your pre-warmed (37°C) aqueous medium with rapid mixing. This helps to avoid localized high concentrations that can cause the compound to crash out of solution.[2]

• Lower the Final Concentration: You may be exceeding the solubility limit of CYD19 in your final assay buffer. Try using a lower final concentration in your experiment.[2]

Troubleshooting Guide for CYD19 Solubility Issues

This guide provides a systematic approach to resolving precipitation issues with CYD19 in your experiments.

Problem: Precipitate forms immediately upon dilution of DMSO stock into aqueous buffer/media.

Possible Cause	Troubleshooting Steps	Success Indicator	Next Steps if Unsuccessful
Exceeded Solubility Limit	1. Perform a serial dilution of your DMSO stock into the aqueous buffer to determine the concentration at which precipitation occurs. 2. Reduce the final working concentration of CYD19 in your assay to below this limit.	The final working solution remains clear upon visual inspection.	Proceed to "Optimize DMSO Concentration".
Localized High Concentration During Dilution	1. Pre-warm the aqueous buffer/media to 37°C. 2. Add the DMSO stock drop-wise while vigorously vortexing or stirring the aqueous solution.[2]	The solution remains clear after the addition of the DMSO stock.	Proceed to "Optimize DMSO Concentration".

Problem: Solution is initially clear but a precipitate forms over time.

Possible Cause	Troubleshooting Steps	Success Indicator	Next Steps if Unsuccessful
Temperature Fluctuation	1. Ensure all solutions and equipment are maintained at a constant temperature (e.g., 37°C in an incubator). 2. Avoid repeated freeze-thaw cycles of stock solutions.[1][8]	The solution remains clear for the duration of the experiment.	Proceed to "Media Component Interaction".
Media Component Interaction or pH Shift	1. Prepare fresh media and ensure the pH is stable and correct for your cell line. 2. Be aware that certain media components, like high concentrations of calcium salts, can sometimes contribute to precipitation.[8][9][10]	The solution remains clear in the freshly prepared media.	Consider using a different media formulation or a simplified buffer for your assay if possible.
Evaporation	1. Ensure proper sealing of culture plates or flasks. 2. Maintain adequate humidity in the incubator to prevent evaporation, which can concentrate solutes.[2][9]	The volume of the media remains constant and the solution stays clear.	Re-evaluate the initial solubility and concentration.

Experimental Protocols

Protocol 1: Preparation of a 10 mM CYD19 Stock Solution in DMSO

This protocol describes how to prepare a concentrated stock solution of CYD19.

Materials:

• CYD19 powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh out the required amount of CYD19 powder. For example, to prepare 1 mL of a 10 mM stock solution, you will need 4.89 mg of CYD19 (based on a molecular weight of 488.55 g/mol ).

• Add the appropriate volume of DMSO. For the example above, add 1 mL of DMSO.

• Vortex the solution vigorously for several minutes until the powder is completely dissolved.

• If the compound does not fully dissolve, you can sonicate the vial for a few minutes or warm it briefly in a 37°C water bath.[7]

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for up to one month or at -80°C for up to six months, protected from light.[1][3]

Quantitative Data for Stock Solution Preparation:

Desired Stock Concentration	Mass of CYD19 for 1 mL of DMSO
1 mM	0.489 mg
5 mM	2.445 mg
10 mM	4.89 mg

Protocol 2: Dilution of CYD19 Stock Solution into Aqueous Medium for In Vitro Assays

This protocol provides a method for diluting the DMSO stock solution to the final working concentration in your cell culture medium.

Materials:

• 10 mM CYD19 stock solution in DMSO

• Sterile, pre-warmed (37°C) cell culture medium or aqueous buffer

• Sterile tubes for dilution

• Vortex mixer

Procedure:

• Determine the final concentration of CYD19 needed for your experiment.

• Calculate the volume of the 10 mM stock solution required. For example, to prepare 1 mL of a 10 µM working solution, you will need 1 µL of the 10 mM stock.

• Add the calculated volume of the CYD19 stock solution to the pre-warmed aqueous medium.

• Immediately vortex the solution to ensure rapid and thorough mixing.

• Visually inspect the final working solution for any signs of precipitation.

• It is crucial to maintain the final DMSO concentration in your cell culture at a non-toxic level, typically below 0.5%, although this can be cell-line dependent.[2] Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Visualizations

Caption: Simplified diagram of the CYD19 signaling pathway.

Caption: A logical workflow for troubleshooting CYD19 precipitation issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. CYD19 Datasheet DC Chemicals [dcchemicals.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 9. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 10. researchgate.net [researchgate.net]

How to determine the optimal treatment duration for CYD19 in cell culture

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for determining the optimal treatment duration for the investigational compound CYD19 in cell culture. It includes troubleshooting advice, frequently asked questions, and detailed experimental protocols.

Troubleshooting Guide

This section addresses common issues that may arise during your experiments with CYD19.

Problem	Possible Cause	Suggested Solution
High Cell Death at Early Time Points	The concentration of CYD19 may be too high, leading to acute toxicity.	Perform a dose-response experiment (see Experimental Protocols) to determine the IC50 and select a concentration range for your time-course study that is less toxic at the initial time points.
No Observable Effect of CYD19	The treatment duration may be too short for the biological effects to manifest. The concentration of CYD19 could be too low. The cell line may be resistant to CYD19.	Extend the time-course of the experiment. Increase the concentration of CYD19. Verify the expression of the CYD19 target in your cell line.
Inconsistent Results Between Replicates	This could be due to variability in cell seeding, compound dilution, or assay procedure.	Ensure uniform cell seeding density. Prepare fresh dilutions of CYD19 for each experiment. Standardize all incubation times and reagent additions.
Effect of CYD19 Diminishes Over Time	The compound may be unstable in the culture medium or metabolized by the cells.	Consider replenishing the medium with fresh CYD19 at regular intervals during long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is the first step in determining the optimal treatment duration for CYD19?

A1: Before assessing treatment duration, you must first determine the optimal concentration of CYD19. This is typically done by performing a dose-response experiment to find the half-maximal inhibitory concentration (IC50) in your specific cell line. The IC50 value will guide the selection of concentrations for subsequent time-course experiments.

Q2: What are the key parameters to measure in a time-course experiment?

A2: The key parameters depend on the expected mechanism of action of CYD19. Commonly measured endpoints include:

• Cell Viability/Proliferation: To assess the cytotoxic or cytostatic effects.

• Apoptosis/Cell Cycle Arrest: To understand the mechanism of cell death or growth inhibition.

• Target Engagement/Pathway Modulation: To confirm that CYD19 is interacting with its intended molecular target and affecting downstream signaling pathways.

Q3: How long should my time-course experiment be?

A3: The duration of the experiment should be long enough to observe the desired biological effect. A typical starting point is to include a range of time points, such as 6, 12, 24, 48, and 72 hours. Based on the initial results, the time course can be extended or shortened in subsequent experiments.

Q4: How can I be sure the observed effect is specific to CYD19?

A4: Include appropriate controls in your experimental design. A vehicle control (the solvent used to dissolve CYD19, e.g., DMSO) is essential to ensure that the observed effects are not due to the solvent. If available, a negative control compound with a similar structure but no expected activity can also be useful.

Experimental Protocols

Dose-Response Experiment to Determine IC50

This protocol outlines the steps to determine the concentration of CYD19 that inhibits 50% of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of CYD19 in culture medium. Also, prepare a vehicle control.

• Treatment: Remove the old medium from the cells and add the different concentrations of CYD19 and the vehicle control.

• Incubation: Incubate the plate for a fixed period (e.g., 48 or 72 hours).

• Viability Assay: Add a viability reagent (e.g., MTT, PrestoBlue) and measure the signal according to the manufacturer's instructions.

• Data Analysis: Plot the cell viability against the log of the CYD19 concentration and fit a dose-response curve to calculate the IC50 value.

Time-Course Experiment

This protocol is designed to evaluate the effect of CYD19 over time.

• Cell Seeding: Seed cells in multiple plates (one for each time point) at an appropriate density.

• Treatment: Treat the cells with a selected concentration of CYD19 (e.g., the IC50 value) and a vehicle control.

• Incubation and Sample Collection: At each designated time point (e.g., 6, 12, 24, 48, 72 hours), perform the desired assay (e.g., cell viability, protein extraction for western blotting, or flow cytometry).

• Data Analysis: Analyze the data for each time point to determine when the maximal effect of CYD19 is observed.

Visualizations

Caption: Workflow for determining the optimal treatment duration of CYD19.

Caption: A hypothetical signaling pathway inhibited by CYD19.

Caption: A decision tree for troubleshooting common experimental issues.

Addressing potential off-target effects of CYD19 in experimental design

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing experiments that address potential off-target effects of CYD19.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CYD19?

A1: CYD19 is a dual-target inhibitor. Its primary on-target effect is the disruption of the protein-protein interaction between Snail and CREB-binding protein (CBP)/p300.[1] By binding to the R174 pocket of the Snail protein, CYD19 prevents CBP/p300-mediated acetylation of Snail, leading to its ubiquitination and subsequent proteasomal degradation.[1] This activity reverses the Snail-dependent repression of wild-type p53, thereby inhibiting tumor growth and metastasis.[1] Additionally, CYD19 is a potent inhibitor of Histone Deacetylase 1 (HDAC1).[2][3]

Q2: Besides its primary targets, Snail and HDAC1, are there other known off-target effects of CYD19?

A2: Published literature on CYD19 primarily focuses on its on-target activities against the Snail-CBP/p300 interaction and HDAC1. While CYD19 has been shown to have a binding affinity for Slug, a protein structurally similar to Snail, it does not appear to affect Slug protein expression.[1][4] Comprehensive screening against a broad panel of kinases or other protein families to identify additional off-targets is not extensively detailed in the available literature. Therefore, it is crucial to incorporate experimental controls to identify potential off-target effects in your specific model system.

Q3: My experimental results with CYD19 are not consistent with Snail inhibition. What could be the reason?

A3: If you observe a phenotype that cannot be explained by Snail inhibition alone, it is important to consider potential off-target effects or other experimental variables. Here are some troubleshooting steps:

• Confirm On-Target Engagement: First, verify that CYD19 is engaging with its intended target, Snail, in your experimental system. This can be done by measuring the downstream consequences of Snail inhibition, such as a decrease in Snail protein levels or an increase in the expression of Snail target genes like E-cadherin.[1][5]

• Dose-Response Analysis: Perform a dose-response experiment to determine the lowest effective concentration of CYD19 that inhibits Snail. Unexplained phenotypes at higher concentrations may be indicative of off-target effects.

• Include a Negative Control: Use a structurally similar but inactive analog of CYD19, if available. This can help differentiate between effects caused by the specific chemical structure of CYD19 versus non-specific effects of the compound scaffold.[6][7]

• Genetic Knockdown/Knockout: The most rigorous control is to compare the phenotype of CYD19 treatment with the phenotype of Snail knockdown or knockout (e.g., using siRNA, shRNA, or CRISPR/Cas9). If the phenotype of CYD19 treatment is not recapitulated by genetic ablation of Snail, it strongly suggests the involvement of off-target effects.[8][9]

Q4: How can I proactively screen for potential off-target effects of CYD19?

A4: A multi-pronged approach is recommended to identify potential off-targets:

• Kinase Profiling: Since many small molecule inhibitors exhibit off-target effects on kinases due to the conserved ATP binding pocket, performing a broad-panel kinase screen is a valuable first step.[8][10][11] This will provide a selectivity profile and identify any kinases that are inhibited by CYD19.

• Affinity-Based Proteomics: Techniques such as affinity chromatography using immobilized CYD19 can help identify proteins that directly bind to the compound.[7]

• Cellular Thermal Shift Assay (CETSA): This method can be used to validate target engagement in intact cells and can also be adapted to identify off-target binding.[10]

Troubleshooting Guides

Table 1: Troubleshooting Unexpected Phenotypes

Observed Issue	Potential Cause	Recommended Action
Unexpected cytotoxicity at high concentrations	Off-target toxicity	1. Determine the IC50 for the on-target effect (Snail degradation) and the cytotoxic effect. A large difference suggests off-target toxicity. 2. Perform a kinase panel screen to identify potential off-target kinases known to be involved in cell viability. 3. Use a structurally related inactive control to rule out non-specific toxicity.[6]
Phenotype does not match Snail knockdown	Off-target effects	1. Directly compare the effects of CYD19 with Snail siRNA or shRNA in the same cellular context.[8] 2. If the phenotypes differ, this strongly indicates an off-target mechanism.
Inconsistent results between experiments	Experimental variability, compound degradation	1. Ensure consistent cell passage number and culture conditions.[6] 2. Prepare fresh stock solutions of CYD19 regularly and store them appropriately. 3. Titrate CYD19 to the lowest effective concentration to minimize variability from off-target effects.[6]

Quantitative Data Summary

Compound	Target	Assay Type	Value	Reference
CYD19	Snail	Binding Affinity (Kd)	0.18 µM	[2][3]
CYD19	HDAC1	IC50	0.405 µM	[2][3]
CYD19	Snail-R174A mutant	Binding Affinity (Kd)	3.0 µM	[4]
CYD18 (inactive analog)	Slug	Binding Affinity (Kd)	~87 µM (145-fold less potent than CYD19)	[4]

Key Experimental Protocols

Protocol 1: Validating On-Target Snail Degradation via Western Blot

• Cell Treatment: Plate cells at a suitable density and allow them to adhere overnight. Treat cells with a dose-range of CYD19 (e.g., 10 nM to 10 µM) and a vehicle control (e.g., DMSO) for 24-48 hours.

• Lysate Preparation: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a PVDF membrane.

• Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against Snail overnight at 4°C. Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Normalization: Strip the membrane and re-probe with an antibody for a loading control (e.g., GAPDH, β-actin) to ensure equal protein loading.

Protocol 2: Comparative Analysis with Snail Knockdown

• Cell Transfection/Transduction: Seed cells to be ready for transfection with Snail-targeting siRNA or transduction with Snail-targeting shRNA lentivirus. Include a non-targeting control (NTC) siRNA or shRNA.

• Knockdown Verification: After 48-72 hours, harvest a subset of cells to confirm Snail knockdown by Western blot or qRT-PCR.

• CYD19 Treatment: Treat the remaining Snail-knockdown and NTC cells with CYD19 or a vehicle control.

• Phenotypic Assay: Perform the desired phenotypic assay (e.g., cell migration, proliferation, or gene expression analysis) on all experimental groups.

• Data Analysis: Compare the phenotype of CYD19-treated NTC cells with that of vehicle-treated Snail-knockdown cells. A similar phenotype supports an on-target effect.

Protocol 3: Kinase Selectivity Profiling

• Compound Preparation: Prepare a stock solution of CYD19 at a high concentration (e.g., 10 mM in DMSO).

• Kinase Panel Selection: Choose a commercial kinase profiling service that offers a broad panel of kinases (e.g., >100 kinases).

• Assay Performance: The service provider will typically perform the following steps:

  • In a multi-well plate, combine each kinase with its specific substrate and ATP.

  • Add CYD19 at one or more concentrations (e.g., 1 µM and 10 µM).

  • Include appropriate controls (no inhibitor for 100% activity, and no kinase for background).

  • Incubate the reactions to allow for phosphorylation.

  • Measure the kinase activity using a suitable detection method (e.g., radiometric, fluorescence, or luminescence).

• Data Analysis: The percentage of inhibition for each kinase is calculated by comparing the activity in the presence of CYD19 to the control. Results are often presented as a percentage of inhibition or an IC50 value for any significantly inhibited kinases.

Visualizations

Caption: On-target signaling pathway of CYD19.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing CYD19 In Vivo Toxicity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on minimizing the in vivo toxicity of CYD19, a novel kinase inhibitor. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to facilitate safe and effective preclinical animal studies.

Frequently Asked Questions (FAQs)

Q1: What is CYD19 and its primary mechanism of action?

A1: CYD19 is an experimental small molecule inhibitor of the RAF kinase family, with high potency for both B-Raf and C-Raf isoforms. Its therapeutic rationale is based on the inhibition of the MAPK/ERK signaling pathway, which is frequently dysregulated in various cancers, leading to uncontrolled cell proliferation and survival.

Q2: What are the most common toxicities observed with CYD19 in animal studies?

A2: Preclinical studies in rodent models have identified two primary dose-limiting toxicities: hepatotoxicity, characterized by elevated liver enzymes (ALT, AST), and cardiovascular effects, including hypertension and potential for QTc prolongation. These are considered on-target effects related to the inhibition of the RAF/MEK/ERK pathway in non-tumor tissues.

Q3: How can we differentiate between on-target and off-target toxicity?

A3: Distinguishing between on-target and off-target effects is crucial for risk assessment. A multi-pronged approach is recommended:

• In Vitro Profiling: Screen CYD19 against a broad panel of kinases to identify potential off-target interactions. A high degree of selectivity suggests observed toxicities are likely on-target.

• Tool Compounds: Utilize a structurally similar but pharmacologically inactive analog of CYD19. If toxicity is absent with the inactive compound, it strongly implies the effects are on-target.

• Pharmacodynamic (PD) Markers: Correlate the toxicity profile with the degree of target inhibition (e.g., reduced p-ERK levels) in both tumor and surrogate tissues. A strong correlation supports on-target toxicity.

Q4: What is the first step to take if unexpected, severe toxicity is observed?

A4: If severe or unexpected toxicity occurs, the immediate priority is animal welfare. Cease dosing immediately and conduct a thorough review of all experimental parameters, including dose calculations, formulation preparation, and the route of administration. A dose range-finding study is essential to establish a maximum tolerated dose (MTD).[1][2][3] It is also important to consider that the formulation vehicle itself could be contributing to the toxicity and should be tested alone.

Q5: How can the formulation of CYD19 impact its toxicity profile?

A5: The formulation is critical and can significantly influence the toxicity of CYD19.[4] Key factors include:

• Solubility and Stability: Ensure CYD19 is fully dissolved and stable in the vehicle to prevent precipitation, which can cause local irritation and erratic absorption.

• Vehicle Selection: The vehicle must be non-toxic and biocompatible.[5][6] Always include a vehicle-only control group to assess any background effects.

• Physicochemical Properties: For intravenous administration, ensure the pH and osmolality of the formulation are as close to physiological levels as possible to minimize irritation.

Troubleshooting Guide: Common In Vivo Issues

This guide addresses specific problems that may be encountered during in vivo studies with CYD19.

Observed Issue	Potential Cause(s)	Recommended Actions & Troubleshooting Steps
Unexpected Animal Weight Loss (>15%) or Morbidity	1. Dose is too high, exceeding the MTD. 2. Toxicity of the formulation vehicle. 3. Severe on-target or off-target effects.	1. Immediately reduce the dose of CYD19 or cease dosing. 2. Conduct a dose-range finding study to establish the MTD.[1][2] 3. Administer the vehicle alone to a control group to rule out vehicle toxicity. 4. Perform comprehensive health monitoring, including blood analysis and histopathology, to identify affected organs.
Elevated Liver Enzymes (ALT, AST)	1. Drug-induced hepatotoxicity, a potential on-target effect of RAF inhibition.[7][8]	1. Reduce the dose or the frequency of dosing. 2. Consider a "drug holiday" to allow for hepatic recovery. 3. Perform histopathological analysis of the liver to assess the extent of injury.[9] 4. Measure liver function markers (e.g., bilirubin, alkaline phosphatase) in addition to transaminases.
Increased Blood Pressure	1. On-target inhibition of the VEGFR pathway (a common off-target of some RAF inhibitors) or downstream effects of RAF inhibition in vascular endothelium.	1. Implement regular blood pressure monitoring using tail-cuff plethysmography. 2. Evaluate dose-dependency of the hypertensive effect. 3. Consider co-administration of a standard antihypertensive agent (e.g., an ACE inhibitor) to manage this on-target effect, with appropriate controls.
Poor Oral Bioavailability & High Variability	1. Poor solubility of CYD19. 2. Inappropriate vehicle for oral administration. 3. First-pass metabolism.	1. Test alternative, biocompatible oral vehicles (e.g., PEG400, Tween 80, or methylcellulose-based suspensions). 2. Conduct a preliminary pharmacokinetic (PK) study to assess absorption and exposure. 3. Consider micronization of the compound to improve dissolution.
Precipitation of Dosing Solution	1. Concentration of CYD19 is too high for the chosen vehicle. 2. Poor stability of the formulation.	1. Prepare fresh dosing solutions before each administration. 2. Gently warm the solution or use sonication to aid dissolution. 3. Evaluate the solubility of CYD19 in a range of pharmaceutically acceptable solvents.

Data Summaries

The following tables present hypothetical, yet plausible, data for CYD19 to guide experimental design.

Table 1: Dose-Range Finding and MTD of CYD19 in BALB/c Mice

Dose Group (mg/kg, p.o., daily for 7 days)	N (males/females)	Mean Body Weight Change (%)	Clinical Signs of Toxicity	Serum ALT (U/L) at Day 7 (Mean ± SD)	Study Outcome
Vehicle Control	5/5	+2.5	None observed	35 ± 8	Well tolerated
10 mg/kg	5/5	+1.8	None observed	42 ± 11	Well tolerated
30 mg/kg	5/5	-3.2	Mild lethargy in 2/10 animals	150 ± 45	Mild transaminitis
100 mg/kg	5/5	-16.5	Significant lethargy, ruffled fur	850 ± 210	Exceeded MTD
Conclusion: The Maximum Tolerated Dose (MTD) is estimated to be 30 mg/kg/day .

Table 2: Comparative Toxicity Profile of CYD19

Parameter	CYD19 (30 mg/kg)	Compound X (Similar RAFi)
Primary Toxicity	Hepatotoxicity	Dermatological, GI
Mean Peak ALT Increase	~4-fold over baseline	~1.5-fold over baseline
Blood Pressure Increase	~15-20 mmHg	Not significant
Off-target Kinase Hits (>80% inhibition @ 1µM)	3 (VEGFR2, KIT, PDGFRβ)	12

Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Study

• Objective: To determine the highest dose of CYD19 that can be administered daily for 7-14 days without causing severe toxicity or unacceptable adverse effects.[1][2][10]

• Methodology:

  • Animal Model: Use a relevant rodent species (e.g., BALB/c mice, 6-8 weeks old).

  • Group Allocation: Assign a small number of animals (e.g., 3-5 per sex) to each dose group.

  • Dose Selection: Choose a wide range of doses based on in vitro cytotoxicity data or literature on similar compounds (e.g., 10, 30, 100, 300 mg/kg).[11] Include a vehicle control group.

  • Administration: Administer CYD19 or vehicle via the intended clinical route (e.g., oral gavage) once daily for 7-14 days.

  • Monitoring: Record body weight daily. Observe animals twice daily for clinical signs of toxicity (e.g., changes in activity, posture, grooming, feces consistency).

  • Endpoints: At the end of the study, collect blood for a complete blood count (CBC) and serum chemistry analysis (including ALT, AST, creatinine).[3] Perform a gross necropsy and collect major organs for histopathological examination.

Protocol 2: In-Study Monitoring for Hepatotoxicity

• Objective: To monitor for and characterize potential drug-induced liver injury during a long-term efficacy study.

• Methodology:

  • Baseline Measurement: Before starting the study, collect blood from a satellite group of animals to establish baseline serum chemistry values.

  • Interim Monitoring: At regular intervals (e.g., weekly or bi-weekly), collect blood from a small subset of animals in each group (or from all animals if using a less invasive method like tail vein sampling).

  • Analysis: Analyze serum for key liver injury markers:

    • Alanine aminotransferase (ALT)

    • Aspartate aminotransferase (AST)

    • Alkaline Phosphatase (ALP)

    • Total Bilirubin (TBIL)

  • Actionable Thresholds: Establish predefined thresholds for action. For example, if mean ALT levels in a dose group exceed 3-5 times the upper limit of normal, consider dose reduction or a temporary halt in dosing.

Visualizations

Caption: CYD19 inhibits the MAPK/ERK signaling pathway.

Caption: Workflow for troubleshooting severe in vivo toxicity.

References

• 1. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 2. criver.com [criver.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]
• 5. noblelifesci.com [noblelifesci.com]
• 6. New Regulatory Considerations For Animal Testing And The Consequences For Drug Product Formulation Development [drugdiscoveryonline.com]
• 7. Hepatotoxicity of Small Molecule Protein Kinase Inhibitors for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hepatotoxicity of Small Molecule Protein Kinase Inhibitors for Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. m.youtube.com [m.youtube.com]
• 10. In vivo toxicology studies - Drug development - PK-TK [vivotecnia.com]
• 11. benchchem.com [benchchem.com]

How to handle and store CYD19 to maintain its stability and activity

This technical support center provides researchers, scientists, and drug development professionals with essential information for handling and storing the Snail inhibitor, CYD19, to maintain its stability and activity.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid CYD19 compound?

A1: Proper storage of solid CYD19 is crucial for maintaining its integrity. Recommendations are summarized in the table below.

Q2: What is the recommended solvent for preparing CYD19 stock solutions?

A2: CYD19 is soluble in dimethyl sulfoxide (B87167) (DMSO). For in vitro studies, stock solutions are typically prepared in 100% DMSO.

Q3: How should I store CYD19 stock solutions?

A3: Aliquoting and proper storage of stock solutions are critical to prevent degradation from repeated freeze-thaw cycles. Storage recommendations for stock solutions are detailed below.

Q4: Is CYD19 sensitive to light?

A4: While specific photodegradation studies for CYD19 are not publicly available, it is good laboratory practice to protect all small molecule compounds from prolonged light exposure. Store both solid compound and solutions in the dark.

Data Presentation: Storage and Stability Summary

Condition	Storage Temperature	Duration	Recommendations
Solid Compound	0 - 4°C	Short-term (days to weeks)	Keep dry and in the dark.
-20°C	Long-term (months to years)	Ensure the container is tightly sealed to prevent moisture absorption.
Stock Solution (in DMSO)	-20°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.
-80°C	Up to 6 months	Recommended for longer-term storage of stock solutions. Protect from light.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of CYD19 activity in experiments.	Improper storage of stock solution.	Ensure stock solutions are aliquoted and stored at -20°C or -80°C. Avoid more than 1-2 freeze-thaw cycles.
Degradation of the compound.	Prepare fresh working solutions from a new aliquot of the stock solution for each experiment. If the stock is old, consider preparing a fresh stock from solid compound.
Precipitation observed in media.	Low solubility in aqueous solutions.	Ensure the final concentration of DMSO in the cell culture media is kept low (typically <0.5%) to maintain solubility and minimize solvent toxicity.
If precipitation persists, consider using a gentle warming and vortexing step to aid dissolution before adding to the media.
Inconsistent experimental results.	Inaccurate concentration of stock solution.	Verify the concentration of your stock solution. If possible, use a spectrophotometric method or HPLC to confirm the concentration.
Cell line variability.	Ensure consistent cell passage number and confluency for your experiments, as these can affect the cellular response to CYD19.

Experimental Protocols

Protocol 1: Preparation of CYD19 Stock Solution

• Materials:

  • CYD19 solid compound

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Allow the vial of solid CYD19 to equilibrate to room temperature before opening to prevent condensation.

  • Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 10 mM).

  • Add the calculated volume of DMSO to the vial of CYD19.

  • Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., 37°C for a few minutes) may be used to aid dissolution.

  • Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Assessing CYD19 Activity by Western Blot for Snail Protein Degradation

CYD19's primary mechanism of action is to bind to the Snail protein, disrupting its interaction with CREB-binding protein (CBP)/p300, which leads to the ubiquitination and subsequent degradation of Snail.[1] Therefore, a reduction in Snail protein levels is a direct indicator of CYD19 activity.

• Cell Culture and Treatment:

  • Plate cancer cells known to express Snail protein (e.g., MMTV-PyMT, HCT116) at an appropriate density in multi-well plates.

  • Allow the cells to adhere and grow overnight.

  • Treat the cells with varying concentrations of CYD19 (e.g., 0, 25, 50, 100 nM) for a specified time (e.g., 24 or 48 hours). Include a vehicle control (DMSO) at the same final concentration as the highest CYD19 treatment.

• Cell Lysis:

  • After treatment, wash the cells with ice-cold Phosphate Buffered Saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• Western Blotting:

  • Normalize the protein samples to the same concentration and prepare them for SDS-PAGE by adding Laemmli buffer and boiling.

  • Load equal amounts of protein per lane on an SDS-polyacrylamide gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against Snail overnight at 4°C.

  • Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

  • Image the blot using a chemiluminescence imaging system.

  • To ensure equal protein loading, probe the same membrane for a loading control protein, such as GAPDH or β-actin.

• Data Analysis:

  • Quantify the band intensities for Snail and the loading control using image analysis software.

  • Normalize the Snail band intensity to the corresponding loading control band intensity.

  • Compare the normalized Snail protein levels in CYD19-treated samples to the vehicle-treated control. A dose-dependent decrease in Snail protein levels indicates the activity of CYD19.

Mandatory Visualizations

Caption: Mechanism of CYD19-induced Snail protein degradation.

Caption: Workflow for assessing CYD19 activity via Western Blot.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Resistance to CYD19 Treatment in Cancer Cell Lines

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and overcoming resistance to the Snail inhibitor, CYD19, in cancer cell line experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CYD19?

A1: CYD19 is a small molecule inhibitor that targets the transcription factor Snail.[1] It disrupts the interaction between Snail and the histone acetyltransferases CBP/p300, which leads to decreased acetylation of Snail and its subsequent degradation via the ubiquitin-proteasome pathway.[1] By promoting the degradation of Snail, CYD19 can reverse the epithelial-mesenchymal transition (EMT), a process associated with cancer progression, metastasis, and drug resistance.[1] Additionally, CYD19 has been shown to restore the function of the tumor suppressor p53 in cancer cells with wild-type p53, further contributing to its anti-cancer effects.[1] CYD19 also exhibits inhibitory activity against histone deacetylase 1 (HDAC1).

Q2: My cancer cell line is showing decreased sensitivity to CYD19. How can I confirm that it has developed resistance?

A2: To confirm acquired resistance to CYD19, you should perform a dose-response assay (e.g., MTT or CellTiter-Glo assay) to determine the half-maximal inhibitory concentration (IC50) in your treated cell line and compare it to the parental (sensitive) cell line. A significant increase in the IC50 value indicates the development of resistance. This should be a reproducible effect observed over several passages in the absence of the drug (for stable resistance).

Q3: What are the potential mechanisms of acquired resistance to CYD19?

A3: Based on the mechanism of action of CYD19 and general principles of drug resistance, several mechanisms can be hypothesized or have been observed for similar inhibitors:

• Target Alteration: A mutation in the Snail protein can prevent CYD19 from binding effectively. Specifically, a mutation at arginine-174 (R174A) in the Snail protein has been shown to make it resistant to CYD19-induced degradation.[1]

• p53 Mutation Status: The efficacy of CYD19 is significantly higher in cancer cells with wild-type p53.[1] Therefore, cell lines with mutated or null p53 may exhibit intrinsic resistance to CYD19's pro-apoptotic effects.

• Activation of Bypass Signaling Pathways: Cancer cells can compensate for the inhibition of Snail by upregulating other pro-survival or EMT-inducing pathways. These can include pathways like NF-κB, MAPK, and PI3K/AKT, which can also regulate Snail expression or downstream effectors.

• Increased Snail Expression: Overexpression of the Snail protein could potentially overwhelm the inhibitory capacity of CYD19, requiring higher concentrations of the drug to achieve the same effect.

• Alterations in the Ubiquitin-Proteasome System: Since CYD19 induces Snail degradation via the proteasome, alterations in this system that reduce its efficiency could lead to resistance.

Q4: Are there any known combination therapies to overcome CYD19 resistance?

A4: Yes, combining CYD19 with other chemotherapeutic agents can be a strategy to overcome resistance or enhance its efficacy. For example, a combination of CYD19 with a low dose of taxol has been shown to have a synergistic anti-proliferative effect in cancer cell lines.[1] The rationale is that CYD19, by reversing EMT, can sensitize cancer cells to conventional chemotherapy.[1] Investigating combinations with inhibitors of potential bypass pathways (e.g., PI3K or MEK inhibitors) could also be a promising strategy.

Troubleshooting Guides

Issue 1: High variability in experimental results with CYD19.

Possible Cause	Suggested Solution
Drug Instability or Degradation	Prepare fresh stock solutions of CYD19 in a suitable solvent (e.g., DMSO) and store them in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles. Prepare working dilutions fresh for each experiment.
Inconsistent Cell Seeding Density	Ensure a uniform single-cell suspension before seeding. Calibrate your cell counting method and seed plates evenly. Inconsistent cell numbers can significantly affect drug response.
Edge Effects in Multi-well Plates	To minimize evaporation and temperature fluctuations that can cause edge effects, do not use the outer wells of the plate for experimental conditions. Instead, fill them with sterile PBS or media.
Mycoplasma Contamination	Regularly test your cell lines for mycoplasma contamination, as it can alter cellular physiology and drug response.

Issue 2: CYD19 is not showing the expected effect on my cancer cell line.

Possible Cause	Suggested Solution
Suboptimal Drug Concentration	Perform a dose-response curve to determine the optimal concentration of CYD19 for your specific cell line. Effective concentrations can vary between cell types.
Intrinsic Resistance of the Cell Line	Check the p53 status of your cell line. Cells with mutant or null p53 may be less sensitive to CYD19.[1] Also, consider the baseline expression level of Snail in your cell line.
Incorrect Assessment of EMT Markers	When assessing the reversal of EMT, analyze multiple markers. For example, look for an increase in epithelial markers (e.g., E-cadherin) and a decrease in mesenchymal markers (e.g., Vimentin, N-cadherin) by western blot or immunofluorescence.
Insufficient Treatment Duration	The effects of CYD19 on Snail protein levels and downstream pathways may take time to become apparent. Perform a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration.

Data Presentation

Table 1: Effective Concentrations of CYD19 in Preclinical Studies

Cell Line	Cancer Type	Assay	Effective Concentration	Reference
MMTV-PyMT	Mouse Breast Cancer	Cell Proliferation	Not specified, used at 25 nM in combination	[1]
HCT116	Human Colorectal Carcinoma	Cell Proliferation	Not specified, used at 25 nM in combination	[1]
Various	Breast and Colorectal Cancer	Western Blot (Snail reduction)	Dose-dependent effect observed	[1]
MMTV-PyMT, 4T1	Mouse Breast Cancer	Immunofluorescence (EMT markers)	Not specified, used in combination with TGFβ1	[1]

Table 2: Inhibitory Activity of CYD19 against HDAC1

Target	IC50
HDAC1	0.405 µM

Experimental Protocols

Protocol 1: Generation of CYD19-Resistant Cancer Cell Lines

This protocol describes a general method for developing acquired resistance to CYD19 in an adherent cancer cell line by continuous exposure to escalating drug concentrations.

• Determine the initial IC50 of CYD19: a. Plate the parental cancer cell line in 96-well plates at a predetermined optimal density. b. Treat the cells with a range of CYD19 concentrations for 72 hours. c. Perform a cell viability assay (e.g., MTT or CellTiter-Glo) to determine the IC50 value.

• Initiate Resistance Induction: a. Culture the parental cells in a T25 flask with complete medium containing CYD19 at a concentration equal to the IC20 (the concentration that inhibits 20% of cell growth). b. Maintain the culture, changing the medium with fresh CYD19 every 2-3 days, until the cells resume a normal proliferation rate.

• Dose Escalation: a. Once the cells are proliferating steadily, passage them and increase the concentration of CYD19 in a stepwise manner (e.g., by 1.5 to 2-fold). b. Repeat this process of gradual dose escalation, allowing the cells to adapt and recover their growth rate at each new concentration.

• Verification of Resistance: a. At various stages of the dose escalation, perform cell viability assays to determine the new IC50 value and compare it to the parental cell line. A significant rightward shift in the dose-response curve indicates the development of resistance. b. Once a desired level of resistance is achieved (e.g., >10-fold increase in IC50), expand and cryopreserve the resistant cell line.

• Characterization of Resistant Cells: a. Culture the resistant cells in a drug-free medium for several passages to determine if the resistance phenotype is stable. b. Perform molecular analyses (e.g., sequencing of the SNAI1 gene, western blotting for Snail, p53, and bypass pathway components) to investigate the mechanism of resistance.

Protocol 2: Western Blot Analysis of Snail and p53 Protein Levels

This protocol is for assessing the on-target effect of CYD19 by measuring the protein levels of its direct target, Snail, and a key downstream effector, p53.

• Cell Lysis: a. Plate cells in a 6-well plate and treat with the desired concentrations of CYD19 for the appropriate duration. b. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes. d. Centrifuge at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer: a. Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer. b. Separate the proteins on an SDS-polyacrylamide gel. c. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: a. Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature. b. Incubate the membrane with primary antibodies against Snail, p53, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C. c. Wash the membrane three times with TBST. d. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane three times with TBST.

• Detection: a. Add an enhanced chemiluminescence (ECL) substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system. b. Quantify the band intensities using image analysis software and normalize to the loading control.

Visualizations

Caption: CYD19 Mechanism of Action.

Caption: Workflow for Generating CYD19-Resistant Cell Lines.

Caption: Troubleshooting Logic for CYD19 Resistance.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for dissolving CYD19 in DMSO for cell culture use

Welcome to the technical support center for CYD19. This resource provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals using CYD19 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving CYD19 for cell culture use?

A1: CYD19 should be dissolved in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[1][2] It is crucial to use a fresh, unopened bottle of DMSO as it is hygroscopic and absorbed water can significantly impact the solubility of the compound.[2]

Q2: What is the maximum solubility of CYD19 in DMSO?

A2: The maximum solubility of CYD19 in DMSO is 100 mg/mL, which is equivalent to 204.69 mM.[2] Achieving this concentration may require sonication to ensure the compound is fully dissolved.[2]

Q3: What is a typical stock solution concentration for CYD19?

A3: For in vitro studies, a stock solution of 50 mM in 100% DMSO has been successfully used.[1] However, preparing stock solutions at concentrations such as 1 mM, 5 mM, or 10 mM is also common practice.[2]

Q4: How should I store the CYD19 stock solution?

A4: CYD19 stock solutions in DMSO should be stored at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[2] It is important to protect the solution from light.[2] To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use volumes.

Q5: What is the mechanism of action of CYD19?

A5: CYD19 is a dual-target inhibitor of Snail and histone deacetylases (HDACs), particularly HDAC1.[2][3] It binds to the Snail protein, disrupting its interaction with CREB-binding protein (CBP)/p300.[1][4] This inhibition of CBP/p300-mediated Snail acetylation leads to the degradation of Snail through the ubiquitin-proteasome pathway.[1] Consequently, the Snail-dependent repression of wild-type p53 is reversed, leading to p53 stabilization and activation of its downstream targets.[1][5][6]

Troubleshooting Guide

Issue 1: CYD19 precipitates out of solution when diluted in cell culture medium.

This is a common issue when diluting a DMSO-solubilized compound into an aqueous solution like cell culture medium. The significant change in solvent polarity can cause the compound to crash out of solution.

Possible Cause	Recommended Solution
High final concentration	The desired final concentration of CYD19 in the cell culture medium may exceed its aqueous solubility limit. Determine the maximum soluble concentration of CYD19 in your specific cell culture medium by performing a serial dilution test.
Improper mixing technique	Adding the DMSO stock directly to the medium without proper mixing can create localized high concentrations, leading to precipitation.[7] Pre-warm the cell culture medium to 37°C. While gently vortexing or swirling the medium, add the CYD19 stock solution dropwise to ensure rapid and thorough mixing.[8][9]
Low final DMSO concentration	While high concentrations of DMSO are toxic to cells, a certain amount can help maintain compound solubility. Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5%.[7][10][11] Ensure your final DMSO concentration is within this range and always include a vehicle control (medium with the same final DMSO concentration) in your experiments.[7]
Media composition	Components in the cell culture medium, such as salts and proteins, can interact with CYD19 and affect its solubility.[8] If possible, test the solubility of CYD19 in different base media (e.g., DMEM, RPMI-1640) to identify the most suitable one. The presence of serum can sometimes aid in solubilizing compounds.[7]

Issue 2: Observed cell toxicity or unexpected effects.

Possible Cause	Recommended Solution
High final DMSO concentration	DMSO can be toxic to cells at higher concentrations.[11] It is crucial to keep the final DMSO concentration in the cell culture medium as low as possible, ideally below 0.5%.[7][11] Always perform a dose-response curve for DMSO on your specific cell line to determine its tolerance.
Compound degradation	Improper storage of the CYD19 stock solution can lead to its degradation. Ensure the stock solution is stored at the correct temperature (-20°C or -80°C), protected from light, and aliquoted to avoid multiple freeze-thaw cycles.[2]
Contamination	The CYD19 powder or DMSO may be contaminated. While commercial compounds are generally not sterile, you can minimize the risk of contamination by preparing the stock solution in a sterile environment (e.g., a laminar flow hood) and using sterile, filtered DMSO.[12]

Experimental Protocols

Preparation of CYD19 Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of CYD19 in DMSO.

• Materials:

  • CYD19 powder (Molecular Weight: 488.54 g/mol )[2]

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

  • Vortexer

  • Sonicator (optional)

• Procedure:

  • Calculate the required mass of CYD19 for your desired volume and concentration. For example, to prepare 1 mL of a 10 mM stock solution, you will need 4.8854 mg of CYD19.

  • Weigh the calculated amount of CYD19 powder and place it in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to the tube. For a 10 mM stock, you would add 1 mL of DMSO for every 4.8854 mg of CYD19.

  • Vortex the solution vigorously until the CYD19 is completely dissolved. If the compound does not fully dissolve, sonicate the tube for several minutes.[2]

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

  • Store the aliquots at -20°C for short-term use or -80°C for long-term storage, protected from light.[2]

Dilution of CYD19 Stock Solution for Cell Culture Treatment

This protocol describes the correct method for diluting the CYD19 DMSO stock solution into cell culture medium to achieve the desired final working concentration.

• Materials:

  • CYD19 stock solution in DMSO

  • Pre-warmed (37°C) cell culture medium

  • Sterile tubes

• Procedure:

  • Calculate the volume of CYD19 stock solution required to achieve the desired final concentration in your cell culture experiment. Ensure the final DMSO concentration does not exceed the tolerance level of your cell line (typically ≤ 0.5%).

  • In a sterile tube, add the required volume of pre-warmed cell culture medium.

  • While gently vortexing or swirling the medium, add the calculated volume of the CYD19 stock solution dropwise.

  • Continue to mix the solution for a few seconds to ensure homogeneity.

  • Visually inspect the diluted solution for any signs of precipitation before adding it to your cells.

  • Add the final diluted CYD19 solution to your cell culture plates. Remember to include a vehicle control (medium with the same final concentration of DMSO) in your experimental setup.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Weight	488.54 g/mol	[2]
Solubility in DMSO	100 mg/mL (204.69 mM)	[2]
Recommended Stock Concentration	10 mM - 50 mM	[1][2]
Stock Solution Storage	-20°C (1 month) or -80°C (6 months), protected from light	[2]
HDAC1 IC₅₀	0.405 µM	[2][3]
Snail Kd	0.18 µM	[2][3]

Visualizations

Caption: Signaling pathway of CYD19 action.

Caption: Experimental workflow for using CYD19.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxicity and Microbicidal Activity of Commonly Used Organic Solvents: A Comparative Study and Application to a Standardized Extract from Vaccinium macrocarpon - PMC [pmc.ncbi.nlm.nih.gov]
• 12. selleckchem.com [selleckchem.com]

Technical Support Center: Managing Variability in Experimental Results with CYD19

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage variability in experimental results when working with CYD19.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CYD19?

A1: CYD19 is a small-molecule inhibitor that has a dual-targeting mechanism. Primarily, it binds with high affinity to a specific pocket (the evolutionarily conserved arginine-174 pocket) of the Snail protein.[1] This binding disrupts the interaction between Snail and the histone acetyltransferases CBP/p300.[1][2] The consequence of this is an impairment of Snail acetylation, which in turn promotes its degradation through the ubiquitin-proteasome pathway.[1][3] A downstream effect of Snail degradation is the restoration of wild-type p53 expression, which can reduce tumor growth and survival.[1][3] CYD19 has also been identified as a potent inhibitor of HDAC1.[4][5]

Q2: How should I prepare and store CYD19?

A2: CYD19 is typically provided as a solid powder and should be stored at -20°C for the long term (months to years) or at 0-4°C for the short term (days to weeks), kept dry and in the dark.[6] For experimental use, a stock solution can be prepared in DMSO.[3] It is recommended to aliquot the stock solution and store it at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light, to avoid repeated freeze-thaw cycles.[4]

Q3: What is a typical working concentration for CYD19 in cell culture experiments?

A3: The optimal concentration of CYD19 is cell-line dependent and should be determined empirically. However, published studies have used concentrations ranging from 25 nM to 150 nM for various assays.[1][2][7] A good starting point for determining the optimal concentration is to perform a dose-response curve and assess both the desired biological effect and cell viability.

Troubleshooting Guide

Issue 1: High variability in Snail protein degradation between experiments.

Potential Cause	Troubleshooting Step
Inconsistent CYD19 Activity	Ensure proper storage of CYD19 stock solutions (aliquoted, -80°C, protected from light) to prevent degradation.[4] Prepare fresh dilutions from the stock for each experiment.
Cell Culture Conditions	Maintain consistent cell density at the time of treatment. Ensure cells are in the logarithmic growth phase. Use a consistent passage number for your cell line, as cellular responses can change over time.
Treatment Duration	Standardize the incubation time with CYD19. Time-course experiments in published studies often range up to 48 hours.[1][2]
Protein Extraction and Analysis	Ensure consistent and efficient protein lysis. Use protease and phosphatase inhibitors in your lysis buffer. Standardize loading amounts for western blotting and use a reliable loading control.

Issue 2: Inconsistent effects on downstream markers (e.g., p53, E-cadherin).

Potential Cause	Troubleshooting Step
Cell Line Specificity	The effects of CYD19 on p53 are dependent on the p53 status of the cell line; CYD19 has been shown to increase wild-type p53 levels but not mutant p53.[1][8] Confirm the p53 status of your cell line.
Snail Expression Levels	The upregulation of p53 by CYD19 is dependent on Snail expression.[1] If Snail expression is low in your cell line, the effect on p53 may be minimal.
Assay Sensitivity	For changes in mRNA levels of p53 targets like p21 and MDM2, ensure your qPCR assay is optimized and sensitive.[1][8] For protein level changes, ensure your antibodies are specific and validated for the application.
Off-Target Effects	While CYD19 is reported to be specific, consider the possibility of off-target effects, which are common with small-molecule inhibitors.[9] This can be investigated by using a secondary inhibitor or a genetic approach like siRNA-mediated knockdown of Snail to see if the phenotype is recapitulated.

Issue 3: Variable results in cell-based functional assays (e.g., migration, proliferation).

Potential Cause	Troubleshooting Step
Sub-optimal CYD19 Concentration	Perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay. High concentrations may lead to cytotoxicity.[10]
Inconsistent Assay Setup	For migration assays, ensure consistent cell seeding density and "wound" creation. For proliferation assays, ensure a consistent initial cell number and assay duration.[1]
Basal Level of the Phenotype	If the basal level of migration or proliferation is very low, it may be difficult to observe a significant inhibitory effect. Consider using a stimulant (e.g., TGFβ1 to induce EMT and migration) to increase the dynamic range of the assay.[1][11]
General Experimental Variability	Be aware that a high degree of variability can be inherent in cell culture experiments, even under highly standardized conditions.[12][13] Increase the number of biological and technical replicates to improve statistical power.

Experimental Protocols

Protocol 1: Western Blot Analysis of Snail and p53

• Cell Seeding: Plate cells at a density that will result in 70-80% confluency at the time of harvest.

• Cell Treatment: Treat cells with the desired concentration of CYD19 (e.g., 50 nM) or vehicle control (DMSO) for the specified duration (e.g., 48 hours).[1]

• Protein Extraction: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel, separate by electrophoresis, and transfer to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against Snail, p53, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Protocol 2: Cell Migration Assay (Wound Healing)

• Cell Seeding: Seed cells in a 6-well plate and grow to 90-100% confluency.

• Wound Creation: Create a "scratch" or "wound" in the cell monolayer using a sterile p200 pipette tip.

• Washing: Gently wash the cells with PBS to remove detached cells.

• Treatment: Add fresh medium containing a low concentration of serum (to minimize proliferation) and the desired concentration of CYD19 or vehicle control.

• Image Acquisition: Capture images of the wound at 0 hours and at subsequent time points (e.g., 24, 48 hours).

• Analysis: Measure the area of the wound at each time point to quantify cell migration.

Visualizations

Caption: CYD19 signaling pathway.

Caption: A typical experimental workflow for CYD19.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. CYD19 |CAS:2415281-52-4 Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medkoo.com [medkoo.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Large inherent variability in data derived from highly standardised cell culture experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. eprints.soton.ac.uk [eprints.soton.ac.uk]

How to assess the purity and integrity of a CYD19 sample

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in assessing the purity and integrity of CYD19 samples and related protein targets.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps to assess the quality of a new batch of CYD19 small molecule?

A1: Before using a new batch of CYD19 in your experiments, it is crucial to verify its identity, purity, and integrity. The recommended initial steps include:

• Identity Verification: Confirm the molecular weight of the compound using Mass Spectrometry (MS).[1][2]

• Purity Assessment: Determine the percentage of the active compound using High-Performance Liquid Chromatography (HPLC).[3]

• Solubility Test: Confirm that the compound dissolves as expected in the recommended solvent at the desired concentration.

Q2: I am observing unexpected or inconsistent results in my cell-based assays with CYD19. Could the sample integrity be the issue?

A2: Yes, inconsistent results can often be attributed to issues with sample integrity. Poor sample quality, such as degradation or the presence of impurities, can lead to a variety of problems, including protein misfolding, aggregation, and inactivation of enzymes.[1][2] It is advisable to re-evaluate your CYD19 sample's purity and integrity, as well as the quality of your target protein.

Q3: How can I assess the purity of my target protein (e.g., Snail) before conducting experiments with CYD19?

A3: Assessing the purity of your target protein is a critical checkpoint.[4] Several methods can be employed:

• SDS-PAGE: Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) is a common technique to separate proteins by molecular weight and visualize contaminants.[3][4][5] A highly pure protein should appear as a single, sharp band.[5]

• Mass Spectrometry (MS): MS provides a precise molecular weight of the protein and can identify post-translational modifications or degradation products.[1][2][4]

• Size-Exclusion Chromatography (SEC): SEC separates proteins based on their size and can be used to quantify oligomers and aggregates.[4]

Q4: My SDS-PAGE gel shows multiple bands for my purified protein. What could be the cause?

A4: Multiple bands on an SDS-PAGE gel can indicate several issues:

• Contaminants: The additional bands may be other proteins that were not removed during purification.

• Proteolysis: The target protein may have been degraded into smaller fragments by proteases.[4]

• Modifications: Post-translational modifications can alter the protein's migration on the gel.

• Sample Overload: Loading too much protein can cause aggregation and smearing.[6]

Q5: I suspect my protein sample is aggregating. How can I detect and quantify aggregates?

A5: Protein aggregation can significantly impact experimental outcomes.[1] The following techniques are useful for detecting and quantifying aggregates:

• Dynamic Light Scattering (DLS): DLS is a rapid method to determine the size distribution of particles in a solution and is highly sensitive to the presence of large aggregates.[1][4]

• Size-Exclusion Chromatography (SEC): Analytical SEC can separate and quantify monomers, dimers, and higher-order aggregates.[4]

• Native PAGE: Unlike denaturing SDS-PAGE, native PAGE separates proteins based on their size, shape, and charge in their native state, which can help visualize aggregates.[1]

Troubleshooting Guides

Issue 1: Inconsistent Potency of CYD19 in Cellular Assays

Possible Cause	Troubleshooting Step	Recommended Action
CYD19 Degradation	Re-verify the molecular weight of the CYD19 sample using Mass Spectrometry.	If degradation is confirmed, obtain a fresh, quality-controlled batch of the compound.
Impure CYD19 Sample	Analyze the purity of the CYD19 stock solution using HPLC.	If impurities are detected, purify the compound or acquire a new high-purity batch.
Incorrect Concentration	Quantify the concentration of the CYD19 stock solution using a calibrated spectrophotometer.	Adjust the concentration of the stock solution as needed for accurate dosing.

Issue 2: Poor Band Resolution or Smearing in SDS-PAGE of Target Protein

Possible Cause	Troubleshooting Step	Recommended Action
Incomplete Denaturation	Ensure adequate heating of the sample in loading buffer containing SDS and a reducing agent.	Increase boiling time slightly (e.g., 5 minutes at 98°C).[6]
Sample Overloading	Load a smaller amount of protein onto the gel.	Perform a protein concentration assay (e.g., Bradford or BCA) to determine the optimal loading amount.[6]
High Salt Concentration	Desalt the protein sample before loading.	Use a desalting column or dialysis to remove excess salt.
Protease Activity	Add protease inhibitors to your lysis buffer and keep samples on ice.	Ensure protease inhibitors are fresh and used at the recommended concentration.[7]

Experimental Protocols

Protocol 1: Purity Assessment of CYD19 by HPLC

• System Preparation: Use a High-Performance Liquid Chromatography (HPLC) system equipped with a C18 column and a UV detector.

• Mobile Phase: Prepare a suitable mobile phase, typically a gradient of an organic solvent (e.g., acetonitrile) and water, both containing a small amount of an ion-pairing agent like trifluoroacetic acid (TFA).

• Sample Preparation: Dissolve the CYD19 sample in the mobile phase to a known concentration (e.g., 1 mg/mL).

• Injection: Inject a small volume (e.g., 10 µL) of the sample onto the column.

• Elution: Run a gradient elution to separate the components of the sample.

• Detection: Monitor the elution profile at a specific wavelength (e.g., 254 nm).

• Analysis: The purity is calculated by dividing the area of the main peak by the total area of all peaks.

Protocol 2: Integrity Assessment of Target Protein by SDS-PAGE

• Sample Preparation: Mix the protein sample with 2x Laemmli loading buffer, which contains SDS and a reducing agent like β-mercaptoethanol or DTT.

• Denaturation: Heat the sample at 95-100°C for 5-10 minutes to denature the proteins.

• Gel Electrophoresis: Load the denatured samples and a molecular weight marker into the wells of a polyacrylamide gel. Run the gel at a constant voltage until the dye front reaches the bottom.

• Staining: Stain the gel with Coomassie Brilliant Blue or a more sensitive stain like silver stain to visualize the protein bands.[3]

• Analysis: A pure, intact protein should appear as a single band at the expected molecular weight. The presence of other bands may indicate impurities or degradation.[4]

Signaling Pathway and Experimental Workflow Diagrams

Caption: CYD19 inhibits the Snail-CBP/p300 interaction, leading to Snail degradation.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. jordilabs.com [jordilabs.com]
• 3. How to Test for Protein Purity Using SDS-PAGE or HPLC [synapse.patsnap.com]
• 4. Quality assessment and optimization of purified protein samples: why and how? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of Protein Purity Levels | MtoZ Biolabs [mtoz-biolabs.com]
• 6. azurebiosystems.com [azurebiosystems.com]
• 7. youtube.com [youtube.com]

Troubleshooting inconsistent Western blot results for Snail after CYD19

Technical Support Center: Snail Western Blotting After CYD19 Treatment

This technical support center provides troubleshooting guidance for researchers encountering inconsistent Western blot results for the transcription factor Snail, particularly following treatment with CYD19.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for CYD19 on Snail protein?

CYD19 is a dual-target inhibitor that affects both Snail and Histone Deacetylase 1 (HDAC1).[1][2] Its primary mechanism regarding Snail involves directly binding to the Snail protein. This binding disrupts the interaction between Snail and the coactivators CREB-binding protein (CBP) and p300.[3] The disruption prevents CBP/p300-mediated acetylation of Snail, which is a stabilizing post-translational modification.[3][4] Consequently, unacetylated Snail is targeted for ubiquitination and subsequent degradation by the proteasome.[3] Therefore, the expected outcome of successful CYD19 treatment is a decrease in Snail protein levels.

Q2: After CYD19 treatment, I see no decrease, or even an increase, in Snail protein levels. What could be the cause?

Several factors could lead to this unexpected result:

• Ineffective CYD19 Treatment: Ensure the compound was stored correctly and the working concentration and treatment duration are appropriate for your cell line. The half-life of Snail is very short (around 25 minutes), so the timing of cell lysis after treatment is critical.[4]

• Dominant Stabilization Pathways: Snail stability is regulated by numerous post-translational modifications, including phosphorylation by various kinases (e.g., GSK3β, PKD1, ERK3) and ubiquitination by multiple E3 ligases (e.g., β-TrCP1, FBXO11, FBXL14).[5][6][7][8] If other signaling pathways that stabilize Snail are highly active in your experimental model, they may counteract the degradation induced by CYD19. For instance, stimuli like TGF-β, TNFα, or hypoxia are known to increase Snail protein stability.[4][9]

• Compensatory Gene Expression: The cell might respond to the initial degradation of Snail by increasing the transcription of the SNAI1 gene, leading to a rebound in protein levels. Consider performing qPCR to check SNAI1 mRNA levels alongside your Western blot.

• Mutant Snail Protein: If you are using a cell line with a mutated Snail protein, CYD19 binding could be impaired. CYD19 specifically interacts with a hotspot around the R174 residue of Snail.[3][10]

Q3: My Snail band is very faint or completely absent, even in my untreated control samples. Why?

Snail is an inherently unstable and low-abundance protein.[11][12]

• Rapid Protein Degradation: Snail is rapidly degraded by the proteasome.[6] Ensure that you use protease and phosphatase inhibitors in your lysis buffer and keep samples on ice at all times.

• Subcellular Localization: Snail shuttles between the nucleus and cytoplasm. Its degradation primarily occurs in the cytoplasm after being exported from the nucleus.[7] Ensure your lysis buffer is effective at extracting nuclear proteins.

• Low Endogenous Expression: The cell line you are using may have very low basal expression of Snail. It is advisable to include a positive control cell line known to express Snail at higher levels (e.g., MDA-MB-231, HCT116) or cells stimulated with an agent like TGF-β to induce Snail expression.[3][13]

• Poor Antibody Performance: The primary antibody may not be sensitive enough. Check the antibody datasheet for recommended applications and validated cell lines.[14][15][16]

Q4: I am observing multiple bands for Snail. What do they represent?

This could be due to several reasons:

• Post-Translational Modifications (PTMs): Snail undergoes extensive PTMs, including phosphorylation, ubiquitination, acetylation, and SUMOylation, which can alter its molecular weight and lead to multiple bands.[7][9][17][18]

• Protein Degradation: The additional lower molecular weight bands could be degradation products of Snail. Ensure rigorous sample preparation with protease inhibitors to minimize this.[19]

• Non-Specific Antibody Binding: The primary or secondary antibody may be cross-reacting with other proteins. To verify this, run a negative control, such as a cell lysate from a Snail knockout cell line or a cell line known not to express Snail (e.g., MCF7).[19] Also, consider optimizing your antibody concentrations and blocking conditions.

• Splice Variants: While less commonly reported for Snail, different protein isoforms could exist.

Q5: My results are inconsistent across different experimental replicates. What are the common sources of variability?

Inconsistent results often stem from minor variations in experimental execution.

• Cell Culture Conditions: Ensure cells are at a consistent confluency and passage number for all replicates. Cellular stress can impact Snail stability.[11][20]

• Protein Loading: Inaccurate protein quantification is a major source of error. Always perform a protein assay (e.g., BCA) and load equal amounts of total protein for each sample. After the Western blot, you can probe for a loading control (e.g., GAPDH, β-actin, or α-Tubulin) to confirm equal loading.[21]

• Reagent Preparation: Use freshly prepared buffers (lysis, running, transfer) and sample loading buffer with fresh reducing agents (e.g., DTT, β-mercaptoethanol).[22]

• Transfer Efficiency: Ensure the transfer "sandwich" is assembled correctly without air bubbles.[19] Transfer efficiency can vary based on protein size; verify transfer with a Ponceau S stain before blocking.[23]

Quantitative Data Summary

The following table summarizes key quantitative parameters for CYD19.

Compound	Target(s)	Parameter	Value	Cell Line	Reference
CYD19	Snail	Kd	0.18 µM	-	[1]
HDAC1	IC50	0.405 µM	HCT-116	[1]

Signaling and Experimental Workflow Diagrams

Snail Degradation Pathway and CYD19 Interference

Caption: Snail protein stability and the inhibitory mechanism of CYD19.

Standard Western Blot Experimental Workflow

Caption: A step-by-step workflow for a typical Western blot experiment.

Troubleshooting Decision Tree

Caption: A decision tree to diagnose common Western blot issues.

Detailed Experimental Protocol: Western Blot for Snail

This protocol provides a general framework. Optimization for specific cell lines and antibodies is recommended.

• Cell Lysis and Protein Extraction

  • Culture and treat cells with CYD19 as required by your experimental design.

  • Wash cells twice with ice-cold PBS.

  • Lyse cells on ice using RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail. For enhanced extraction of nuclear proteins, consider using a specialized nuclear extraction kit.

  • Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant containing the protein lysate.

• Protein Quantification

  • Determine the protein concentration of each sample using a BCA or Bradford protein assay according to the manufacturer's instructions.

  • Calculate the required volume to obtain 20-40 µg of total protein per sample.

• Sample Preparation

  • Add 4X Laemmli sample buffer (containing SDS and a reducing agent like DTT or β-mercaptoethanol) to the normalized protein samples.

  • Boil the samples at 95-100°C for 5-10 minutes to denature the proteins.

• SDS-PAGE

  • Load 20-40 µg of protein per well onto an 8-12% polyacrylamide gel. Include a pre-stained molecular weight marker in one lane.

  • Run the gel in 1X running buffer at 100-120V until the dye front reaches the bottom of the gel.

• Protein Transfer

  • Transfer the proteins from the gel to a PVDF or nitrocellulose membrane. A wet transfer system (e.g., 100V for 60-90 minutes at 4°C) is often recommended for better efficiency.[21]

  • (Optional) After transfer, stain the membrane with Ponceau S for 5 minutes to visualize protein bands and confirm successful and even transfer. Destain with TBST or water before proceeding.

• Immunoblotting

  • Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat dry milk or 5% BSA in TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against Snail (diluted in blocking buffer as per the manufacturer's recommendation) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with an HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis

  • Prepare the Enhanced Chemiluminescence (ECL) substrate according to the manufacturer's instructions.

  • Incubate the membrane with the ECL substrate for 1-5 minutes.

  • Capture the chemiluminescent signal using a digital imager or X-ray film.

  • Perform densitometry analysis using appropriate software to quantify band intensity. Normalize the Snail signal to a loading control.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Control of Snail1 protein stability by post-translational modifications: the basis for a complex regulation of Snail1 function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. PKD1 phosphorylation-dependent degradation of SNAIL by SCF-FBXO11 regulates epithelial-mesenchymal transition and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Control of Snail1 protein stability by post-translational modifications: the basis for a complex regulation of Snail1 function [ijbs.com]
• 8. The hypoxia-controlled FBXL14 ubiquitin ligase targets SNAIL1 for proteasome degradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Regulation of the protein stability of EMT transcription factors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The regulation of snail: on the ubiquitin edge - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Anti-SNAIL Antibodies | Invitrogen [thermofisher.com]
• 15. SNAIL Antibodies | Antibodies.com [antibodies.com]
• 16. Snail (C15D3) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 17. Control of Snail1 protein stability by post-translational modifications: the basis for a complex regulation of Snail1 function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Epigenetic Regulation and Post-Translational Modifications of SNAI1 in Cancer Metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Western blot troubleshooting guide! [jacksonimmuno.com]
• 20. researchgate.net [researchgate.net]
• 21. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 22. Western Blot Troubleshooting Guide | R&D Systems [rndsystems.com]
• 23. What went wrong? A Western Blot Troubleshooting Guide [precisionbiosystems.com]

Optimizing CYD19 delivery in animal models for better bioavailability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the delivery of CYD19 in animal models for enhanced bioavailability and experimental success.

Frequently Asked Questions (FAQs)

Q1: What is CYD19 and what is its mechanism of action?

A1: CYD19 is a potent, small-molecule dual-target inhibitor of Snail and histone deacetylase (HDAC).[1] It functions by binding to the Snail protein, disrupting its interaction with CREB-binding protein (CBP)/p300.[2][3] This leads to the degradation of Snail through the ubiquitin-proteasome pathway.[2][3] By inhibiting Snail, CYD19 can reverse the epithelial-mesenchymal transition (EMT), a process involved in tumor invasion and metastasis.[2][3] Additionally, CYD19 has been shown to restore the function of the tumor suppressor p53.[2][3]

Q2: What are the recommended routes of administration for CYD19 in animal models?

A2: Based on published preclinical studies, the most common routes of administration for CYD19 in mouse models are intraperitoneal (IP) and intravenous (IV) injections.[2][4] These routes ensure direct systemic exposure and are suitable for initial efficacy and pharmacokinetic studies.

Q3: Is there a recommended vehicle for in vivo administration of CYD19?

A3: Yes, for intraperitoneal injections, a vehicle composed of ethanol (B145695), cremophor, and water in a 10:10:80 (v/v/v) ratio has been successfully used.[4] Due to CYD19's hydrophobic nature, a formulation that can effectively solubilize the compound is crucial for in vivo studies.

Q4: What is the reported in vivo efficacy of CYD19?

A4: In a MMTV-PyMT mouse model of breast cancer, intraperitoneal administration of CYD19 at a dose of 30 mg/kg resulted in a tumor growth inhibition (TGI) of 80%.[2] In an HCT-116 xenograft mouse model, the same dose and route of administration led to a TGI of 60.3%.[2]

Q5: What are the challenges in achieving good oral bioavailability for a compound like CYD19?

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during the in vivo administration of CYD19.

Problem	Potential Cause	Troubleshooting Steps
Precipitation of CYD19 in the formulation	Poor solubility of CYD19 in the prepared vehicle.	1. Ensure the correct ratio of ethanol, cremophor, and water (10:10:80) is used. 2. First, dissolve CYD19 completely in the ethanol component. 3. Add the cremophor to the ethanol-CYD19 solution and mix thoroughly. 4. Slowly add the water component while continuously vortexing or stirring to prevent precipitation. 5. Gentle warming (to no more than 37°C) and sonication can aid in dissolution, but the stability of CYD19 at elevated temperatures should be confirmed.
Precipitation upon intraperitoneal injection	The formulation is unstable when it comes into contact with physiological fluids in the peritoneal cavity.	1. Ensure the formulation is clear and free of any visible precipitate before injection. 2. Administer the injection slowly to allow for gradual mixing with peritoneal fluid. 3. Consider exploring alternative solubilizing agents or delivery systems if precipitation persists and affects efficacy.
Vehicle-related toxicity or adverse effects in animals	The vehicle itself, particularly cremophor and ethanol, can cause adverse reactions at high concentrations or with repeated dosing.	1. Include a vehicle-only control group in your study to assess any effects of the formulation itself. 2. Monitor animals closely for signs of distress, irritation at the injection site, or changes in body weight. 3. If toxicity is observed, consider reducing the concentration of ethanol and/or cremophor, if possible, without compromising the solubility of CYD19. 4. Ensure the total injection volume is within the recommended guidelines for the animal model.
Inconsistent or lower-than-expected in vivo efficacy	1. Poor bioavailability due to formulation issues. 2. Incorrect dosing or administration technique. 3. Degradation of CYD19 in the formulation.	1. Confirm the stability of CYD19 in the prepared formulation over the duration of your experiment. 2. Perform a dose-response study to determine the optimal effective dose for your specific model. 3. Ensure accurate and consistent intraperitoneal injection technique. Aspirate before injecting to avoid administration into an organ. 4. If available, conduct a pilot pharmacokinetic (PK) study to assess the exposure of CYD19 in your animal model with the chosen formulation and route of administration.

Quantitative Data Summary

Table 1: In Vivo Efficacy of CYD19 via Intraperitoneal (IP) Injection

Animal Model	Dose (mg/kg)	Dosing Schedule	Tumor Growth Inhibition (TGI)	Reference
MMTV-PyMT Mouse Model	30	Daily for 25 days	80%	[2]
HCT-116 Xenograft Model	30	Daily for 2 weeks	60.3%	[2]
HCT-116 Xenograft Model	50	Daily for 2 weeks	72%	[5]

Table 2: Pharmacokinetic Parameters of CYD19 following Intravenous (IV) Injection (1.0 mg/kg)

Parameter	Value	Unit	Reference
Half-life (t½)	18.2	min	[2]
Maximum Concentration (Cmax)	144	ng/mL	[2]
Area Under the Curve (AUC₀₋∞)	714	h*ng/mL	[2]

Experimental Protocols

Protocol 1: Preparation of CYD19 Formulation for Intraperitoneal Injection

Materials:

• CYD19 powder

• Ethanol (200 proof)

• Cremophor EL

• Sterile water for injection

Procedure:

• Calculate the required amount of CYD19 for the desired final concentration and total volume.

• In a sterile conical tube, add the calculated volume of ethanol (10% of the final volume).

• Add the weighed CYD19 powder to the ethanol and vortex until it is completely dissolved. A brief sonication in a water bath may be used to aid dissolution.

• Add the calculated volume of Cremophor EL (10% of the final volume) to the ethanol-CYD19 solution. Vortex thoroughly until a homogenous mixture is formed.

• Slowly add the sterile water for injection (80% of the final volume) to the mixture in a dropwise manner while continuously vortexing.

• Once all the water has been added, continue to vortex for another 1-2 minutes to ensure a clear and uniform solution.

• Visually inspect the final formulation for any signs of precipitation. The solution should be clear.

• Prepare the formulation fresh before each set of injections.

Protocol 2: Intraperitoneal (IP) Injection in Mice

Materials:

• Prepared CYD19 formulation

• Sterile syringes (1 mL)

• Sterile needles (25-27 gauge)

• 70% ethanol for disinfection

• Appropriate animal restraint device

Procedure:

• Accurately weigh the mouse to determine the correct injection volume based on the desired dose (e.g., 30 mg/kg).

• Draw the calculated volume of the CYD19 formulation into a sterile syringe.

• Securely restrain the mouse, exposing the abdominal area.

• Locate the injection site in the lower right or left abdominal quadrant, avoiding the midline to prevent injury to the bladder or cecum.

• Disinfect the injection site with a 70% ethanol swab.

• Insert the needle at a 15-30 degree angle into the peritoneal cavity.

• Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or any fluid is aspirated, withdraw the needle and reinject at a different site with a fresh needle and syringe.

• Slowly inject the full volume of the formulation.

• Withdraw the needle and return the mouse to its cage.

• Monitor the animal for any adverse reactions post-injection.

Visualizations

References

• 1. Preclinical Safety Assessment of a Highly Selective and Potent Dual Small-Molecule Inhibitor of CBP/P300 in Rats and Dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CN111187268A - Compound CYD19 or pharmaceutically acceptable salt as Snail inhibitor and preparation method, pharmaceutical composition and application thereof - Google Patents [patents.google.com]

Selecting the Appropriate Negative Control for CYD19 Experiments: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed information and protocols for selecting and utilizing appropriate negative controls in experiments involving CYD19, a dual-target inhibitor of Snail and histone deacetylase 1 (HDAC1). Proper negative controls are crucial for validating the specificity of CYD19's effects and ensuring the reliability of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CYD19?

A1: CYD19 is a small molecule inhibitor that has been shown to have a dual-target mechanism. Primarily, it binds to the transcription factor Snail, disrupting its interaction with the co-activator CREB-binding protein (CBP)/p300.[1][2] This disruption prevents Snail acetylation, leading to its ubiquitination and subsequent proteasomal degradation.[1] By promoting the degradation of Snail, CYD19 can reverse the epithelial-mesenchymal transition (EMT), a process involved in cancer invasion and metastasis.[1] Additionally, CYD19 has been reported to inhibit HDAC1 activity.[3][4][5]

Q2: Why is a negative control essential when using CYD19?

A2: A negative control is critical to distinguish the specific, on-target effects of CYD19 from any non-specific or off-target effects.[6] All small molecule inhibitors have the potential for off-target activities, which can lead to misinterpretation of experimental results. A proper negative control helps to ensure that the observed cellular or molecular changes are a direct consequence of Snail and/or HDAC1 inhibition by CYD19 and not due to other factors like solvent effects or general compound toxicity.

Q3: What are the recommended negative controls for CYD19 experiments?

A3: There are three main types of negative controls that should be considered, ideally in combination, for robust experimental design:

• Vehicle Control: The solvent used to dissolve CYD19 (e.g., DMSO) should be added to control cells at the same final concentration. This accounts for any effects the solvent itself might have on the cells.

• Inactive Analog Control: An ideal negative control is a structurally similar but biologically inactive analog of the compound. For CYD19, the compound CYD18 has been used as an inactive analog.[1] CYD18 is structurally related to CYD19 but does not significantly affect Snail protein levels, making it an excellent tool to control for off-target effects.[1]

• Genetic Control: Using cells where the target protein is absent or mutated is a powerful way to demonstrate on-target activity. For CYD19, this would involve using:

  • Snail knockout (KO) or knockdown (shRNA/siRNA) cells: If CYD19's effect is mediated through Snail, then its activity should be significantly diminished in cells lacking Snail.[1][7]

  • Cells expressing a drug-resistant mutant of Snail: For example, cells expressing a Snail-R174A mutant, which shows reduced binding to CYD19, can be used to demonstrate that the compound's effects are dependent on this specific interaction.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
High background signal or unexpected effects in vehicle-treated cells.	The solvent (e.g., DMSO) concentration may be too high, causing cellular stress or toxicity.	Ensure the final solvent concentration is low (typically ≤ 0.1%) and consistent across all treatment groups, including the vehicle control.
The inactive analog (CYD18) shows some biological activity.	The concentration of CYD18 used may be too high, leading to off-target effects. The specific cell line may be particularly sensitive.	Perform a dose-response curve for CYD18 to determine a concentration at which it is truly inactive. Compare its effects to CYD19 at equimolar concentrations.
CYD19 still shows an effect in Snail knockout/knockdown cells.	This could indicate an off-target effect of CYD19 or that the effect is mediated through its inhibition of HDAC1.	Investigate the role of HDAC1 inhibition by using a specific HDAC1 inhibitor as a positive control. Also, consider potential compensatory mechanisms in the knockout/knockdown cells.
Difficulty in interpreting results due to pleiotropic effects.	CYD19 targets both Snail and HDAC1, which can influence multiple signaling pathways.	Deconvolute the effects by comparing the results from CYD19 treatment with those from a Snail-specific genetic knockdown and a specific HDAC1 inhibitor. This will help to attribute observed phenotypes to the inhibition of each target.

Experimental Protocols

Protocol 1: Validating On-Target Snail Degradation by CYD19

Objective: To demonstrate that CYD19 specifically induces the degradation of the Snail protein.

Materials:

• Cell line of interest (e.g., HCT116)

• CYD19

• CYD18 (inactive analog)

• Vehicle (e.g., DMSO)

• Snail shRNA or CRISPR/Cas9 constructs for generating knockdown/knockout cells

• Antibodies for Western blotting (Snail, β-actin)

• Cell lysis buffer

• Protease inhibitor cocktail

Procedure:

• Cell Seeding: Seed the cells at an appropriate density and allow them to adhere overnight.

• Treatment: Treat the cells with:

  • Vehicle control (e.g., 0.1% DMSO)

  • CYD19 (at desired concentrations)

  • CYD18 (at the same concentrations as CYD19)

• Incubation: Incubate the cells for the desired time period (e.g., 24-48 hours).

• Cell Lysis: Harvest the cells and prepare protein lysates.

• Western Blotting: Perform Western blot analysis to detect the levels of Snail protein. Use β-actin as a loading control.

• Genetic Control (Parallel Experiment):

  • Transfect cells with Snail shRNA or control shRNA.

  • Alternatively, use pre-existing Snail knockout and wild-type control cell lines.

  • Treat these cells with CYD19 or vehicle as described above.

  • Analyze Snail protein levels by Western blotting.

Expected Results:

Treatment Group	Expected Snail Protein Level
Vehicle Control	High
CYD19	Decreased (dose-dependently)
CYD18 (Inactive Analog)	No significant change compared to vehicle
Snail Knockdown/Knockout + Vehicle	Very low or absent
Snail Knockdown/Knockout + CYD19	No further decrease

Protocol 2: Assessing the Effect of CYD19 on Cell Proliferation

Objective: To determine if the anti-proliferative effect of CYD19 is Snail-dependent.

Materials:

• Wild-type and Snail-deleted cell lines[7]

• CYD19

• Vehicle (e.g., DMSO)

• Cell proliferation assay kit (e.g., CCK-8, MTT)

Procedure:

• Cell Seeding: Seed both wild-type and Snail-deleted cells in 96-well plates.

• Treatment: Treat the cells with a range of concentrations of CYD19 or vehicle.

• Incubation: Incubate for 48 hours.[7]

• Proliferation Assay: Perform the cell proliferation assay according to the manufacturer's instructions.

Expected Results:

Cell Line	Treatment	Expected Effect on Proliferation
Wild-type	Vehicle	Normal proliferation
Wild-type	CYD19	Dose-dependent inhibition
Snail-deleted	Vehicle	Normal proliferation (may differ slightly from wild-type)
Snail-deleted	CYD19	Significantly less sensitive to inhibition compared to wild-type cells[7]

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of CYD19 targeting the Snail-CBP/p300 interaction.

Caption: Logical workflow for using negative controls in a CYD19 experiment.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CYD19 |CAS:2415281-52-4 Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. CYD19 - MedChem Express [bioscience.co.uk]
• 6. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validating the On-Target Effect of CYD19 on Snail Protein Degradation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The transcription factor Snail is a critical driver of epithelial-mesenchymal transition (EMT), a cellular process implicated in cancer progression and metastasis. Consequently, targeting Snail for degradation presents a promising therapeutic strategy. This guide provides a comprehensive comparison of CYD19, a novel small molecule inhibitor of the CBP/p300-Snail interaction, with other potential Snail-targeting agents. We present supporting experimental data and detailed protocols to validate the on-target effects of these compounds on Snail protein degradation.

Mechanism of Action: How CYD19 Induces Snail Degradation

CYD19 operates through a specific, targeted mechanism. It binds to a conserved arginine-174 (R174) pocket within the Snail protein.[1][2] This binding event physically obstructs the interaction between Snail and the histone acetyltransferases CBP/p300.[1][2] Normally, CBP/p300-mediated acetylation of Snail protects it from degradation. By preventing this acetylation, CYD19 marks Snail for ubiquitination and subsequent degradation by the 26S proteasome.[1][2] This targeted degradation of Snail leads to the suppression of its downstream effects, including EMT and tumor progression.[1]

Caption: CYD19 binds to Snail, blocking CBP/p300 interaction and promoting degradation.

Comparative Analysis of Snail Protein Degradation Agents

This table summarizes the performance of CYD19 in comparison to other molecules reported to affect Snail protein levels. While direct head-to-head quantitative data is limited in the current literature, this table provides a comparative overview of their mechanisms and reported effects.

Compound	Mechanism of Action	Reported Effect on Snail Protein	Quantitative Data (Example)	References
CYD19	Direct binder to Snail (R174 pocket), disrupts Snail-CBP/p300 interaction, leading to ubiquitination and proteasomal degradation.	Dose- and time-dependent decrease in Snail protein levels. Increased Snail ubiquitination. Reduced Snail protein half-life.	Snail protein levels are significantly reduced with CYD19 treatment in a dose-dependent manner.[1] After treatment with cycloheximide (B1669411), Snail degrades rapidly in CYD19-treated cells.[3]	[1][2]
GN-25	Snail-p53 interaction inhibitor.	Downregulates Snail function and reverses the mesenchymal phenotype.	Induces mesenchymal-to-epithelial transition (MET) and apoptosis.[4]	[4]
Regorafenib (B1684635) (Stivarga)	Multi-kinase inhibitor; may inhibit Snail expression through indirect pathways (e.g., YAP1-AREG axis).	Downregulates Snail protein levels.	In cholangiocarcinoma cells, regorafenib treatment decreased SNAI2 protein levels.[5]	[5]
Sorafenib	Multi-kinase inhibitor; inhibits the RAF/MEK/ERK pathway, which can regulate Snail expression.	Downregulates Snail expression.	Markedly downregulated SNAI1 expression in hepatocellular carcinoma cells.[6]	[6]

Experimental Protocols for Validation

To rigorously validate the on-target effect of CYD19 or other compounds on Snail protein degradation, the following key experiments are recommended:

Western Blotting for Snail Protein Levels

This is a fundamental technique to quantify the amount of Snail protein in cells after treatment.

Protocol:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with various concentrations of the test compound (e.g., CYD19) or vehicle control for different time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate by electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against Snail overnight at 4°C. Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantification: Densitometry analysis of the Snail bands, normalized to a loading control (e.g., β-actin or GAPDH), is performed to quantify changes in protein levels.

Cycloheximide (CHX) Chase Assay for Protein Half-life

This assay measures the stability of the Snail protein by inhibiting new protein synthesis.

Protocol:

• Cell Treatment: Treat cells with the test compound or vehicle for a predetermined time.

• Inhibition of Protein Synthesis: Add cycloheximide (CHX) to the cell culture medium at a final concentration of 50-100 µg/mL to block protein translation.[7][8]

• Time-Course Collection: Harvest cell lysates at various time points after CHX addition (e.g., 0, 2, 4, 6, 8 hours).

• Western Blot Analysis: Perform Western blotting for Snail protein as described above for each time point.

• Half-life Determination: Quantify the Snail protein levels at each time point, normalize to the 0-hour time point, and plot the results on a semi-logarithmic graph to calculate the protein half-life. A faster decay curve in the presence of the compound indicates induced degradation.

In Vivo Ubiquitination Assay

This assay directly assesses whether the decrease in Snail protein levels is due to increased ubiquitination.

Protocol:

• Cell Transfection and Treatment: Co-transfect cells with expression vectors for tagged Snail (e.g., FLAG-Snail) and ubiquitin (e.g., HA-Ubiquitin). Treat the transfected cells with the test compound or vehicle.

• Proteasome Inhibition: Prior to cell lysis, treat the cells with a proteasome inhibitor (e.g., MG132) for 4-6 hours to allow ubiquitinated proteins to accumulate.

• Immunoprecipitation: Lyse the cells and immunoprecipitate the tagged Snail protein using an antibody against its tag (e.g., anti-FLAG antibody).

• Western Blot Analysis: Elute the immunoprecipitated proteins and perform Western blotting. Probe the membrane with an antibody against the ubiquitin tag (e.g., anti-HA antibody) to detect ubiquitinated Snail. The input lysates should also be probed for total Snail and ubiquitin as controls.

• Analysis: An increase in the ubiquitinated Snail signal in the compound-treated sample compared to the control indicates that the compound promotes Snail ubiquitination.

Visualizing the Validation Workflow

The following diagrams illustrate the experimental workflow and the logical process for validating the on-target effect of a compound on Snail protein degradation.

Caption: A streamlined workflow for testing a compound's effect on Snail degradation.

Caption: A logical decision tree for confirming on-target Snail degradation.

Conclusion

CYD19 represents a promising therapeutic agent that validates the druggability of the Snail protein. Its specific mechanism of action, which involves the disruption of the Snail-CBP/p300 interaction to induce proteasomal degradation, provides a clear rationale for its anti-cancer effects. The experimental protocols outlined in this guide offer a robust framework for researchers to validate the on-target effects of CYD19 and to objectively compare its performance against other potential Snail-targeting compounds. Further quantitative studies are warranted to establish a more direct comparison of the potency and efficacy of these different agents in promoting Snail protein degradation.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. oncotarget.com [oncotarget.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Snail protein inhibition by drug repositioning for recurrent breast cancer: an in-silico study - WCRJ [wcrj.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Cycloheximide chase - Wikipedia [en.wikipedia.org]
• 8. Cycloheximide (CHX) Chase Assay to Examine Protein Half-life - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Snail-Dependent Mechanism of Action of CYD19: A Comparative Guide

This guide provides a comprehensive framework for researchers to validate the mechanism of action of CYD19, a potent anti-cancer compound, by comparing its effects on wild-type cells with those on Snail-knockout cells. The experimental data will objectively demonstrate that the efficacy of CYD19 is contingent on the presence of the Snail protein.

The Role of Snail in Cancer Progression and the Therapeutic Strategy of CYD19

The zinc finger transcription factor Snail is a critical driver of cancer progression, primarily by inducing the epithelial-mesenchymal transition (EMT).[1][2] EMT allows cancer cells to gain migratory and invasive properties, leading to metastasis.[1] Snail is also implicated in conferring resistance to cell death and promoting cancer stem cell-like traits.[2][3]

CYD19 has been identified as a small-molecule inhibitor that directly targets the Snail protein.[1][4] It binds to a specific pocket on Snail, disrupting its interaction with the coactivators CBP/p300.[1][4] This disruption prevents the acetylation of Snail, leading to its ubiquitination and subsequent degradation by the proteasome.[1][5] Consequently, the downstream effects of Snail, including EMT and repression of tumor suppressors like p53, are reversed.[1][4] Some studies also suggest CYD19 has a dual inhibitory effect on histone deacetylases (HDACs).[6][7]

Elucidating the CYD19 Signaling Pathway

The proposed mechanism of action of CYD19 involves a series of molecular events that ultimately lead to the suppression of tumor growth and metastasis. The following diagram illustrates this pathway.

Caption: Mechanism of action of CYD19.

Experimental Workflow for Mechanism Confirmation

To confirm that the effects of CYD19 are Snail-dependent, a parallel experimental workflow using wild-type (WT) and Snail-knockout (Snail-KO) cells is essential. The following diagram outlines this workflow.

Caption: Experimental workflow for comparative analysis.

Comparative Experimental Data

The following tables summarize the expected quantitative outcomes from the proposed experiments, highlighting the differential effects of CYD19 on WT and Snail-KO cells.

Table 1: Protein Expression Analysis by Western Blot

Protein	Cell Line	Treatment	Expected Outcome
Snail	WT	Vehicle	High Expression
WT	CYD19	Decreased Expression
Snail-KO	Vehicle	No Expression
Snail-KO	CYD19	No Expression
p53	WT	Vehicle	Low Expression
WT	CYD19	Increased Expression
Snail-KO	Vehicle	High Expression
Snail-KO	CYD19	High Expression (No significant change)
E-cadherin	WT	Vehicle	Low Expression
WT	CYD19	Increased Expression
Snail-KO	Vehicle	High Expression
Snail-KO	CYD19	High Expression (No significant change)
Vimentin	WT	Vehicle	High Expression
WT	CYD19	Decreased Expression
Snail-KO	Vehicle	Low Expression
Snail-KO	CYD19	Low Expression (No significant change)

Table 2: Cell Viability (MTT Assay)

Cell Line	Treatment	Expected Outcome (% Viability)
WT	Vehicle	100%
CYD19	Significantly Reduced
Snail-KO	Vehicle	100%
CYD19	Minimally Reduced (No significant change)

Table 3: Cell Migration (Transwell Assay)

Cell Line	Treatment	Expected Outcome (% Migrated Cells)
WT	Vehicle	High Migration
CYD19	Significantly Reduced Migration
Snail-KO	Vehicle	Low Migration
CYD19	Low Migration (No significant change)

Table 4: Gene Expression Analysis by qPCR

Gene	Cell Line	Treatment	Expected Outcome (Fold Change in mRNA)
p21	WT	Vehicle	Baseline
WT	CYD19	Increased
Snail-KO	Vehicle	High
Snail-KO	CYD19	High (No significant change)
CDH1	WT	Vehicle	Baseline
(E-cadherin)	WT	CYD19	Increased
Snail-KO	Vehicle	High
Snail-KO	CYD19	High (No significant change)

Detailed Experimental Protocols

Generation of Snail-Knockout (Snail-KO) Cells

Snail-KO cell lines can be generated using CRISPR/Cas9 technology.

• Design and Synthesis: Design two to three single-guide RNAs (sgRNAs) targeting the early exons of the SNAI1 gene to induce frameshift mutations.

• Vector Construction: Clone the sgRNAs into a Cas9 expression vector (e.g., lentiCRISPRv2).

• Transfection and Selection: Transfect the constructed plasmids into the wild-type cancer cell line. Select for transfected cells using an appropriate antibiotic (e.g., puromycin).

• Clonal Isolation and Validation: Isolate single-cell clones by limiting dilution. Validate the knockout of the Snail protein in individual clones by Western blot and confirm the gene editing by Sanger sequencing of the targeted genomic region.

Western Blot Analysis

This technique is used to quantify the levels of specific proteins.

• Cell Lysis: Treat WT and Snail-KO cells with vehicle or CYD19 for 48 hours. Harvest and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST. Incubate with primary antibodies against Snail, p53, E-cadherin, Vimentin, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Detection: Wash the membrane and incubate with HRP-conjugated secondary antibodies. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensities using densitometry software.

Co-Immunoprecipitation (Co-IP)

Co-IP is used to verify the disruption of the Snail-CBP/p300 interaction.

• Cell Treatment and Lysis: Treat WT cells with vehicle or CYD19 for 24-48 hours. Lyse the cells in a non-denaturing IP lysis buffer.

• Immunoprecipitation: Pre-clear the lysates with protein A/G agarose (B213101) beads. Incubate the lysates with an anti-Snail antibody overnight at 4°C. Add protein A/G beads to pull down the Snail protein complexes.

• Washing and Elution: Wash the beads several times with IP lysis buffer to remove non-specific binding. Elute the protein complexes by boiling in SDS-PAGE sample buffer.

• Western Blot Analysis: Analyze the eluted proteins by Western blot using antibodies against Snail, CBP, and p300. A reduced amount of co-precipitated CBP/p300 in the CYD19-treated sample indicates disruption of the interaction.[1][5]

Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed WT and Snail-KO cells in 96-well plates at an appropriate density.

• Treatment: After 24 hours, treat the cells with increasing concentrations of CYD19 or vehicle for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Calculate cell viability as a percentage of the vehicle-treated control.

Cell Migration (Transwell) Assay

This assay assesses the migratory capacity of cells.

• Cell Preparation: Culture WT and Snail-KO cells and treat with vehicle or CYD19 for 24 hours.

• Assay Setup: Seed the treated cells in the upper chamber of a Transwell insert (with an 8 µm pore membrane) in serum-free medium. Fill the lower chamber with medium containing a chemoattractant (e.g., 10% FBS).

• Incubation: Incubate for 16-24 hours at 37°C.

• Staining and Counting: Remove non-migrated cells from the top of the membrane. Fix and stain the migrated cells on the bottom of the membrane with crystal violet.

• Quantification: Elute the stain and measure the absorbance, or count the number of migrated cells in several microscopic fields.

Quantitative Real-Time PCR (qPCR)

qPCR is used to measure the mRNA levels of target genes.

• RNA Extraction and cDNA Synthesis: Treat WT and Snail-KO cells with vehicle or CYD19 for 48 hours. Extract total RNA and synthesize cDNA using a reverse transcription kit.

• qPCR Reaction: Perform qPCR using SYBR Green master mix and primers specific for p21, CDH1 (E-cadherin), and a housekeeping gene (e.g., GAPDH or ACTB).

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing to the housekeeping gene and the vehicle-treated control.

By following this guide, researchers can systematically and rigorously confirm that the mechanism of action of CYD19 is dependent on its ability to target and induce the degradation of the Snail protein, providing a solid foundation for its further development as a targeted anti-cancer therapeutic.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Snail-Family Proteins: Role in Carcinogenesis and Prospects for Antitumor Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of CYD19 and Other Snail Inhibitors for Cancer Research

For Immediate Release

In the landscape of cancer therapeutics, the transcription factor Snail has emerged as a critical target due to its pivotal role in epithelial-mesenchymal transition (EMT), a key process in tumor progression and metastasis. This guide provides a detailed comparison of the novel Snail inhibitor, CYD19, with other known inhibitors, offering researchers, scientists, and drug development professionals a comprehensive overview of their efficacy, mechanisms of action, and the experimental data supporting their potential.

Executive Summary

CYD19 is a potent, small-molecule inhibitor that disrupts the interaction between Snail and the coactivator proteins CBP/p300. This action leads to the degradation of Snail, suppression of tumor growth, and reversal of EMT. This guide compares CYD19 with two other notable Snail inhibitors: GN25, which blocks the Snail-p53 interaction, and CoIII-Ebox, a cobalt(III) complex that inhibits Snail's DNA-binding activity. The comparative analysis is based on available preclinical data, focusing on quantitative measures of efficacy and detailed experimental methodologies.

Data Presentation: Quantitative Efficacy of Snail Inhibitors

The following table summarizes the key quantitative data for CYD19, GN25, and CoIII-Ebox, providing a direct comparison of their potency and mechanism of target engagement.

Inhibitor	Target Interaction	Binding Affinity (Kd)	IC50 Value	Effective Concentration	Key Outcomes
CYD19	Snail-CBP/p300 Interaction	0.18 µM (for Snail)[1][2]	0.405 µM (for HDAC1)[1][3]	50-150 nM in cell-based assays[4]	Promotes Snail degradation, restores p53 function, reverses EMT.[5]
GN25	Snail-p53 Interaction	Not Reported	Not Reported	1-10 µM in cell-based assays	Induces p53 and p21 expression, blocks tumor progression.[1][5]
CoIII-Ebox	Snail-DNA (E-box) Interaction	Not Reported	Not Reported	40 nM in cell-based assays	Inhibits Snail-mediated transcriptional repression, reduces cell invasiveness.[6]

Mechanism of Action and Signaling Pathways

The inhibitors discussed employ distinct strategies to counteract the oncogenic functions of Snail.

CYD19: This small molecule directly binds to the evolutionarily conserved arginine-174 (R174) pocket of the Snail protein.[5] This binding event physically obstructs the interaction between Snail and the histone acetyltransferases CBP and p300.[5] The lack of acetylation marks Snail for ubiquitination and subsequent degradation by the proteasome.[5] This leads to the upregulation of Snail target genes, such as E-cadherin, and the restoration of the tumor suppressor p53's function.[5]

GN25: This inhibitor specifically targets the protein-protein interaction between Snail and the tumor suppressor p53.[1][5] In many cancers, Snail directly binds to p53, leading to its inactivation and subsequent degradation. GN25 prevents this interaction, thereby stabilizing p53 and allowing it to execute its tumor-suppressive functions, including cell cycle arrest and apoptosis.[1][5]

CoIII-Ebox: This compound is a cobalt(III) complex conjugated to an E-box oligonucleotide.[6] The E-box sequence (CAGGTG) is the specific DNA motif recognized and bound by Snail to repress the transcription of its target genes, such as E-cadherin.[7] CoIII-Ebox acts as a decoy, binding to the DNA-binding domain of Snail and preventing it from associating with the promoters of its target genes, thus alleviating transcriptional repression.[6]

Below are diagrams illustrating the signaling pathways affected by these inhibitors.

Caption: Mechanism of action of CYD19.

Caption: Mechanisms of GN25 and CoIII-Ebox.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols used to evaluate the efficacy of these Snail inhibitors.

CYD19

• Biolayer Interferometry (BLI) Assay for Binding Affinity:

  • Objective: To determine the dissociation constant (Kd) of CYD19 for the Snail protein.

  • Protocol: Recombinant His-tagged Snail protein is immobilized on Ni-NTA biosensors. The sensors are then dipped into solutions containing varying concentrations of CYD19. The association and dissociation rates are measured in real-time by detecting changes in the interference pattern of light reflected from the sensor surface. The Kd is calculated from the ratio of the dissociation and association rate constants.[5]

• Immunoprecipitation (IP) and Immunoblotting for Protein-Protein Interaction:

  • Objective: To assess the ability of CYD19 to disrupt the Snail-CBP/p300 interaction.

  • Protocol: Cancer cells are treated with CYD19 or a vehicle control. Cell lysates are then incubated with an anti-Snail antibody to immunoprecipitate Snail and its interacting proteins. The immunoprecipitates are resolved by SDS-PAGE, transferred to a membrane, and probed with antibodies against CBP and p300 to detect the amount of co-precipitated proteins. A reduction in the CBP/p300 signal in the CYD19-treated samples indicates disruption of the interaction.[5]

• Cell Viability and Apoptosis Assays:

  • Objective: To evaluate the effect of CYD19 on cancer cell proliferation and survival.

  • Protocol: Cancer cell lines are seeded in 96-well plates and treated with increasing concentrations of CYD19. Cell viability is measured after a set incubation period (e.g., 48-72 hours) using assays such as the Cell Counting Kit-8 (CCK-8). Apoptosis can be assessed by flow cytometry using Annexin V and propidium (B1200493) iodide staining.[5]

GN25

• GST Pull-Down Assay for Protein-Protein Interaction:

  • Objective: To demonstrate the inhibition of Snail-p53 binding by GN25.

  • Protocol: Recombinant GST-tagged Snail protein is incubated with cell lysates containing p53 in the presence of GN25 or a vehicle control. Glutathione-sepharose beads are used to pull down the GST-Snail protein. The pulled-down complexes are then analyzed by immunoblotting with an anti-p53 antibody. A reduced p53 signal in the presence of GN25 indicates inhibition of the interaction.

• Western Blot Analysis for Protein Expression:

  • Objective: To measure the effect of GN25 on the expression levels of p53 and its downstream target, p21.

  • Protocol: K-Ras-mutated cancer cells are treated with various concentrations of GN25 for different time points. Total cell lysates are prepared, and proteins are separated by SDS-PAGE. The expression levels of p53 and p21 are detected by immunoblotting with specific antibodies. An increase in the levels of these proteins indicates the activation of the p53 pathway.[1]

CoIII-Ebox

• Luciferase Reporter Assay for Transcriptional Activity:

  • Objective: To measure the ability of CoIII-Ebox to inhibit Snail-mediated transcriptional repression of the E-cadherin promoter.

  • Protocol: Breast cancer cells are co-transfected with a luciferase reporter plasmid containing the E-cadherin promoter (Ecad-luc) and treated with CoIII-Ebox. The cells are then stimulated with heregulin β1 (HRG) to induce endogenous Snail activity. Luciferase activity is measured after 48 hours. An increase in luciferase activity in the presence of CoIII-Ebox indicates the alleviation of Snail-mediated repression.[6]

• Wound Healing/Migration Assay:

  • Objective: To assess the effect of CoIII-Ebox on cancer cell migration.

  • Protocol: A confluent monolayer of cancer cells is "wounded" by creating a scratch with a pipette tip. The cells are then treated with CoIII-Ebox or a control. The rate of wound closure is monitored and quantified over time by microscopy. A slower closure rate in the presence of CoIII-Ebox suggests inhibition of cell migration.

• Three-Dimensional (3D) Spheroid Invasion Assay:

  • Objective: To evaluate the impact of CoIII-Ebox on the invasive potential of cancer cells in a more physiologically relevant model.

  • Protocol: Cancer cell spheroids are embedded in a basement membrane extract (BME) matrix and treated with CoIII-Ebox. The invasion of cells from the spheroid into the surrounding matrix is observed and quantified over several days. A reduction in the invasive area indicates the anti-invasive activity of the inhibitor.[6]

Experimental Workflow Diagram

The following diagram outlines a general workflow for evaluating the efficacy of a novel Snail inhibitor.

References

• 1. The Role of Snail in EMT and Tumorigenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Targeted Inhibition of Snail Activity in Breast Cancer Cells by Using a CoIII-Ebox Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

CYD19 Versus Other HDAC Inhibitors: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel dual Snail/HDAC inhibitor, CYD19, with other established histone deacetylase (HDAC) inhibitors. The following sections present a comprehensive analysis of their performance based on available preclinical data, detailed experimental methodologies for key assays, and visual representations of relevant biological pathways and experimental workflows.

Introduction to CYD19 and HDAC Inhibition

Histone deacetylases (HDACs) are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. By removing acetyl groups from histones, HDACs promote a more condensed chromatin structure, leading to transcriptional repression. In various cancers, the aberrant activity of HDACs is linked to the silencing of tumor suppressor genes. HDAC inhibitors counteract this by inducing histone hyperacetylation, which leads to a more relaxed chromatin state, the re-expression of silenced genes, and can result in cell cycle arrest, differentiation, and apoptosis of cancer cells.[1]

CYD19 is a novel small molecule that functions as a dual-target inhibitor, acting on both the zinc finger transcription factor Snail and HDAC1.[2][3][4] Snail is a key regulator of the epithelial-mesenchymal transition (EMT), a process critical for cancer invasion and metastasis. CYD19 has been shown to disrupt the interaction between Snail and CREB-binding protein (CBP)/p300, leading to Snail's degradation. This, in turn, restores the activity of the tumor suppressor p53.[5][6][7] Its dual action presents a unique mechanism compared to traditional HDAC inhibitors that primarily target the enzymatic activity of the HDAC proteins.

This guide compares CYD19 to four well-established pan-HDAC inhibitors: Vorinostat (B1683920), Romidepsin, Panobinostat (B1684620), and Belinostat.

Comparative Performance Data

The following tables summarize the in vitro efficacy of CYD19 and other selected HDAC inhibitors. Table 1 details the inhibitory activity against specific HDAC isoforms, while Table 2 presents the anti-proliferative effects in various cancer cell lines.

Inhibitor	HDAC1	HDAC2	HDAC3	HDAC4	HDAC6	HDAC8	Other HDACs	Reference(s)
CYD19	405 nM	-	-	-	-	-	-	[2][8]
Vorinostat	10 nM	-	20 nM	-	-	-	Pan-HDAC inhibitor	[5][9][10]
Romidepsin	36 nM	47 nM	-	510 nM	14,000 nM	-	-	[2][3][11]
Panobinostat	<13.2 nM	<13.2 nM	<13.2 nM	Mid-nanomolar	<13.2 nM	Mid-nanomolar	Pan-HDAC inhibitor (Class I, II, IV)	[6]
Belinostat	41 nM	125 nM	30 nM	115 nM	82 nM	216 nM	HDAC7: 67 nM, HDAC9: 128 nM	[1]
Table 1: Inhibitory Activity (IC50) of CYD19 and Other HDAC Inhibitors Against Various HDAC Isoforms. A hyphen (-) indicates that data was not readily available in the searched sources.

Inhibitor	HCT116 (Colon)	MMTV-PyMT (Breast)	Other Cancer Cell Lines	Reference(s)
CYD19	Induces apoptosis and reduces proliferation (specific IC50 not provided)	Reduces proliferation	Breast cancer primary cells, other colorectal cancer cell lines	[12][13]
Vorinostat	~2.8 µM	-	A549 (Lung): ~1.5 µM, MCF7 (Breast): 0.75 µM	[7][14][15]
Romidepsin	3 nM	-	U-937 (Leukemia): 5.92 nM, K562 (Leukemia): 8.36 nM	[3]
Panobinostat	7.1 nM	-	HH (Cutaneous T-cell Lymphoma): 1.8 nM, BT474 (Breast): 2.6 nM	[4]
Belinostat	200 nM	-	A2780 (Ovarian): 200 nM, HT29 (Colon): 660 nM	[16]
Table 2: Anti-proliferative Activity (IC50) of CYD19 and Other HDAC Inhibitors in Various Cancer Cell Lines. A hyphen (-) indicates that data was not readily available in the searched sources.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison are provided below.

HDAC Activity Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of HDACs.

• Reagent Preparation : Prepare HDAC assay buffer, a solution of the HDAC substrate (e.g., a fluorogenic acetylated peptide), and the test inhibitor at various concentrations.

• Enzyme Reaction : In a 96-well plate, add the HDAC assay buffer, the test inhibitor, and a source of HDAC enzyme (e.g., HeLa nuclear extract or recombinant HDAC).

• Incubation : Allow the enzyme and inhibitor to pre-incubate at a controlled temperature (e.g., 25°C or 37°C).

• Initiation : Initiate the reaction by adding the HDAC substrate to each well.

• Development : After a set incubation time, stop the reaction by adding a developer solution. This solution typically contains a protease that cleaves the deacetylated substrate, releasing a fluorescent molecule.

• Measurement : Read the fluorescence intensity using a fluorometer at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 350-380/440-460 nm).

• Data Analysis : Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value.[6][9][11][16][17]

Cell Viability Assay (CCK-8)

The Cell Counting Kit-8 (CCK-8) assay is a colorimetric method used to determine the number of viable cells in a sample.

• Cell Seeding : Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for attachment.

• Drug Treatment : Treat the cells with various concentrations of the HDAC inhibitor and a vehicle control.

• Incubation : Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• Reagent Addition : Add 10 µL of CCK-8 solution to each well.

• Final Incubation : Incubate the plate for 1-4 hours at 37°C. During this time, dehydrogenases in viable cells reduce the WST-8 tetrazolium salt in the CCK-8 solution to a colored formazan (B1609692) product.

• Absorbance Measurement : Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis : Calculate cell viability as a percentage of the control and determine the IC50 value.[2][3][4][5][18]

Immunoblotting

Immunoblotting (Western blotting) is used to detect specific proteins in a sample.

• Cell Lysis : Treat cells with the inhibitor for the desired time, then harvest and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification : Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE : Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer : Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking : Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation : Incubate the membrane with a primary antibody specific to the protein of interest (e.g., Snail, p53, acetylated histones) overnight at 4°C.

• Secondary Antibody Incubation : Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection : Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis : Analyze the band intensities to determine the relative protein expression levels.[10][19][20][21]

Visualizations

The following diagrams illustrate the mechanism of action of CYD19 and a typical experimental workflow for comparing HDAC inhibitors.

Caption: Mechanism of action of CYD19.

Caption: Experimental workflow for comparing HDAC inhibitors.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Panobinostat | Non-selective HDACs | Tocris Bioscience [tocris.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Profile of panobinostat and its potential for treatment in solid tumors: an update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Efficacy of HDAC Inhibitors Belinostat and Panobinostat against Cisplatin-Sensitive and Cisplatin-Resistant Testicular Germ Cell Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. SAHA (Vorinostat), HDAC inhibitor (CAS 149647-78-9) | Abcam [abcam.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Romidepsin - Focus Biomolecules [mayflowerbio.com]
• 12. cpclab.uni-duesseldorf.de [cpclab.uni-duesseldorf.de]
• 13. Determination of Slow-Binding HDAC Inhibitor Potency and Subclass Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Sustained inhibition of deacetylases is required for the antitumor activity of the histone deactylase inhibitors panobinostat and vorinostat in models of colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. selleckchem.com [selleckchem.com]
• 17. adooq.com [adooq.com]
• 18. cancer-research-network.com [cancer-research-network.com]
• 19. file.medchemexpress.com [file.medchemexpress.com]
• 20. Class I/IIb-Selective HDAC Inhibitor Exhibits Oral Bioavailability and Therapeutic Efficacy in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The HDACi Panobinostat Shows Growth Inhibition Both In Vitro and in a Bioluminescent Orthotopic Surgical Xenograft Model of Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of CYD19's Anti-Tumor Efficacy Across Diverse Cancer Cell Lines

Introduction: The zinc finger transcription factor Snail is a critical driver of tumor progression, primarily by inducing epithelial-mesenchymal transition (EMT), which enhances cancer cell invasion, metastasis, and therapeutic resistance.[1] Historically considered an "undruggable" target, recent advancements have led to the development of small-molecule inhibitors.[1][2] This guide provides a comparative overview of CYD19, a potent small-molecule compound that inhibits the interaction between Snail and CREB-binding protein (CBP)/p300.[1][2] By disrupting this interaction, CYD19 promotes the degradation of Snail, reverses EMT, and restores p53-mediated tumor suppression, showcasing its potential as a targeted therapeutic agent.[1][2] This document details its effects across various cancer cell lines, compares its efficacy in combination with standard chemotherapy, and provides the experimental protocols used for its validation.

Mechanism of Action of CYD19

CYD19 exerts its anti-tumor effects through a specific, targeted mechanism. It binds with high affinity to the arginine-174 pocket of the Snail protein.[1][2] This action competitively inhibits the interaction between Snail and the histone acetyltransferases CBP/p300. The key consequences of this inhibition are:

• Impaired Snail Acetylation: CBP/p300-mediated acetylation is crucial for stabilizing the Snail protein. By blocking this, CYD19 marks Snail for degradation.

• Promotion of Snail Degradation: The lack of acetylation leads to increased phosphorylation and ubiquitination of Snail, targeting it for destruction via the ubiquitin-proteasome pathway.[1]

• Restoration of p53 Function: Snail is known to repress the tumor suppressor protein p53. By promoting Snail degradation, CYD19 restores wild-type p53 activity, leading to reduced tumor cell growth and survival.[1][2]

• Reversal of EMT: CYD19 effectively blocks Snail-driven EMT, increasing the expression of epithelial markers (e.g., E-cadherin) and decreasing mesenchymal markers (e.g., vimentin).[1] This action diminishes the invasive and metastatic potential of cancer cells.

Caption: Mechanism of CYD19 action on the Snail signaling pathway.

Cross-Validation of CYD19's Anti-Tumor Effects

CYD19 has demonstrated potent anti-tumor activity across a range of cancer cell lines, particularly those expressing wild-type p53. Its effects are multifaceted, including inhibition of proliferation, induction of apoptosis, and reversal of the EMT phenotype.

Table 1: Summary of CYD19's Effects on Various Cancer Cell Lines

Cell Line	Cancer Type	p53 Status	Key Effects of CYD19 Treatment
HCT116	Colorectal Carcinoma	Wild-Type	Dose-dependently reduced Snail protein levels, inhibited proliferation, induced apoptosis, and reduced in vivo xenograft tumor growth.[1][3]
MMTV-PyMT	Mouse Breast Cancer	Wild-Type	Decreased Snail protein levels, inhibited proliferation and migration, induced apoptosis, and reversed TGFβ1-induced EMT.[1][3][4]
4T1	Mouse Breast Cancer	Mutant	Reversed TGFβ1-induced EMT.[4]
SUM159	Human Breast Cancer	Mutant	Inhibited cell migration following Snail silencing, suggesting dependence on the Snail pathway.[4]
DLD1	Colorectal Carcinoma	Mutant	Showed significantly less sensitivity to CYD19-induced proliferation inhibition compared to wild-type p53 cells.[3]
Human BrCa Primary Cells	Human Breast Cancer	N/A	Dose-dependently decreased Snail protein levels and blocked TGFβ1-induced EMT.[1][4]

Note: The anti-proliferative and pro-apoptotic effects of CYD19 are significantly more pronounced in cancer cells harboring wild-type p53 compared to those with mutant p53.[3]

Comparative Efficacy: CYD19 in Combination Therapy

A key characteristic of Snail-driven EMT is resistance to conventional chemotherapeutics.[1] By reversing EMT, CYD19 can re-sensitize cancer cells to these agents. Experiments combining CYD19 with Taxol, a standard chemotherapy drug, have shown a strong synergistic effect on inhibiting cancer cell proliferation.

Table 2: Synergistic Anti-proliferative Effects of CYD19 and Taxol

Cell Line	Treatment	Outcome
MMTV-PyMT	Low-dose Taxol (0.5-4.0 nM) alone	No significant impact on proliferation.[1]
CYD19 (20 nM) alone	No significant impact on proliferation.[1]
Low-dose Taxol + CYD19 (25 nM)	Strongly superior anti-proliferation activity. [1]
HCT116	Low-dose Taxol (1.0-8.0 nM) alone	No significant impact on proliferation.[1]
CYD19 (20 nM) alone	No significant impact on proliferation.[1]
Low-dose Taxol + CYD19 (25 nM)	Strongly superior anti-proliferation activity. [1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key assays used to evaluate the efficacy of CYD19.

Cell Viability and Proliferation Assay (CCK-8/MTT)

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Materials: 96-well plates, cancer cell lines, complete culture medium, CYD19, vehicle control (e.g., DMSO), CCK-8 or MTT reagent, microplate reader.

• Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well and allow them to adhere overnight.

  • Treatment: Treat cells with various concentrations of CYD19 or a vehicle control. Incubate for a specified period (e.g., 48 hours).

  • Reagent Addition: Add 10 µL of CCK-8 reagent (or 20 µL of 5 mg/mL MTT) to each well.

  • Incubation: Incubate the plate for 1-4 hours at 37°C. For MTT, an additional step is required to add a solubilizing agent (e.g., DMSO) to dissolve the formazan (B1609692) crystals.

  • Data Acquisition: Measure the absorbance at 450 nm for CCK-8 or 570 nm for MTT using a microplate reader.[5]

  • Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Caption: Standard workflow for a cell viability and proliferation assay.

Immunoblotting (Western Blot)

This technique is used to detect and quantify specific proteins in a cell lysate, such as Snail, p53, or EMT markers.

• Materials: Treated cells, lysis buffer, protein assay kit (e.g., BCA), SDS-PAGE gels, transfer apparatus, PVDF membrane, blocking buffer (e.g., 5% non-fat milk), primary antibodies (e.g., anti-Snail, anti-E-cadherin, anti-β-actin), HRP-conjugated secondary antibodies, chemiluminescence substrate.

• Protocol:

  • Cell Lysis: Lyse the treated and control cells on ice using a suitable lysis buffer containing protease inhibitors.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • Electrophoresis: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate them by size.

  • Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

  • Antibody Incubation: Incubate the membrane with a specific primary antibody overnight at 4°C, followed by incubation with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Add a chemiluminescence substrate and visualize the protein bands using an imaging system. β-actin is typically used as a loading control.

Cell Migration Assay (Transwell Assay)

This assay assesses the migratory capacity of cancer cells in response to treatment.

• Materials: Transwell inserts (e.g., 8 µm pore size), 24-well plates, serum-free medium, medium with chemoattractant (e.g., 10% FBS), treated cells, cotton swabs, methanol (B129727), crystal violet stain.

• Protocol:

  • Cell Preparation: Pre-treat cells with CYD19 or vehicle for 48 hours. Resuspend the cells in serum-free medium.

  • Assay Setup: Place Transwell inserts into the wells of a 24-well plate. Add medium containing a chemoattractant to the lower chamber.

  • Cell Seeding: Seed the pre-treated cells into the upper chamber of the Transwell insert.

  • Incubation: Incubate for 12-24 hours to allow cells to migrate through the porous membrane.

  • Cell Removal: Remove non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Staining: Fix the migrated cells on the lower surface with methanol and stain with crystal violet.

  • Quantification: Elute the stain and measure absorbance, or count the number of migrated cells in several microscopic fields.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Independent Verification of CYD19's Activity: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the published data on CYD19, a dual inhibitor of Snail and histone deacetylase (HDAC), and its alternatives. This document summarizes key experimental findings, presents detailed methodologies, and visualizes relevant biological pathways to facilitate independent assessment and future research.

Comparative Analysis of Snail Inhibitors

The following tables summarize the quantitative data on the activity of CYD19 and a known alternative, GN25. The data for CYD19 is primarily sourced from a 2020 study published in Science Advances by Li et al.[1][2] At present, comprehensive independent verification of these findings by unrelated research groups is limited in the published literature.

Table 1: In Vitro Inhibitory Activity

Compound	Target(s)	Assay	Result	Source
CYD19	Snail	Binding Affinity (Kd)	0.18 µM	[3]
HDAC1	IC50	0.405 µM	[3]
Snail-R174A Mutant	Binding Affinity (Kd)	3.0 µM	[1][4]
GN25	Snail-p53 Interaction	---	Inhibits binding	[5]

Table 2: Cellular Activity in Cancer Cell Lines

Compound	Cell Line	Assay	Effect	Concentration	Source
CYD19	HCT-116	Apoptosis	Induces apoptosis	Dose-dependent	[1]
MMTV-PyMT	Cell Proliferation	Inhibits proliferation	Dose-dependent	[6]
Various Cancer Cells	Cell Migration	Reduces migration	Dose-dependent	[7]
GN25	K-Ras-mutated cancer cells	Gene Expression	Induces p53 and p21	Not specified	[5]
Kras-HMLE-SNAIL	Cell Growth	Growth inhibition	20 µM	[8]
Kras-HMLE-SNAIL	Spheroid Formation	Suppresses formation	20 µM	[8]

Signaling Pathway and Mechanism of Action

CYD19 is reported to function as a potent inhibitor of the interaction between the transcription factor Snail and the histone acetyltransferases CBP/p300.[2] This disruption leads to the destabilization and subsequent degradation of Snail protein through the ubiquitin-proteasome pathway.[1] The degradation of Snail alleviates its repressive effect on tumor suppressor proteins like p53, leading to increased p53 stability and activity.[9] This cascade of events ultimately results in the inhibition of epithelial-mesenchymal transition (EMT), a crucial process in cancer metastasis, and the induction of apoptosis in cancer cells.[1]

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. apexbt.com [apexbt.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Unveiling the Dichotomy: CYD19's Potent Anti-Tumor Activity is Contingent on p53 Status

A Comparative Analysis of CYD19's Efficacy in Wild-Type vs. Mutant p53 Cancer Cells

The small-molecule compound CYD19 has emerged as a promising anti-cancer agent, demonstrating significant efficacy in preclinical models. However, its therapeutic impact is intricately linked to the mutational status of the tumor suppressor protein p53. This guide provides a comprehensive comparison of CYD19's effects on cancer cells harboring wild-type p53 versus those with mutant p53, supported by experimental data and detailed methodologies.

Mechanism of Action: A Tale of Two p53s

CYD19's primary mechanism of action involves the inhibition of the Snail-CBP/p300 interaction.[1][2] CYD19 binds to the Snail protein, a key transcriptional repressor, leading to its degradation via the ubiquitin-proteasome pathway.[1][2] This degradation has profoundly different consequences depending on the p53 status of the cancer cell.

In wild-type p53 (wt-p53) cancer cells, Snail normally suppresses p53 activity by binding to it and recruiting histone deacetylases (HDACs), which leads to p53 deacetylation and subsequent degradation.[3] By inducing Snail degradation, CYD19 prevents this suppression, resulting in the stabilization and increased expression of wt-p53.[1][3] This restoration of wt-p53 function triggers downstream anti-tumor effects, including cell cycle arrest and apoptosis.[1][4]

Conversely, in mutant p53 (mut-p53) cancer cells, CYD19 does not affect the expression levels of the mutated p53 protein.[1][3] As a result, the downstream signaling pathways initiated by functional p53 are not activated, rendering these cells significantly less sensitive to CYD19 treatment.[4]

Comparative Efficacy: A Clear Divide

Experimental data consistently demonstrates a stark contrast in the response of wt-p53 and mut-p53 cancer cells to CYD19.

Quantitative Data Summary

Parameter	Wild-Type p53 Cancer Cells	Mutant p53 Cancer Cells	Reference
p53 Protein Expression	Dose-dependent increase	No significant change	[1][3]
p53 Target Gene Expression (p21, MDM2)	Increased mRNA and protein levels	No significant change	[1][3]
Cell Proliferation (CCK-8 Assay)	Significantly inhibited	Minimally affected	[4]
Apoptosis	Induced	No significant induction	[4]

Signaling Pathway and Experimental Workflow

The differential effects of CYD19 on wt-p53 and mut-p53 cancer cells can be visualized through the following signaling pathway and experimental workflow diagrams.

Caption: CYD19 Signaling in wt-p53 vs. mut-p53 Cells.

Caption: Workflow for Comparing CYD19's Effects.

Detailed Experimental Protocols

The following are summaries of key experimental protocols used to elucidate the differential effects of CYD19.

Immunoblot Analysis

• Objective: To determine the effect of CYD19 on the protein levels of p53, Snail, and p53 target proteins (p21, MDM2).

• Cell Lines: Wild-type p53 (e.g., MMTV-PyMT, HCT116) and mutant p53 (e.g., MDA-MB-231, SW620, DLD1) cancer cell lines.[1][3]

• Treatment: Cells were treated with varying concentrations of CYD19 or a vehicle control for 48 hours.[3]

• Procedure:

  • Cells were lysed and protein concentrations were determined.

  • Equal amounts of protein were separated by SDS-PAGE and transferred to a PVDF membrane.

  • Membranes were blocked and then incubated with primary antibodies against p53, Snail, p21, MDM2, and a loading control (e.g., β-actin).

  • After washing, membranes were incubated with HRP-conjugated secondary antibodies.

  • Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.

Cell Proliferation Assay (CCK-8)

• Objective: To assess the impact of CYD19 on the proliferation of cancer cells with different p53 statuses.

• Procedure:

  • Cells were seeded in 96-well plates and allowed to adhere overnight.

  • Cells were then treated with various concentrations of CYD19 or vehicle for 48 hours.[4]

  • Cell Counting Kit-8 (CCK-8) solution was added to each well and incubated for a specified time.

  • The absorbance at 450 nm was measured using a microplate reader to determine the number of viable cells.

Apoptosis Assay

• Objective: To quantify the induction of apoptosis by CYD19 in wt-p53 and mut-p53 cancer cells.

• Procedure:

  • Cells were treated with CYD19 or vehicle for 48 hours.

  • Cells were harvested, washed, and resuspended in binding buffer.

  • Cells were stained with Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

  • The percentage of apoptotic cells (Annexin V positive) was determined by flow cytometry.[4]

Reverse Transcription Quantitative PCR (RT-qPCR)

• Objective: To measure the mRNA expression levels of p53 target genes.

• Procedure:

  • Total RNA was extracted from CYD19- or vehicle-treated cells.

  • cDNA was synthesized from the RNA using a reverse transcription kit.

  • qPCR was performed using SYBR Green master mix and primers specific for TP53, p21, and MDM2.

  • Gene expression levels were normalized to a housekeeping gene (e.g., GAPDH).[3]

Conclusion

The efficacy of the novel anti-cancer agent CYD19 is critically dependent on the p53 status of tumor cells. In wild-type p53 cancers, CYD19 effectively restores the tumor-suppressive functions of p53 by promoting the degradation of its repressor, Snail. This leads to a significant reduction in cell proliferation and an increase in apoptosis. In contrast, cancer cells with mutant p53 are largely resistant to the effects of CYD19. These findings underscore the importance of p53 status as a predictive biomarker for CYD19 therapy and highlight a promising therapeutic strategy for a subset of cancers harboring wild-type p53.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Evaluating the Synergistic Potential of CYD19 in Combination Chemotherapy: A Proposed Research Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for evaluating the synergistic effects of CYD19, a novel Snail protein inhibitor, with established chemotherapy drugs. Due to the current absence of direct preclinical or clinical data on CYD19 combination therapies, this document presents a series of proposed experimental evaluations based on its known mechanism of action. The objective is to offer a scientifically grounded roadmap for future research into the potential of CYD19 to enhance the efficacy of standard chemotherapeutic agents.

Introduction to CYD19: A Novel Anti-Cancer Strategy

CYD19 is a small-molecule compound that targets the zinc finger transcription factor Snail, which is frequently overexpressed in various human cancers and is associated with poor prognosis.[1][2] Snail is a master regulator of the epithelial-mesenchymal transition (EMT), a cellular process implicated in cancer progression, metastasis, and the development of chemoresistance.[3][4]

Mechanism of Action: CYD19 functions by binding with high affinity to a specific pocket on the Snail protein.[1][2] This binding disrupts the interaction between Snail and the CREB-binding protein (CBP)/p300, which is necessary for Snail's stability and function. The inhibition of this interaction leads to the ubiquitination and subsequent proteasomal degradation of Snail.[1][2] The key downstream effects of CYD19 include:

• Reversal of EMT: CYD19 has been shown to block EMT, leading to an increase in epithelial markers (e.g., E-cadherin) and a decrease in mesenchymal markers (e.g., vimentin).[1][5]

• Restoration of p53 Function: By promoting Snail degradation, CYD19 can restore the function of wild-type p53, a critical tumor suppressor, thereby inhibiting tumor cell growth and survival.[1][6]

• Inhibition of Cancer Stem Cell (CSC) Properties: CYD19 can inhibit the expansion of cancer stem cells, which are thought to drive tumor recurrence and metastasis.[1]

Proposed Synergistic Combinations with Chemotherapy

The ability of CYD19 to reverse EMT and restore p53 activity provides a strong rationale for its use in combination with conventional chemotherapy. EMT is a known mechanism of resistance to various cytotoxic drugs.[4][7] By targeting Snail, CYD19 may re-sensitize cancer cells to chemotherapy. This guide proposes the evaluation of CYD19 in combination with two standard-of-care agents with distinct mechanisms of action: Cisplatin (B142131) (a DNA-damaging agent) and Paclitaxel (B517696) (a microtubule stabilizer).

CYD19 and Cisplatin: A Potential Partnership Against Chemoresistance

Scientific Rationale: Cisplatin is a platinum-based drug that forms adducts with DNA, leading to intra- and inter-strand crosslinks.[1][2] This DNA damage, if not repaired, triggers apoptosis.[8][9] However, cancer cells that have undergone EMT often exhibit enhanced DNA repair capabilities and resistance to apoptosis, limiting the efficacy of cisplatin.[7] It is hypothesized that by reversing EMT, CYD19 could restore sensitivity to cisplatin-induced DNA damage.

Hypothesized Synergistic Mechanism:

Hypothesized synergy between CYD19 and Cisplatin.

CYD19 and Paclitaxel: Overcoming Mitotic Arrest Resistance

Scientific Rationale: Paclitaxel is an anti-mitotic agent that stabilizes microtubules, leading to the arrest of the cell cycle in the G2/M phase and subsequent apoptosis.[5][6][10] Resistance to paclitaxel can arise from various mechanisms, including the upregulation of anti-apoptotic proteins and alterations in microtubule dynamics, which can be influenced by the mesenchymal state. By promoting a more epithelial-like state and restoring p53-mediated apoptosis, CYD19 could lower the threshold for paclitaxel-induced cell death.

Hypothesized Synergistic Mechanism:

Hypothesized synergy between CYD19 and Paclitaxel.

Proposed Experimental Protocols

To empirically test these hypotheses, a systematic evaluation involving both in vitro and in vivo models is proposed.

In Vitro Synergy Assessment

Objective: To quantify the synergistic, additive, or antagonistic effects of CYD19 in combination with cisplatin or paclitaxel across various cancer cell lines.

Workflow Diagram:

Workflow for in vitro synergy assessment.

Detailed Methodology:

• Cell Line Selection: Utilize a panel of cancer cell lines with known high Snail expression (e.g., MDA-MB-231 for breast cancer, HCT116 for colorectal cancer). Include cell lines with both wild-type and mutant p53 to investigate the dependency on p53 status.

• Dose-Response Assays:

  • Determine the IC50 (half-maximal inhibitory concentration) for CYD19, cisplatin, and paclitaxel individually in each cell line.

  • Perform combination studies using a dose matrix format, with concentrations ranging from below to above the IC50 for each drug.

• Cell Viability Measurement: After a 72-hour incubation period, assess cell viability using a standard method like the MTT or CellTiter-Glo assay.

• Data Analysis:

  • Calculate the Combination Index (CI) using the Chou-Talalay method. This method provides a quantitative measure of drug interaction.

  • A CI value < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

  • Generate isobolograms to visualize the synergistic interactions.

In Vivo Efficacy Studies

Objective: To evaluate the anti-tumor efficacy and safety of CYD19 combination therapy in a preclinical animal model.

Workflow Diagram:

Workflow for in vivo efficacy studies.

Detailed Methodology:

• Animal Model: Use immunodeficient mice (e.g., NOD-SCID) for establishing subcutaneous xenografts of a selected cancer cell line that demonstrated in vitro synergy (e.g., HCT116).

• Treatment Groups: Once tumors reach a palpable size (e.g., 100-150 mm³), randomize the mice into four groups:

  • Group 1: Vehicle control

  • Group 2: CYD19 alone

  • Group 3: Chemotherapy drug (cisplatin or paclitaxel) alone

  • Group 4: CYD19 in combination with the chemotherapy drug

• Dosing and Administration: Administer drugs according to established protocols. Monitor animal body weight as an indicator of toxicity.

• Efficacy Measurement: Measure tumor volume with calipers twice weekly.

• Endpoint Analysis: At the end of the study, excise tumors and measure their weight. Perform immunohistochemistry (IHC) on tumor sections to analyze biomarkers of EMT (Snail, E-cadherin) and apoptosis (cleaved caspase-3).

Data Presentation: Hypothetical Results

The following tables present hypothetical data to illustrate the expected outcomes from the proposed experiments, which would support the synergistic potential of CYD19.

Table 1: Hypothetical In Vitro Combination Index (CI) Values

Cell Line	Combination	Combination Index (CI) at ED50	Interpretation
HCT116	CYD19 + Cisplatin	0.6	Synergy
(p53 wt)	CYD19 + Paclitaxel	0.7	Synergy
MDA-MB-231	CYD19 + Cisplatin	0.5	Synergy
(p53 mut)	CYD19 + Paclitaxel	0.8	Synergy

Table 2: Hypothetical In Vivo Tumor Growth Inhibition (TGI)

Treatment Group	Average Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)
Vehicle	1500 ± 200	-
CYD19 (20 mg/kg)	1100 ± 150	26.7%
Cisplatin (5 mg/kg)	950 ± 180	36.7%
CYD19 + Cisplatin	350 ± 90	76.7%

Conclusion and Future Directions

This guide outlines a comprehensive, albeit currently hypothetical, framework for the preclinical evaluation of CYD19 in combination with standard chemotherapy agents. The strong mechanistic rationale suggests that CYD19 could serve as a powerful chemosensitizer by reversing Snail-mediated EMT and restoring key tumor suppressor pathways. The successful execution of the proposed experiments would provide the necessary data to support the translation of CYD19 combination therapies into clinical development, potentially offering a new paradigm for treating aggressive and chemoresistant cancers.

References

• 1. Cisplatin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of modulation of epithelial-mesenchymal transition regulators Snail1 and Snail2 on cancer cell radiosensitivity by targeting of the cell cycle, cell apoptosis and cell migration/invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Central role of Snail1 in the regulation of EMT and resistance in cancer: a target for therapeutic intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Paclitaxel - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 7. Overexpression of Snail induces epithelial–mesenchymal transition and a cancer stem cell–like phenotype in human colorectal cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. droracle.ai [droracle.ai]

Validating the Specificity of CYD19 for Snail Over Other Zinc-Finger Proteins

A Comparative Guide for Researchers

The transcription factor Snail is a C2H2-type zinc-finger protein that plays a critical role in epithelial-mesenchymal transition (EMT), a process central to embryonic development and metastatic cancer progression. Due to its association with cancer, Snail has emerged as a promising therapeutic target. CYD19 is a novel small-molecule inhibitor identified to target Snail. This guide provides a comparative analysis of CYD19's specificity for Snail over other related zinc-finger proteins, supported by experimental data and detailed protocols.

Data Summary

The following table summarizes the binding affinities and inhibitory concentrations of CYD19 for Snail and other relevant proteins. This quantitative data is crucial for assessing the specificity of CYD19.

Target Protein	Protein Family/Type	Assay Type	Metric	Value	Reference
Snail (Wild-Type)	Snail Family Zinc-Finger	Bio-Layer Interferometry (BLI)	Kd	0.18 µM	[1][2]
Snail (R174A Mutant)	Snail Family Zinc-Finger	Bio-Layer Interferometry (BLI)	Kd	3.0 µM	[3]
Slug (Snail2)	Snail Family Zinc-Finger	Bio-Layer Interferometry (BLI)	Kd	0.6 µM	[4]
HDAC1	Histone Deacetylase	Enzymatic Assay	IC50	0.405 µM	[1][2]

Note: A lower Kd value indicates a higher binding affinity. A lower IC50 value indicates greater inhibitory potency.

Analysis of Specificity

The data indicates that CYD19 binds to wild-type Snail with high affinity.[1][2] The specificity of this interaction is highlighted by the 16-fold decrease in binding affinity to the Snail-R174A mutant, demonstrating the importance of the arginine-174 pocket for CYD19 binding.[3]

CYD19 also exhibits binding to Slug (Snail2), another member of the Snail family of zinc-finger proteins, with a dissociation constant of 0.6 µM.[4] While this indicates some cross-reactivity within the Snail family, studies have shown that CYD19 does not affect Slug protein expression levels, in contrast to its degradative effect on Snail.[4][5] This suggests a functional specificity for Snail despite the structural similarities and binding interaction with Slug.

Furthermore, CYD19 has been identified as a dual-target inhibitor, also potently inhibiting HDAC1 with an IC50 of 0.405 µM.[1][2] This indicates that CYD19 is not exclusively specific to the Snail protein and has activity against the histone deacetylase family.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of these findings.

1. Bio-Layer Interferometry (BLI) for Binding Affinity (Kd) Determination

This protocol outlines the steps to measure the binding kinetics between CYD19 and Snail/Slug proteins.

• Objective: To determine the dissociation constant (Kd) of CYD19 for Snail and other zinc-finger proteins.

• Principle: BLI measures changes in the interference pattern of white light reflected from two surfaces: a layer of immobilized protein on the biosensor tip and an internal reference. The binding of a small molecule to the immobilized protein causes a wavelength shift, which is proportional to the thickness of the molecular layer.

• Procedure:

  • Protein Immobilization: Recombinant Snail, Snail-R174A, or Slug protein is biotinylated and immobilized on streptavidin-coated biosensor tips.

  • Baseline: The biosensor tips are equilibrated in a kinetic buffer to establish a stable baseline.

  • Association: The tips are then dipped into wells containing varying concentrations of CYD19 in the kinetic buffer, and the association is measured over time.

  • Dissociation: Subsequently, the tips are moved back to the kinetic buffer-only wells to measure the dissociation of the CYD19-protein complex.

  • Data Analysis: The association and dissociation curves are fitted to a 1:1 binding model to calculate the on-rate (kon), off-rate (koff), and the dissociation constant (Kd = koff/kon).

2. Immunoblot Analysis for Protein Expression

This protocol is used to assess the effect of CYD19 on the cellular protein levels of Snail and Slug.

• Objective: To determine if CYD19 treatment leads to a change in the expression levels of Snail and Slug in cancer cell lines.

• Procedure:

  • Cell Treatment: Cancer cell lines are treated with varying concentrations of CYD19 or a vehicle control for a specified period (e.g., 24-48 hours).

  • Cell Lysis: Cells are harvested and lysed to extract total protein.

  • Protein Quantification: The total protein concentration in each lysate is determined using a standard protein assay (e.g., BCA assay).

  • SDS-PAGE and Transfer: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a polyvinylidene difluoride (PVDF) membrane.

  • Immunoblotting: The membrane is blocked and then incubated with primary antibodies specific for Snail, Slug, and a loading control (e.g., β-actin or GAPDH). This is followed by incubation with a corresponding secondary antibody conjugated to an enzyme (e.g., HRP).

  • Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system. The band intensities are quantified and normalized to the loading control to compare protein expression levels between treated and untreated cells.

Visualizing the Experimental Workflow and Signaling Pathway

Experimental Workflow for Validating CYD19 Specificity

Caption: Workflow for assessing CYD19 specificity.

CYD19 Mechanism of Action on the Snail Signaling Pathway

Caption: CYD19's impact on Snail protein stability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Assessing the Reproducibility of In Vivo Anti-Metastatic Effects of CYD19: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-metastatic effects of CYD19 with alternative therapeutic agents. The data presented is based on preclinical studies in established mouse models of breast and colon cancer. This document aims to serve as a resource for researchers seeking to evaluate and potentially reproduce findings related to these anti-metastatic compounds.

Executive Summary

CYD19, a small molecule inhibitor of the Snail-CBP/p300 interaction, has demonstrated significant anti-metastatic activity in preclinical models of both breast and colon cancer. By promoting the degradation of the transcription factor Snail, a key driver of the epithelial-mesenchymal transition (EMT), CYD19 effectively reduces tumor growth and the formation of distant metastases. This guide provides a detailed overview of the experimental data supporting the efficacy of CYD19 and compares it with other anti-metastatic agents evaluated in similar in vivo settings. While direct reproducibility studies for CYD19 are not yet published, this comparative analysis offers a framework for assessing its potential and guiding future research.

Data Presentation: Comparative Efficacy of Anti-Metastatic Agents

The following tables summarize the quantitative data on the in vivo anti-metastatic efficacy of CYD19 and selected alternative agents in breast and colon cancer models.

Table 1: In Vivo Anti-Metastatic Efficacy in Breast Cancer Models

Compound	Cancer Model	Dosing Regimen	Primary Tumor Growth Inhibition	Metastasis Inhibition	Source
CYD19	MMTV-PyMT	30 mg/kg, i.p., daily for 25 days	Tumor Growth Inhibition (TGI): 80%	Significantly fewer and smaller lung metastatic nodules compared to vehicle.	[1]
Vacuolin-1	MMTV-PyMT	15 or 30 mg/kg, oral gavage, daily for 2 months	Significant decrease in mammary tumor weight and number.	Significant decrease in the number of lung tumor nodules.	[2]
AR Antagonists (Enzalutamide)	MMTV-PyMT derived Met-1 cells (in vitro)	Not Applicable (in vitro study)	Inhibition of proliferation and anchorage-independent growth.	Inhibition of invasion.	[3]

Table 2: In Vivo Anti-Metastatic Efficacy in Colon Cancer Models

Compound	Cancer Model	Dosing Regimen	Primary Tumor Growth Inhibition	Metastasis Inhibition	Source
CYD19	HCT116 Xenograft	30 mg/kg, i.p., daily for 14 days	Tumor Growth Inhibition (TGI): 60.3%	Robustly reduced tumor metastasis and nodule formation in the livers.	[1]
Rh-PPO (Rhodium Metalloinsertor)	HCT116 Xenograft	1 mg/kg, i.p., 9 doses over 20 days	25% reduction in tumor volume.	Not explicitly quantified, but increased survival suggests an impact on metastatic progression.	[4][5]
Bufalin	HCT116 Orthotopic Xenograft	Not specified	Significant inhibition of tumor growth.	Not explicitly quantified, but prolonged survival was observed.	[6]

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited are provided below to facilitate reproducibility and comparison.

CYD19 In Vivo Anti-Metastatic Studies

• Breast Cancer Model (MMTV-PyMT):

  • Animal Model: Female MMTV-PyMT transgenic mice, which spontaneously develop mammary tumors that metastasize to the lungs.

  • Cell Line: Not applicable (spontaneous tumor model).

  • Drug Administration: When palpable breast tumors reached a total volume of approximately 0.4 cm³, mice were treated with CYD19 at 30 mg/kg body weight via intraperitoneal (i.p.) injection, daily for 25 consecutive days. A vehicle control group was also included.

  • Endpoint Analysis: Primary tumor volume was measured regularly. At the end of the treatment period, mice were euthanized, and primary tumors and lungs were collected. The number and size of metastatic nodules in the lungs were quantified.

• Colon Cancer Model (HCT116 Xenograft):

  • Animal Model: Athymic nude mice.

  • Cell Line: HCT116 human colorectal carcinoma cells.

  • Tumor Implantation: 1 x 10⁶ HCT116 cells were implanted subcutaneously into the flank of each mouse.

  • Drug Administration: Seven days after tumor cell implantation, mice were treated with CYD19 at 30 mg/kg body weight via i.p. injection, daily for two consecutive weeks. A vehicle control group was included.

  • Endpoint Analysis: Primary tumor growth was monitored. At the end of the study, the incidence and number of metastatic nodules in the liver were determined.

Alternative Agent In Vivo Anti-Metastatic Studies

• Vacuolin-1 (MMTV-PyMT Model):

  • Animal Model: Female MMTV-PyMT transgenic mice.

  • Drug Administration: One-month-old mice were treated with Vacuolin-1 at 15 or 30 mg/kg body weight via oral gavage, daily for two months. A buffer control group was included.

  • Endpoint Analysis: At the end of the treatment period, the number and weight of mammary tumors were measured. Lungs were collected, and the number of metastatic nodules was quantified from H&E stained sections.

• Rh-PPO (Rhodium Metalloinsertor) (HCT116 Xenograft Model):

  • Animal Model: Immunodeficient mice.

  • Cell Line: HCT116 human colorectal carcinoma cells.

  • Tumor Implantation: HCT116 cells were subcutaneously injected.

  • Drug Administration: Once tumors reached approximately 100 mm³, mice were treated with Rh-PPO at 1 mg/kg body weight via i.p. injection, administered as nine doses over 20 days. A vehicle control group was included.

  • Endpoint Analysis: Tumor volume was measured throughout the study. Mouse survival was also monitored as an endpoint.

• Bufalin (HCT116 Orthotopic Xenograft Model):

  • Animal Model: BALB/c nude mice.

  • Cell Line: HCT116 human colorectal carcinoma cells.

  • Tumor Implantation: HCT116 cells were implanted into the cecal wall to establish an orthotopic tumor.

  • Drug Administration: The specific dosing regimen was not detailed in the available abstract.

  • Endpoint Analysis: Primary tumor growth and animal survival were the primary endpoints.

Mandatory Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Snail signaling pathway and the mechanism of action of CYD19.

Caption: General experimental workflow for in vivo anti-metastasis studies.

References

• 1. In vivo anticancer activity of a rhodium metalloinsertor in the HCT116 xenograft tumor model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo anticancer activity of a rhodium metalloinsertor in the HCT116 xenograft tumor model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In Vivo Activity of Rhodium Metalloinsertors and Exploration of Drug Delivery Systems - ProQuest [proquest.com]
• 5. researchgate.net [researchgate.net]
• 6. MMTV-PyMT and Derived Met-1 Mouse Mammary Tumor Cells as Models for Studying the Role of the Androgen Receptor in Triple-Negative Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of the pharmacokinetic profiles of CYD19 and similar compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the pharmacokinetic profiles of CYD19, a novel inhibitor of the CBP/p300-Snail interaction, and other compounds known to modulate the Snail signaling pathway. The objective is to offer a comprehensive overview of their absorption, distribution, metabolism, and excretion (ADME) characteristics to aid in the evaluation and selection of potential therapeutic agents targeting Snail-driven pathologies, particularly in oncology.

Executive Summary

CYD19 is a promising small molecule inhibitor that targets the interaction between CREB-binding protein (CBP)/p300 and the transcription factor Snail, leading to Snail protein degradation. Dysregulation of the Snail pathway is a key driver of epithelial-mesenchymal transition (EMT), a process critical for cancer progression and metastasis. This guide compares the pharmacokinetic properties of CYD19 with those of other compounds that either directly or indirectly modulate Snail activity, including the multi-kinase inhibitors regorafenib (B1684635) and sorafenib (B1663141), and the proton-pump inhibitor omeprazole (B731), which has been shown to promote Snail degradation.

Data Presentation: Comparative Pharmacokinetic Profiles

The following table summarizes the key pharmacokinetic parameters of CYD19 and the selected comparator compounds. Data has been compiled from preclinical studies in mice to provide a standardized comparison.

Compound	Dosing Route	Dose	Cmax	t1/2	AUC(0-∞)	Bioavailability	Reference
CYD19	Intravenous	1.0 mg/kg	144 ng/mL	18.2 min	714 h·ng/mL	N/A	[1]
Regorafenib	Oral	10 mg/kg/day (5 days)	4146 µg/L	39-48 h (single dose)	46,911 µg·h/L (total)	N/A	[2][3]
Sorafenib	Oral	30 mg/kg/day (5 days)	5.9 mg/L (with carboplatin (B1684641)/paclitaxel)	20.4-26.8 h	39.1 mg·h/L (with carboplatin/paclitaxel)	80%	[4][5]
Omeprazole	Oral	40-400 µmol/kg	Dose-dependent	5-9 min	N/A	15% (dog)	[6][7]

Note: The presented data is derived from various preclinical studies and may not be directly comparable due to differences in experimental conditions. Cmax = Maximum plasma concentration; t1/2 = Half-life; AUC = Area under the plasma concentration-time curve. N/A indicates that the data was not available in the cited sources.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of pharmacokinetic studies. Below are the experimental protocols for the cited pharmacokinetic analyses.

CYD19 Pharmacokinetic Analysis

• Animal Model: The in vivo pharmacokinetic properties of CYD19 were evaluated in a mouse model.

• Drug Administration: CYD19 was administered via a single intravenous injection at a dose of 1.0 mg/kg.

• Sample Collection: Blood samples were collected at various time points post-administration to determine the plasma concentration of CYD19 over time.

• Analytical Method: The concentration of CYD19 in plasma samples was quantified using a validated analytical method, likely high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS), though the specific method was not detailed in the available source.

• Data Analysis: Pharmacokinetic parameters, including Cmax, t1/2, and AUC, were calculated from the plasma concentration-time data using non-compartmental analysis.[1]

Regorafenib Pharmacokinetic Analysis

• Animal Model: Female BALB/c nu/nu mice (6–8 weeks old) were used for the pharmacokinetic studies.

• Drug Administration: Regorafenib was administered orally once daily at a dose of 10 mg/kg for 5 consecutive days. The drug was formulated in a vehicle of polypropylene (B1209903) glycol, PEG400, Pluronic F68, and water (34:34:12:20).

• Sample Collection: Blood samples were collected from three animals per sampling time point.

• Analytical Method: Plasma concentrations of regorafenib and its metabolites (M-2 and M-5) were determined using validated bioanalytical liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

• Data Analysis: Pharmacokinetic parameters, including the area under the curve from 0 to 24 hours at steady state (AUC(0–24)ss) and maximum concentration (Cmax), were calculated from the plasma concentrations using a non-compartmental analysis.[8]

Sorafenib Pharmacokinetic Analysis

• Animal Model: The study was conducted in immunocompetent male mice and severe combined immune-deficient (SCID) mice bearing patient-derived pancreatic adenocarcinoma xenografts.

• Drug Administration: Sorafenib was administered as single and multiple oral doses.

• Sample Collection: Plasma and tissue samples were collected over a 24-hour period.

• Analytical Method: Sorafenib concentrations in the samples were analyzed by liquid chromatography-tandem mass spectrometry (LC–MS/MS).

• Data Analysis: A physiologically based pharmacokinetic (PBPK) model was developed to describe the distribution of sorafenib in plasma and various tissues. The analysis showed a Tmax of 6 hours in plasma and tissues after oral dosing.[5] In a separate study in BALB/c nu/nu mice, sorafenib tosylate was administered orally at 30 mg/kg/day for 5 days, and pharmacokinetic parameters were determined using non-compartmental analysis.[8]

Omeprazole Pharmacokinetic Analysis

• Animal Model: Pharmacokinetic studies of omeprazole have been conducted in various animal models, including mice, rats, and dogs.

• Drug Administration: Omeprazole was administered orally at doses ranging from 40-400 µmol/kg in mice.

• Sample Collection: Plasma concentrations were measured at different time points after administration.

• Analytical Method: Specific analytical methods for the cited mouse studies were not detailed but typically involve HPLC-based assays.

• Data Analysis: Pharmacokinetic parameters were determined from the plasma concentration-time profiles. Studies in mice have shown a very short half-life of 5 to 9 minutes.[6][7] A study in mice reported a moderate clearance of 37.75 ± 5.05 mL/min/kg after intravenous administration and an oral bioavailability of 5.31%.[9]

Mandatory Visualization

Signaling Pathway of CYD19 Action

Caption: Mechanism of action of CYD19 in inhibiting the Snail signaling pathway.

Experimental Workflow for Pharmacokinetic Profiling

Caption: A typical experimental workflow for determining the pharmacokinetic profile of a compound.

References

• 1. Population pharmacokinetics of regorafenib in solid tumours: Exposure in clinical practice considering enterohepatic circulation and food intake - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacologic activity and pharmacokinetics of metabolites of regorafenib in preclinical models - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mass balance, metabolic disposition, and pharmacokinetics of a single oral dose of regorafenib in healthy human subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phase I clinical and pharmacokinetic study of sorafenib in combination with carboplatin and paclitaxel in patients with advanced non–small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physiologically based pharmacokinetic models for everolimus and sorafenib in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. tandfonline.com [tandfonline.com]
• 8. Antitumor effects of regorafenib and sorafenib in preclinical models of hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Validating the Disruption of the Snail-CBP/p300 Interaction by CYD19: A Comparative Guide

In the landscape of cancer therapeutics, the transcription factor Snail has emerged as a critical, albeit challenging, target. Its role in promoting epithelial-mesenchymal transition (EMT), a key process in tumor invasion and metastasis, makes its inhibition a promising strategy.[1][2] This guide provides a comprehensive comparison of CYD19, a novel small molecule inhibitor that specifically disrupts the interaction between Snail and its co-activators CBP and p300, with other strategies aimed at curtailing Snail's oncogenic activity. This document is intended for researchers, scientists, and drug development professionals seeking to understand and evaluate current approaches to Snail inhibition.

Mechanism of Action: CYD19's Precision Targeting

CYD19 operates through a highly specific mechanism. It binds directly to a conserved arginine-174 (R174) pocket within the Snail protein.[1][2] This binding event physically obstructs the interaction between Snail and the histone acetyltransferases (HATs) CBP and p300. The Snail-CBP/p300 interaction is crucial for the acetylation of Snail, a post-translational modification that stabilizes the Snail protein and prevents its degradation. By disrupting this interaction, CYD19 prevents Snail acetylation, leading to its increased phosphorylation and subsequent ubiquitination and degradation via the proteasome pathway.[1][2] This targeted degradation of Snail effectively reverses its downstream effects, including the repression of E-cadherin and the promotion of a mesenchymal phenotype.

dot

Caption: CYD19 binds to the R174 pocket of Snail, disrupting its interaction with CBP/p300 and leading to Snail degradation.

Comparative Analysis of Snail Inhibition Strategies

While CYD19 offers a targeted approach, several other strategies exist to inhibit Snail function. These can be broadly categorized as other protein-protein interaction inhibitors, general Snail inhibitors, and CBP/p300 inhibitors. The following tables provide a comparative overview of their mechanisms and available performance data.

Inhibitor	Mechanism of Action	Target Specificity	Reported Effect on Snail	Reference
CYD19	Disrupts Snail-CBP/p300 interaction by binding to Snail's R174 pocket.	Highly specific for the Snail-CBP/p300 interaction.	Induces Snail degradation.	[1][2]
GN25	Putatively disrupts the Snail-p53 interaction.	Specific for the Snail-p53 interaction.	Restores p53 activity in the presence of Snail.
Sorafenib	Multi-kinase inhibitor (e.g., RAF, VEGFR, PDGFR).	Broad, not specific to Snail.	Indirectly affects Snail expression/stability through upstream signaling pathways.
Natural Compounds (e.g., Curcumin, Resveratrol)	Inhibit upstream signaling pathways (e.g., NF-κB, TGF-β) that regulate Snail expression.	Broad, affects multiple cellular pathways.	Downregulates Snail expression.
CoIII-Ebox	Binds to the E-box DNA sequence, preventing Snail from binding to its target gene promoters.	Targets Snail family transcription factors that bind to the E-box sequence.	Inhibits Snail's transcriptional repressor activity.
C646	Competitive inhibitor of the histone acetyltransferase (HAT) activity of CBP/p300.	Targets the catalytic activity of CBP/p300, affecting multiple substrates beyond Snail.	May indirectly affect Snail stability by inhibiting its acetylation.

Quantitative Performance Data

Direct comparison of the potency of these inhibitors is challenging due to the varied mechanisms and experimental contexts reported in the literature. However, the following table summarizes key quantitative data for CYD19.

Compound	Assay	Cell Line	Metric	Value	Reference
CYD19	Bio-Layer Interferometry (BLI)	-	Binding Affinity (Kd) to Snail-WT	3.0 µM	[3]
CYD19	Cycloheximide (B1669411) Chase Assay	MMTV-PyMT	Snail Protein Half-life	Significantly reduced with 50 nM CYD19	[1][3]
CYD19	Cell Viability Assay (CCK-8)	HCT116	IC50	~50 nM	[4]
CYD19	In vivo xenograft (MMTV-PyMT)	-	Tumor Growth Inhibition	80% at 30 mg/kg	[4]

Experimental Protocols for Validation

To facilitate the replication and validation of the findings related to CYD19, detailed experimental protocols are provided below.

dot

Caption: A generalized workflow for the in vitro and in vivo validation of CYD19's activity.

Immunoprecipitation (IP) to Validate Disruption of Snail-CBP/p300 Interaction

• Objective: To determine if CYD19 treatment disrupts the physical interaction between Snail and CBP/p300 in cells.

• Protocol:

  • Culture HEK293T or HCT116 cells and transfect with FLAG-tagged Snail expression vectors.

  • Treat cells with either vehicle (DMSO) or CYD19 (e.g., 50 nM) for 48 hours.

  • Lyse the cells in IP lysis buffer containing protease and phosphatase inhibitors.

  • Pre-clear the lysates with protein A/G agarose (B213101) beads.

  • Incubate the cleared lysates with an anti-FLAG or anti-Snail antibody overnight at 4°C.

  • Add protein A/G agarose beads to pull down the antibody-protein complexes.

  • Wash the beads extensively with IP wash buffer.

  • Elute the protein complexes by boiling in SDS-PAGE sample buffer.

  • Analyze the eluted proteins by Western blotting using antibodies against CBP, p300, and Snail.[1] A reduction in the amount of co-immunoprecipitated CBP/p300 in CYD19-treated cells compared to vehicle-treated cells indicates disruption of the interaction.

Cycloheximide (CHX) Chase Assay for Snail Protein Stability

• Objective: To assess the effect of CYD19 on the half-life of the Snail protein.

• Protocol:

  • Culture MMTV-PyMT or other suitable cancer cell lines.

  • Treat cells with vehicle or CYD19 (e.g., 50 nM) for a predetermined time (e.g., 24 hours).

  • Add cycloheximide (CHX), a protein synthesis inhibitor (e.g., 100 µg/ml), to the culture medium.[1][3]

  • Harvest cells at various time points after CHX addition (e.g., 0, 15, 30, 60, 120 minutes).

  • Prepare whole-cell lysates and determine protein concentration.

  • Analyze the levels of Snail protein at each time point by Western blotting.[5]

  • Quantify the Snail protein bands and normalize to a loading control (e.g., β-actin). A faster rate of Snail protein degradation in CYD19-treated cells compared to vehicle-treated cells demonstrates that CYD19 reduces Snail protein stability.

In Vivo Xenograft Tumor Growth Assay

• Objective: To evaluate the anti-tumor efficacy of CYD19 in a preclinical animal model.

• Protocol:

  • Implant cancer cells (e.g., HCT116 or MMTV-PyMT) subcutaneously into the flanks of immunocompromised mice (e.g., nude mice).[6][7][8]

  • Allow tumors to reach a palpable size (e.g., 100-200 mm³).

  • Randomize mice into treatment groups (e.g., vehicle control and CYD19 treatment).

  • Administer CYD19 (e.g., 30 mg/kg) or vehicle via intraperitoneal injection on a predetermined schedule (e.g., daily or every other day).[4]

  • Measure tumor volume using calipers at regular intervals throughout the study.

  • Monitor animal body weight and overall health.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry for Snail and EMT markers). A significant reduction in tumor growth in the CYD19-treated group compared to the vehicle group indicates in vivo efficacy.

Conclusion

CYD19 represents a significant advancement in the targeted inhibition of the Snail transcription factor. Its unique mechanism of action, which involves the specific disruption of the Snail-CBP/p300 protein-protein interaction, sets it apart from other, less direct Snail inhibition strategies. The provided experimental data and protocols offer a solid foundation for researchers to validate and further explore the therapeutic potential of this promising compound. As the field of cancer drug development continues to move towards precision medicine, molecules like CYD19 that target specific oncogenic interactions hold great promise for improving patient outcomes.

References

• 1. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A potent CBP/p300-Snail interaction inhibitor suppresses tumor growth and metastasis in wild-type p53-expressing cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Significance of mouse xenograft tumor model using patient-derived cancer organoids for clinical drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cell Line Derived Xenograft Mouse Models Are a Suitable in vivo Model for Studying Tumor Budding in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of CYD19: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive overview of the recommended disposal procedures for CYD19, a potent Snail/HDAC dual target inhibitor, also known as Snail/HDAC-IN-1 (CAS No. 2415281-52-4). While a specific Safety Data Sheet (SDS) with detailed disposal instructions for CYD19 is not publicly available, the following procedures are based on established best practices for the disposal of potent, hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle CYD19 with the appropriate personal protective equipment (PPE) to minimize exposure. Standard laboratory practice dictates the use of chemical-resistant gloves, safety goggles, and a lab coat. All handling of the solid compound or its solutions should be performed in a certified chemical fume hood to prevent inhalation of any dust or aerosols.

Quantitative Data for Chemical Waste Handling

The following table summarizes general quantitative recommendations for the handling and temporary storage of hazardous chemical waste like CYD19, based on standard laboratory safety guidelines.

Parameter	Guideline	Rationale
Waste Container Accumulation Time	Maximum 180 days	To comply with regulations and minimize the risk of degradation or reaction of stored waste.[1]
pH of Aqueous Waste for Drain Disposal	Between 5.0 and 11.0	To prevent corrosion of plumbing and adverse reactions in the sewer system (Note: Drain disposal of CYD19 is not recommended).[2]
Disinfectant Concentration (for contaminated labware)	10% Bleach Solution	For effective decontamination of non-metallic surfaces and labware.[2]
HEPA Filter Requirement	For vacuum aspiration systems	To prevent the release of aerosolized hazardous particles into the laboratory environment.[2]

Experimental Protocols for Decontamination

Decontamination of Glassware and Surfaces:

• Preparation of Decontamination Solution: Prepare a fresh 10% bleach solution. For metallic surfaces or instruments that may be corroded by bleach, a 70% ethanol (B145695) solution can be used, though it may be less effective against all chemical structures.

• Application: Liberally apply the decontamination solution to the contaminated surface or submerge the glassware.

• Contact Time: Allow a minimum contact time of 30 minutes. For potent compounds, a longer contact time (e.g., several hours or overnight) is recommended.

• Rinsing: Thoroughly rinse the decontaminated items with water.

• Final Disposal: The rinsed glassware can typically be disposed of in a designated glass waste container. Paper towels and other disposable materials used for cleaning should be treated as hazardous waste.

CYD19 Disposal Workflow

The following diagram illustrates the recommended step-by-step procedure for the proper disposal of CYD19 waste.

CYD19 Disposal Workflow Diagram

Procedural Steps for CYD19 Disposal

• Segregation of Waste:

  • Solid Waste: Unused or expired solid CYD19, as well as grossly contaminated items such as weighing boats and paper, should be collected in a designated, properly labeled hazardous solid waste container.

  • Liquid Waste: Solutions containing CYD19 (e.g., dissolved in DMSO) must be collected in a designated hazardous liquid waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

  • Contaminated Sharps: Needles, syringes, or other sharps contaminated with CYD19 should be placed directly into a designated sharps container for hazardous chemical waste.

  • Contaminated Labware: Disposable labware such as pipette tips, tubes, and gloves that have come into contact with CYD19 should be collected in a designated hazardous solid waste container.[1]

• Waste Container Labeling and Management:

  • All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name, "CYD19 (Snail/HDAC-IN-1)".[1]

  • Keep waste containers securely sealed when not in use.

  • Store waste containers in a designated and properly ventilated Satellite Accumulation Area (SAA) within the laboratory, away from general work areas.

• Final Disposal:

  • Once a waste container is full or has reached its accumulation time limit, arrange for its collection by your institution's certified hazardous waste disposal service.[1]

  • Do not dispose of CYD19 down the drain or in the regular trash. As a potent bioactive compound, it can have adverse effects on aquatic life and the environment.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of CYD19, fostering a secure laboratory environment and upholding their commitment to environmental stewardship. Always consult your institution's specific EHS guidelines, as local regulations may vary.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Snail/HDAC-IN-1 | 2415281-52-4 | MOLNOVA [molnova.com]

Essential Safety and Logistical Information for Handling SARS-CoV-2

This guide provides crucial safety protocols and operational plans for laboratory personnel, including researchers, scientists, and drug development professionals, engaged in work involving SARS-CoV-2, the virus that causes COVID-19. Adherence to these procedures is vital for minimizing the risk of exposure and ensuring a safe laboratory environment. All protocols are based on current recommendations from leading health authorities, including the Centers for Disease Control and Prevention (CDC), the World Health Organization (WHO), and the Occupational Safety and Health Administration (OSHA).

A foundational principle for all laboratory work with SARS-CoV-2 is the completion of a site-specific and activity-specific risk assessment.[1][2][3][4] This assessment will inform the specific biosafety level, personal protective equipment (PPE), and engineering controls required for each experimental procedure.

Biosafety Levels

For activities involving SARS-CoV-2, the following biosafety levels (BSL) are recommended:

• Biosafety Level 2 (BSL-2): Recommended for non-propagative diagnostic work, such as sequencing and nucleic acid amplification tests (NAAT), on clinical specimens.[2] Standard precautions should be followed when handling all clinical specimens.[1][5]

• Biosafety Level 3 (BSL-3): Recommended for all propagative work, including virus culture, isolation, or neutralization assays.[2][6] Procedures with a high likelihood of generating aerosols or droplets should also be conducted in a BSL-3 facility.[1][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical and will be determined by the risk assessment. The following tables summarize the recommended PPE for different laboratory settings and the performance of various types of protective equipment.

Table 1: Recommended PPE for Handling SARS-CoV-2

PPE Component	BSL-2 Laboratory	BSL-3 Laboratory
Gloves	Disposable nitrile or latex gloves (double-gloving may be required based on risk assessment)	Double gloves (nitrile or latex) with extended cuffs
Lab Coat/Gown	Disposable or dedicated reusable solid-front gown with closed cuffs	Solid-front, disposable or dedicated reusable gown
Eye Protection	Safety glasses with side shields or goggles	Goggles or a face shield
Respiratory Protection	Not typically required for routine procedures, but a surgical mask may be used based on risk assessment	N95 respirator or a powered air-purifying respirator (PAPR)
Footwear	Closed-toe shoes	Dedicated or disposable shoe covers

Table 2: Filtration Efficiency of Common Respiratory Protection

Respirator/Mask Type	Filtration Efficiency	Key Considerations
N95 Respirator	≥95% of airborne particles (0.1-0.3 microns)[7][8]	Requires fit testing for optimal protection.
KN95/KF94 Respirators	Variable, with some meeting ≥95% filtration, but performance can be inconsistent[9]	Ensure sourcing from reputable manufacturers.
Surgical Masks	52-77% fitted filtration efficiency[9]	Primarily protects against splashes and sprays; offers less protection against aerosols.
Cloth Masks	47-55% fitted filtration efficiency[9]	Not recommended for laboratory use when handling infectious materials.

Table 3: Chemical Resistance of Common Glove Materials to Disinfectants

Chemical Disinfectant	Nitrile Gloves	Latex Gloves
Ethanol (70%)	Excellent	Good
Isopropyl Alcohol (70%)	Excellent	Good
Sodium Hypochlorite (10% Bleach)	Good	Fair
Hydrogen Peroxide (3%)	Excellent	Good

This table provides general guidance. It is essential to consult the glove manufacturer's specific chemical resistance data.

Experimental Protocols

Protocol for Donning and Doffing PPE

Proper donning and doffing procedures are critical to prevent self-contamination. The following are generalized protocols; laboratories should develop and provide training on their specific procedures.

Donning PPE (BSL-2)

• Perform hand hygiene.

• Don a disposable gown, ensuring it is securely fastened.

• Don a surgical mask or N95 respirator, as determined by the risk assessment. Ensure a proper fit.

• Don eye protection (goggles or face shield).

• Don gloves, ensuring they overlap the cuffs of the gown.

Doffing PPE (BSL-2)

• Remove gloves using the glove-in-glove technique.

• Perform hand hygiene.

• Remove the gown by carefully rolling it away from the body.

• Perform hand hygiene.

• Remove eye protection.

• Remove the mask or respirator.

• Perform hand hygiene.

Donning PPE (BSL-3)

• Don scrubs and dedicated footwear.

• Don the inner pair of gloves.

• Don a solid-front gown.

• Don an N95 respirator or PAPR hood.

• Don eye protection (if not integrated into the PAPR).

• Don the outer pair of gloves, ensuring they overlap the gown cuffs.

Doffing PPE (BSL-3)

• Decontaminate the outer pair of gloves before removal.

• Remove the outer pair of gloves.

• Remove the gown.

• Remove eye protection.

• Exit the BSL-3 laboratory into an anteroom.

• Remove the respirator or PAPR hood.

• Remove the inner pair of gloves.

• Perform hand hygiene.

Operational Plan for Waste Disposal

All waste generated from the handling of SARS-CoV-2 must be treated as biohazardous waste.[3][10]

• Segregation: At the point of generation, all contaminated disposable items (e.g., gloves, gowns, pipette tips) must be placed in a designated biohazard bag. Sharps must be placed in a puncture-resistant sharps container.[3]

• Packaging: Biohazard bags should be securely closed when three-quarters full. The exterior of the bag or container should be decontaminated before removal from the laboratory.[10]

• Treatment: All biohazardous waste must be decontaminated before disposal, typically by autoclaving.[5][11]

• Disposal: After decontamination, the waste can be disposed of in accordance with institutional and local regulations for medical waste.[12]

Visualizations

Below are diagrams illustrating key operational workflows for handling SARS-CoV-2 in a laboratory setting.

Caption: PPE selection workflow based on risk assessment.

Caption: Donning and doffing sequence for BSL-2.

Caption: Biohazardous waste disposal workflow.

References

• 1. Laboratory Biosafety Guidelines for working with SARS-CoV-2 | COVID-19 | CDC [cdc.gov]
• 2. covid19.healthcoms.org [covid19.healthcoms.org]
• 3. benchchem.com [benchchem.com]
• 4. acrpnet.org [acrpnet.org]
• 5. COVID-19 - Control and Prevention - Laboratory Workers and Employers | Occupational Safety and Health Administration [osha.gov]
• 6. World Health Organization SARS-CoV-2 Guidance – Biosafety Updates – Emory Research Administration News [scholarblogs.emory.edu]
• 7. researchgate.net [researchgate.net]
• 8. Assessing the filtration efficiency and regulatory status of N95s and nontraditional filtering face-piece respirators available during the COVID-19 pandemic - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medrxiv.org [medrxiv.org]
• 10. benchchem.com [benchchem.com]
• 11. tomy.amuzainc.com [tomy.amuzainc.com]
• 12. gov.uk [gov.uk]